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Foundational

(R)-Isosakuranetin: A Comprehensive Technical Guide on its Chemical Structure, Stereochemistry, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals Introduction (R)-Isosakuranetin is a chiral flavanone, a class of flavonoids abundant in citrus fruits.[1] As the (R)-enantiomer of isosakuranetin (B191617)...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Isosakuranetin is a chiral flavanone, a class of flavonoids abundant in citrus fruits.[1] As the (R)-enantiomer of isosakuranetin (B191617), its distinct three-dimensional structure dictates its interaction with biological targets, making its stereochemistry a critical aspect of its pharmacological profile. Isosakuranetin, in its racemic or unspecified form, has been identified as a potent inhibitor of the Transient Receptor Potential Melastatin 3 (TRPM3) ion channel, a key player in sensory neuron function and pain perception.[2][3] Furthermore, it has been implicated in the modulation of critical cellular signaling pathways, including the ERK and PI3K/Akt pathways. This technical guide provides an in-depth exploration of the chemical structure, stereochemistry, and known biological activities of (R)-Isosakuranetin, with a focus on quantitative data and detailed experimental methodologies.

Chemical Structure and Stereochemistry

(R)-Isosakuranetin is a flavonoid characterized by a C6-C3-C6 backbone, forming a chromanone ring system. The stereochemistry of isosakuranetin is determined by the spatial arrangement of the 4-methoxyphenyl (B3050149) group at the C2 position of the chromanone ring. In (R)-Isosakuranetin, this group is oriented in the Rectus configuration according to the Cahn-Ingold-Prelog priority rules.

Chemical Identifiers for (R)-Isosakuranetin

IdentifierValue
IUPAC Name (2R)-5,7-dihydroxy-2-(4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one
SMILES O=C1C--INVALID-LINK--C3=CC=C(OC)C=C3
InChI InChI=1S/C16H14O5/c1-20-11-4-2-9(3-5-11)14-8-13(19)16-12(18)6-10(17)7-15(16)21-14/h2-7,14,17-18H,8H2,1H3/t14-/m1/s1
InChIKey HMUJXQRRKBLVOO-SSDOTTSWSA-N
CAS Number Not available for the (R)-enantiomer specifically
Molecular Formula C₁₆H₁₄O₅
Molecular Weight 286.28 g/mol

Physicochemical and Optical Properties

While specific experimental data for the physicochemical properties of the purified (R)-enantiomer are scarce in publicly available literature, some properties can be inferred from studies on racemic and the more common (S)-isosakuranetin. The optical properties, however, are unique to each enantiomer. Enantiomers rotate plane-polarized light in equal but opposite directions.[4][5]

Physicochemical and Predicted Optical Properties of Isosakuranetin Enantiomers

Property(R)-Isosakuranetin(S)-Isosakuranetin
Melting Point Not ReportedNot Reported (Racemate: variable)
Solubility Soluble in DMSO, ethanolSoluble in DMSO, ethanol
Predicted Optical Rotation Dextrorotatory (+)Levorotatory (-)
Circular Dichroism (CD) Spectrum Expected to be a mirror image of the (S)-enantiomer's spectrumCharacteristic CD spectrum for flavanones

Biological Activity and Signaling Pathways

Isosakuranetin has been identified as a potent modulator of several key biological targets and signaling pathways. It is crucial to note that many studies have been conducted using racemic or unspecified forms of isosakuranetin. Therefore, the specific contribution of the (R)-enantiomer to these activities requires further investigation.

TRPM3 Inhibition

Isosakuranetin is a highly potent inhibitor of the TRPM3 ion channel.[2][3] TRPM3 is a calcium-permeable cation channel expressed in sensory neurons and is involved in the sensation of heat and inflammatory pain.[6] Inhibition of TRPM3 is a promising strategy for the development of novel analgesics.[7]

Quantitative Data on TRPM3 Inhibition by Isosakuranetin

ParameterValueReference
IC₅₀ 50 nM[3]

The following diagram illustrates the proposed mechanism of TRPM3 inhibition by (R)-Isosakuranetin, leading to a reduction in pain signaling.

TRPM3_Inhibition cluster_membrane Cell Membrane TRPM3 TRPM3 Channel Ca_Influx Ca²⁺ Influx TRPM3->Ca_Influx Mediates Heat_PregS Heat / Pregnenolone Sulfate (PregS) Heat_PregS->TRPM3 Activates R_Isosakuranetin (R)-Isosakuranetin R_Isosakuranetin->TRPM3 Inhibits Pain_Signal Pain Signal Transduction Ca_Influx->Pain_Signal

Figure 1. Proposed mechanism of TRPM3 inhibition by (R)-Isosakuranetin.

Modulation of ERK and PI3K/Akt Signaling Pathways

Isosakuranetin has been shown to inhibit the phosphorylation of key proteins in the ERK and PI3K/Akt signaling pathways. These pathways are central to cell proliferation, survival, and inflammation. The inhibition of these pathways by isosakuranetin suggests its potential as an anti-inflammatory and anti-cancer agent.

The logical relationship of this signaling cascade is depicted in the following diagram.

ERK_PI3K_Akt_Pathway Growth_Factors_Cytokines Growth Factors / Cytokines Receptor Receptor Tyrosine Kinase Growth_Factors_Cytokines->Receptor PI3K PI3K Receptor->PI3K ERK ERK Receptor->ERK Akt Akt PI3K->Akt Cell_Proliferation_Survival Cell Proliferation & Survival Akt->Cell_Proliferation_Survival ERK->Cell_Proliferation_Survival R_Isosakuranetin (R)-Isosakuranetin R_Isosakuranetin->PI3K Inhibits R_Isosakuranetin->ERK Inhibits

Figure 2. Inhibition of ERK and PI3K/Akt signaling by (R)-Isosakuranetin.

Experimental Protocols

Chiral Separation of Isosakuranetin Enantiomers by HPLC

The separation of (R)- and (S)-isosakuranetin is essential for studying their individual biological activities. High-performance liquid chromatography (HPLC) using a chiral stationary phase (CSP) is the most common method for this purpose.

Workflow for Chiral HPLC Separation

Chiral_HPLC_Workflow Racemic_Sample Racemic Isosakuranetin Sample Dissolution Dissolve in Mobile Phase Racemic_Sample->Dissolution Injection Inject onto Chiral HPLC Column Dissolution->Injection Separation Separation on Chiral Stationary Phase Injection->Separation Detection UV Detection Separation->Detection Fraction_Collection Collect (R) and (S) Enantiomer Fractions Detection->Fraction_Collection

Figure 3. General workflow for the chiral HPLC separation of isosakuranetin.

Detailed Method (Representative)

  • Instrumentation: A standard HPLC system equipped with a UV detector.

  • Chiral Stationary Phase: A polysaccharide-based chiral column, such as a Daicel CHIRALPAK series (e.g., CHIRALPAK AD-H or CHIRALPAK IC).

  • Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane or heptane) and an alcohol (e.g., isopropanol (B130326) or ethanol) in various ratios (e.g., 90:10, 80:20). A small amount of an acidic or basic modifier (e.g., trifluoroacetic acid or diethylamine) may be added to improve peak shape and resolution.

  • Flow Rate: Typically 0.5 - 1.0 mL/min.

  • Detection: UV detection at the maximum absorbance wavelength of isosakuranetin (around 288 nm).

  • Temperature: Ambient or controlled column temperature (e.g., 25 °C).

Procedure:

  • Prepare a stock solution of racemic isosakuranetin in the mobile phase.

  • Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

  • Inject a small volume of the sample solution onto the column.

  • Monitor the elution of the enantiomers using the UV detector.

  • Optimize the mobile phase composition and flow rate to achieve baseline separation of the two enantiomeric peaks.

  • Collect the separated fractions corresponding to the (R)- and (S)-enantiomers for further analysis.

Enantioselective Synthesis of (R)-Isosakuranetin (Representative Protocol)

The enantioselective synthesis of flavanones can be achieved through various catalytic methods. Below is a representative protocol for the synthesis of a chiral flavanone, which can be adapted for the synthesis of (R)-Isosakuranetin. This protocol is based on an organocatalytic intramolecular Michael addition.

General Synthetic Scheme

Enantioselective_Synthesis Starting_Materials 2'-Hydroxychalcone Precursor Reaction Intramolecular Michael Addition Starting_Materials->Reaction Catalyst Chiral Organocatalyst Catalyst->Reaction Product (R)-Isosakuranetin Reaction->Product

References

Exploratory

(R)-Isosakuranetin: A Technical Guide to its Natural Sources in Citrus and Methods of Isolation

For Researchers, Scientists, and Drug Development Professionals Abstract (R)-Isosakuranetin, a flavanone (B1672756) with significant therapeutic potential, is naturally present in a variety of citrus species. This techni...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Isosakuranetin, a flavanone (B1672756) with significant therapeutic potential, is naturally present in a variety of citrus species. This technical guide provides an in-depth overview of its primary natural sources, detailing its concentration in different parts of the fruit. Furthermore, this document outlines comprehensive experimental protocols for the extraction, purification, and quantification of (R)-Isosakuranetin from citrus matrices. The guide also elucidates the key signaling pathways modulated by this compound, offering valuable insights for researchers in drug discovery and development.

Natural Sources of (R)-Isosakuranetin in Citrus Species

(R)-Isosakuranetin is a flavonoid found in several citrus species, with its concentration varying significantly depending on the species, cultivar, part of the fruit, and maturity stage. The peel, particularly the flavedo (the outer colored part), is generally the most abundant source of this compound.

Table 1: Quantitative Data of Isosakuranetin and Related Flavanones in Citrus Species

Citrus SpeciesFruit PartCompoundConcentration (mg/g dry weight unless otherwise specified)Reference(s)
Citrus unshiu (Satsuma mandarin)PeelHesperidin50.027[1]
PeelNarirutin9.284[1]
PeelNobiletin0.1038[1]
PeelTangeretin0.0555[1]
PeelSinensetin0.0189[1]
Citrus sinensis (Sweet Orange)PeelIsosakuranetinPresent, but not quantified[2]
Citrus aurantium (Bitter Orange)PeelPhenolic Acids1.03[3]
PeelFlavonoids (Total)0.33[3]
Citrus paradisi (Grapefruit)-Isosakuranetin GlycosidePresent, but not quantified[4]
Blood Orange-Isosakuranetin GlycosidePresent, but not quantified[4]
Citrus bergamiaFruitIsosakuranetinPresent, but not quantified[5]

Note: Specific quantitative data for (R)-Isosakuranetin is limited in the surveyed literature. The table includes data on major related flavanones found in the same citrus species to provide context on flavonoid composition. Further targeted quantitative studies are needed to establish precise concentrations of (R)-Isosakuranetin.

Isolation and Purification of (R)-Isosakuranetin

The isolation of (R)-Isosakuranetin from citrus sources involves a multi-step process encompassing extraction, followed by chromatographic purification.

Experimental Workflow

G start Citrus Peel (e.g., C. unshiu, C. sinensis) extraction Solvent Extraction (e.g., 70% Ethanol (B145695), 24h) start->extraction filtration Filtration extraction->filtration concentration Rotary Evaporation filtration->concentration crude_extract Crude Flavonoid Extract concentration->crude_extract column_chromatography Column Chromatography (Silica Gel or Macroporous Resin) crude_extract->column_chromatography fraction_collection Fraction Collection column_chromatography->fraction_collection tlc TLC Analysis of Fractions fraction_collection->tlc pooling Pooling of Isosakuranetin-rich Fractions tlc->pooling prep_hplc Preparative HPLC (C18 Column) pooling->prep_hplc pure_isosakuranetin (R)-Isosakuranetin (>95% Purity) prep_hplc->pure_isosakuranetin analysis Purity Analysis (Analytical HPLC-DAD, LC-MS) pure_isosakuranetin->analysis

Figure 1: General workflow for the isolation and purification of (R)-Isosakuranetin.
Detailed Experimental Protocols

This protocol is a general method for extracting flavonoids from citrus peel and can be adapted for the initial extraction of (R)-Isosakuranetin.[6]

  • Sample Preparation: Obtain fresh citrus peels (e.g., Citrus unshiu). Wash the peels thoroughly with distilled water and dry them in a ventilated oven at 40-50°C until a constant weight is achieved. Grind the dried peels into a fine powder.

  • Solvent Extraction: Macerate the dried peel powder in 70% ethanol (v/v) at a solid-to-solvent ratio of 1:20 (w/v) for 24 hours at room temperature with occasional stirring.

  • Filtration and Concentration: Filter the mixture through filter paper. Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature below 50°C to obtain the crude extract.

This is a generalized column chromatography protocol for the fractionation of flavonoid extracts.[7][8]

  • Column Packing: Prepare a silica (B1680970) gel slurry in a non-polar solvent (e.g., hexane) and pack it into a glass column.

  • Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase and load it onto the top of the silica gel column.

  • Elution: Elute the column with a gradient of solvents with increasing polarity. A common gradient system starts with hexane (B92381) and gradually introduces ethyl acetate, followed by methanol. For example:

    • Hexane:Ethyl Acetate (9:1, v/v)

    • Hexane:Ethyl Acetate (7:3, v/v)

    • Hexane:Ethyl Acetate (1:1, v/v)

    • Ethyl Acetate (100%)

    • Ethyl Acetate:Methanol (9:1, v/v)

  • Fraction Collection and Analysis: Collect fractions of the eluate and monitor the composition of each fraction using Thin Layer Chromatography (TLC). Spot the fractions on a TLC plate and develop it in a suitable solvent system (e.g., chloroform:methanol, 9:1, v/v). Visualize the spots under UV light.

  • Pooling of Fractions: Combine the fractions that show a strong spot corresponding to the Rf value of a standard (if available) or the target compound based on previous literature.

This protocol outlines the final purification step to obtain high-purity (R)-Isosakuranetin.[9]

  • Sample Preparation: Dissolve the pooled and concentrated fractions from column chromatography in the initial mobile phase for preparative HPLC.

  • Chromatographic Conditions:

    • Column: C18 reversed-phase column (e.g., 250 mm x 10 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile (B52724) in water (both containing 0.1% formic acid) is commonly used. A typical gradient could be:

      • 0-5 min: 20% Acetonitrile

      • 5-25 min: 20-60% Acetonitrile

      • 25-30 min: 60-80% Acetonitrile

      • 30-35 min: 80% Acetonitrile

      • 35-40 min: 80-20% Acetonitrile

    • Flow Rate: 3-5 mL/min.

    • Detection: UV detector at approximately 280 nm.

  • Fraction Collection: Collect the peak corresponding to the retention time of (R)-Isosakuranetin.

  • Purity Confirmation: Analyze the purity of the collected fraction using analytical HPLC-DAD and confirm the identity using LC-MS.

Quantification of (R)-Isosakuranetin by HPLC-DAD

This protocol provides a method for the quantitative analysis of (R)-Isosakuranetin in citrus extracts.[7][10]

  • Standard Preparation: Prepare a stock solution of (R)-Isosakuranetin standard of known concentration in methanol. From the stock solution, prepare a series of calibration standards of different concentrations.

  • Sample Preparation: Prepare the citrus extract as described in section 2.2.1. Dilute the crude extract to a suitable concentration with the mobile phase. Filter the diluted extract through a 0.45 µm syringe filter.

  • HPLC-DAD Conditions:

    • Column: C18 reversed-phase analytical column (e.g., 250 mm x 4.6 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile (A) and 0.5% acetic acid in water (B). A typical gradient could be:

      • 0-4 min: 20% A

      • 4-16 min: 20-35% A

      • 16-28 min: 35-75% A

    • Flow Rate: 0.8 mL/min.

    • Column Temperature: 40°C.

    • Detection: Diode Array Detector (DAD) set at 278 nm.

  • Quantification: Inject the standard solutions to generate a calibration curve of peak area versus concentration. Inject the sample solution and determine the peak area of (R)-Isosakuranetin. Calculate the concentration of (R)-Isosakuranetin in the sample using the calibration curve.

Signaling Pathways Modulated by (R)-Isosakuranetin

(R)-Isosakuranetin has been shown to modulate several key signaling pathways, which underlies its therapeutic potential.

Inhibition of TRPM3 Channel

(R)-Isosakuranetin is a potent and selective inhibitor of the Transient Receptor Potential Melastatin 3 (TRPM3) channel, a cation channel involved in various physiological processes, including pain sensation.[4][11]

G Isosakuranetin (R)-Isosakuranetin Binding Binds to TRPM3 Isosakuranetin->Binding TRPM3 TRPM3 Channel CaInflux Ca²⁺/Na⁺ Influx TRPM3->CaInflux Blocked Binding->TRPM3 ConformationalChange Induces Conformational Change (Allosteric Inhibition) Binding->ConformationalChange ChannelBlock Prevents Channel Opening ConformationalChange->ChannelBlock ChannelBlock->CaInflux Inhibits Downstream Downstream Cellular Effects (e.g., Pain Sensation) CaInflux->Downstream Reduced

Figure 2: Proposed mechanism of (R)-Isosakuranetin inhibition of the TRPM3 channel.
Modulation of MAPK/ERK and PI3K/Akt Pathways

Flavonoids, including isosakuranetin, have been reported to inhibit the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated Kinase (ERK) and the Phosphatidylinositol 3-Kinase (PI3K)/Akt signaling pathways. These pathways are crucial in regulating cell proliferation, survival, and inflammation.

G cluster_0 MAPK/ERK Pathway cluster_1 PI3K/Akt Pathway Ras Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK pERK p-ERK ERK->pERK Phosphorylation Proliferation Cell Proliferation pERK->Proliferation Promotes PI3K PI3K PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PIP2->PIP3 Akt Akt PIP3->Akt pAkt p-Akt Akt->pAkt Phosphorylation Survival Cell Survival pAkt->Survival Promotes Isosakuranetin (R)-Isosakuranetin Isosakuranetin->MEK Inhibits Isosakuranetin->PI3K Inhibits

Figure 3: Inhibition of MAPK/ERK and PI3K/Akt pathways by (R)-Isosakuranetin.

Conclusion

(R)-Isosakuranetin represents a promising bioactive compound from citrus species with well-defined mechanisms of action on key signaling pathways. This guide provides a comprehensive resource for its sourcing and isolation, which is fundamental for advancing research into its therapeutic applications. The detailed protocols and pathway diagrams serve as a valuable tool for scientists and professionals in the fields of natural product chemistry, pharmacology, and drug development. Further quantitative studies are warranted to fully characterize the distribution of (R)-Isosakuranetin across a wider range of citrus species and cultivars.

References

Foundational

An In-Depth Technical Guide to the Biosynthesis of (R)-Isosakuranetin in Plants

For Researchers, Scientists, and Drug Development Professionals Abstract (R)-Isosakuranetin, a bioactive flavanone (B1672756) found in various plants, holds significant promise for pharmaceutical applications. Understand...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Isosakuranetin, a bioactive flavanone (B1672756) found in various plants, holds significant promise for pharmaceutical applications. Understanding its biosynthesis is crucial for metabolic engineering and synthetic biology approaches aimed at enhancing its production. This technical guide provides a comprehensive overview of the biosynthetic pathway of (R)-Isosakuranetin, detailing the enzymatic steps from primary metabolites to the final product. The pathway involves the general phenylpropanoid pathway, flavonoid biosynthesis, and a specific O-methylation step. The stereochemistry of the final product is determined early in the pathway by the stereospecific action of chalcone (B49325) isomerase. This document presents quantitative data, detailed experimental protocols for key enzymatic assays, and visual representations of the pathway and experimental workflows to facilitate further research and development.

Introduction

(R)-Isosakuranetin, also known as ponciretin (B1265316), is an O-methylated flavanone that has garnered interest for its diverse biological activities. It is the 4'-O-methylated derivative of naringenin (B18129). The biosynthesis of flavonoids in plants is a well-studied process, originating from the phenylpropanoid pathway. This guide focuses on the specific branch leading to the formation of (R)-Isosakuranetin, providing a detailed technical resource for researchers in phytochemistry, metabolic engineering, and drug discovery.

The Biosynthetic Pathway of (R)-Isosakuranetin

The biosynthesis of (R)-Isosakuranetin begins with the general phenylpropanoid pathway, which converts L-phenylalanine into 4-coumaroyl-CoA. This intermediate then enters the flavonoid biosynthesis pathway, leading to the formation of (2S)-naringenin, the direct precursor of (R)-Isosakuranetin. The final step is the regiospecific methylation of the 4'-hydroxyl group of naringenin.

General Phenylpropanoid Pathway

The initial steps of the pathway are shared with the biosynthesis of numerous other plant secondary metabolites.

  • L-Phenylalanine to Cinnamic Acid: Phenylalanine ammonia-lyase (PAL) catalyzes the deamination of L-phenylalanine to form cinnamic acid.

  • Cinnamic Acid to 4-Coumaric Acid: Cinnamate-4-hydroxylase (C4H), a cytochrome P450 monooxygenase, hydroxylates cinnamic acid to produce 4-coumaric acid.

  • 4-Coumaric Acid to 4-Coumaroyl-CoA: 4-Coumarate:CoA ligase (4CL) activates 4-coumaric acid by ligating it to Coenzyme A, forming 4-coumaroyl-CoA.

Flavonoid Biosynthesis to (2S)-Naringenin
  • 4-Coumaroyl-CoA to Naringenin Chalcone: Chalcone synthase (CHS), a key enzyme in flavonoid biosynthesis, catalyzes the condensation of one molecule of 4-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin chalcone.

  • Naringenin Chalcone to (2S)-Naringenin: Chalcone isomerase (CHI) catalyzes the stereospecific intramolecular cyclization of naringenin chalcone to produce (2S)-naringenin[1]. This step is critical as it establishes the (R) configuration at the C2 position of the resulting flavanone skeleton.

Final Step: 4'-O-Methylation to (R)-Isosakuranetin

The final and specific step in the biosynthesis of (R)-Isosakuranetin is the methylation of the 4'-hydroxyl group of (2S)-naringenin.

  • (2S)-Naringenin to (R)-Isosakuranetin: A flavonoid 4'-O-methyltransferase (4'OMT) catalyzes the transfer of a methyl group from S-adenosyl-L-methionine (SAM) to the 4'-hydroxyl group of (2S)-naringenin, yielding (R)-Isosakuranetin and S-adenosyl-L-homocysteine (SAH)[2]. An example of such an enzyme is the soybean O-methyltransferase SOMT-2, which has been shown to regiospecifically methylate the 4'-hydroxyl group of naringenin to produce ponciretin (isosakuranetin)[2][3].

Quantitative Data

Quantitative data on the biosynthesis of (R)-Isosakuranetin is crucial for understanding the efficiency of the pathway and for metabolic engineering efforts.

EnzymeSubstrateProductPlant SourceKm (µM)kcat (s⁻¹)kcat/Km (M⁻¹s⁻¹)Reference
Naringenin 7-O-methyltransferase (OsNOMT) (2S)-NaringeninSakuranetin (B8019584)Oryza sativa1.9 ± 0.125 ± 31.3 x 10⁷[4]
Flavonol 3'-O-methyltransferase 3,7,4'-trimethylquercetin-Chrysosplenium americanum7.2--[5]
Flavonoid 3'/5'/7-O-Methyltransferase (CrOMT2) Eriodictyol-Citrus reticulata4.6-1650.8[6]

Note: Specific kinetic data for a dedicated naringenin 4'-O-methyltransferase leading to isosakuranetin (B191617) is limited. The data for OsNOMT, which produces the isomer sakuranetin, and other related flavonoid O-methyltransferases are provided for comparative purposes.

CompoundPlant/TissueConcentrationMethodReference
Naringenin Citrus leavesVariableHPLC[7]
Isosakuranetin Citrus bergamia fruitPresent-[8]

Experimental Protocols

Extraction and Quantification of (R)-Isosakuranetin from Plant Material

This protocol outlines a general procedure for the extraction and analysis of (R)-Isosakuranetin from plant tissues.

Materials:

  • Plant tissue (e.g., leaves, fruit peel)

  • Liquid nitrogen

  • Extraction solvent (e.g., 80% methanol)

  • Centrifuge

  • HPLC-MS/MS system

  • (R)-Isosakuranetin standard

Procedure:

  • Freeze the plant tissue in liquid nitrogen and grind to a fine powder using a mortar and pestle.

  • Weigh the powdered tissue and add the extraction solvent (e.g., 10 mL/g of tissue).

  • Vortex the mixture thoroughly and sonicate for 30 minutes in a water bath.

  • Centrifuge the mixture at 10,000 x g for 15 minutes.

  • Collect the supernatant and filter it through a 0.22 µm syringe filter.

  • Analyze the extract using a validated HPLC-MS/MS method for the quantification of (R)-Isosakuranetin[9][10][11]. A C18 column is typically used with a gradient of water and acetonitrile, both containing a small amount of formic acid. Detection is performed using mass spectrometry in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

  • Prepare a calibration curve using an authentic (R)-Isosakuranetin standard to quantify its concentration in the plant extract.

In Vitro Assay of Naringenin 4'-O-Methyltransferase Activity

This protocol describes a method to measure the activity of a naringenin 4'-O-methyltransferase.

Materials:

  • Enzyme preparation (crude extract or purified protein)

  • (2S)-Naringenin (substrate)

  • S-adenosyl-L-methionine (SAM) (methyl donor)

  • Assay buffer (e.g., 100 mM Tris-HCl, pH 7.5, containing 10 mM MgCl₂ and 10 mM 2-mercaptoethanol)

  • Stopping solution (e.g., 2 M HCl)

  • Ethyl acetate (B1210297)

  • HPLC system for product analysis

Procedure:

  • Prepare the reaction mixture in a microcentrifuge tube containing the assay buffer, (2S)-naringenin, and SAM at desired concentrations.

  • Pre-incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 30°C) for 5 minutes.

  • Initiate the reaction by adding the enzyme preparation.

  • Incubate the reaction for a specific period (e.g., 30 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction by adding the stopping solution.

  • Extract the product, (R)-Isosakuranetin, with an equal volume of ethyl acetate.

  • Centrifuge to separate the phases and transfer the organic (upper) phase to a new tube.

  • Evaporate the ethyl acetate to dryness under a stream of nitrogen or in a vacuum concentrator.

  • Redissolve the residue in a suitable solvent (e.g., methanol) and analyze by HPLC to quantify the amount of (R)-Isosakuranetin formed[6][12].

Visualizations

Biosynthesis Pathway of (R)-Isosakuranetin

Biosynthesis_of_Isosakuranetin Phe L-Phenylalanine Cin Cinnamic Acid Phe->Cin Cou 4-Coumaric Acid Cin->Cou CouCoA 4-Coumaroyl-CoA Cou->CouCoA NarChal Naringenin Chalcone CouCoA->NarChal MalCoA 3x Malonyl-CoA MalCoA->NarChal Nar (2S)-Naringenin NarChal->Nar Iso (R)-Isosakuranetin Nar->Iso SAM S-Adenosyl-L-methionine SAH S-Adenosyl-L-homocysteine SAM->SAH PAL PAL PAL->Phe C4H C4H C4H->Cin FourCL 4CL FourCL->Cou CHS CHS CHS->CouCoA CHI CHI CHI->NarChal FourOMT Flavonoid 4'-O-methyltransferase FourOMT->Nar FourOMT->SAM

Caption: Biosynthesis pathway of (R)-Isosakuranetin from L-Phenylalanine.

Experimental Workflow for Characterizing Naringenin 4'-O-Methyltransferase

Experimental_Workflow cluster_0 Gene Identification & Cloning cluster_1 Protein Expression & Purification cluster_2 Enzyme Characterization Bioinfo Bioinformatic Analysis (Homology Search) GeneID Gene Identification Bioinfo->GeneID Cloning Gene Cloning (PCR, Vector Ligation) GeneID->Cloning Expression Heterologous Expression (e.g., E. coli) Cloning->Expression Purification Protein Purification (e.g., Affinity Chromatography) Expression->Purification SDS SDS-PAGE Analysis Purification->SDS ActivityAssay Enzyme Activity Assay Purification->ActivityAssay Kinetic Kinetic Analysis (Km, kcat) ActivityAssay->Kinetic SubstrateSpec Substrate Specificity ActivityAssay->SubstrateSpec ProductAnalysis Product Identification (LC-MS, NMR) ActivityAssay->ProductAnalysis

Caption: Workflow for the characterization of a naringenin 4'-O-methyltransferase.

Conclusion

The biosynthesis of (R)-Isosakuranetin in plants proceeds through the well-established phenylpropanoid and flavonoid pathways, culminating in a specific 4'-O-methylation of (2S)-naringenin. The stereochemistry of the final product is determined by the action of chalcone isomerase. While the key enzymatic step has been identified, further research is needed to isolate and characterize naringenin 4'-O-methyltransferases from a wider range of plant species and to obtain more detailed quantitative data on their kinetic properties and in planta concentrations of (R)-Isosakuranetin. The protocols and information provided in this guide serve as a valuable resource for researchers aiming to elucidate and engineer this important biosynthetic pathway for pharmaceutical and other applications.

References

Exploratory

(R)-Isosakuranetin: A Technical Guide to its Pharmacological Properties

For Researchers, Scientists, and Drug Development Professionals Introduction (R)-Isosakuranetin, a flavanone (B1672756) found in citrus fruits, is emerging as a compound of significant interest in pharmacological researc...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Isosakuranetin, a flavanone (B1672756) found in citrus fruits, is emerging as a compound of significant interest in pharmacological research. As an O-methylated derivative of naringenin, it possesses a range of biological activities with potential therapeutic applications.[1] This technical guide provides a comprehensive overview of the known pharmacological properties of (R)-Isosakuranetin, with a focus on its mechanisms of action, relevant signaling pathways, and the experimental methodologies used to elucidate these properties. All quantitative data has been summarized for clarity, and key processes are visualized through detailed diagrams.

Core Pharmacological Activities

(R)-Isosakuranetin exhibits a diverse pharmacological profile, primarily characterized by its potent ion channel modulation, influence on melanogenesis, and significant anti-inflammatory and neuroprotective effects.

TRPM3 Channel Inhibition

A primary and well-documented activity of (R)-Isosakuranetin is its potent and selective inhibition of the Transient Receptor Potential Melastatin 3 (TRPM3) ion channel.[1][2][3][4] TRPM3 is a calcium-permeable cation channel involved in temperature sensation and nociception.[3] Inhibition of this channel is a promising strategy for the development of novel analgesics.

ParameterValueCell Line/SystemNotesReference
IC₅₀50 nMHEK293 cells expressing mouse TRPM3Isosakuranetin is noted as one of the most potent TRPM3 inhibitors identified.[3][5][6]
SelectivitySelective for TRPM3 over TRPM1, TRPM8, and TRPV1Assessed at a concentration of 10 μMHigh selectivity indicates a lower potential for off-target effects.[5]
In vivo Efficacy2 mg/kgMice (hot plate test)Increased latency to pain-related responses.[5]

A common method to assess TRPM3 inhibition involves measuring changes in intracellular calcium concentration ([Ca²⁺]i) using fluorescent indicators in cells overexpressing the channel.

  • Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing murine TRPM3 (mTRPM3) are cultured in appropriate media.

  • Fluorescent Dye Loading: Cells are incubated with a calcium-sensitive dye, such as Fluo-4 AM.

  • Compound Incubation: Cells are pre-incubated with varying concentrations of (R)-Isosakuranetin.

  • Channel Activation: The TRPM3 channel is activated using a known agonist, such as pregnenolone (B344588) sulfate (B86663) (PregS).

  • Signal Detection: Changes in fluorescence intensity, corresponding to [Ca²⁺]i influx, are measured using a fluorescence plate reader.

  • Data Analysis: The inhibitory effect of (R)-Isosakuranetin is calculated by comparing the fluorescence signal in treated cells to that of untreated controls, allowing for the determination of the IC₅₀ value.

TRPM3_Inhibition_Assay cluster_prep Cell Preparation cluster_treatment Treatment cluster_analysis Analysis HEK_mTRPM3 HEK293 cells with mTRPM3 Fluo4 Load with Fluo-4 AM HEK_mTRPM3->Fluo4 1. Isosakuranetin Incubate with (R)-Isosakuranetin Fluo4->Isosakuranetin 2. PregS Activate with PregS Isosakuranetin->PregS 3. Measurement Measure Fluorescence PregS->Measurement 4. IC50_Calc Calculate IC₅₀ Measurement->IC50_Calc 5.

Workflow for determining TRPM3 inhibition.
Stimulation of Melanogenesis

(R)-Isosakuranetin has been shown to stimulate the production of melanin (B1238610) in melanoma cells.[7][8][9] This effect is mediated through the upregulation of key enzymes and transcription factors involved in melanogenesis.

ParameterConcentrationCell LineEffectReference
Melanin Content Increase15 and 30 µmol/LB16BL6 murine melanoma cellsDose-dependent increase in melanin.[8]
Tyrosinase Activity15 and 30 µmol/LB16BL6 cells2-fold and 3.2-fold increase, respectively, after 72h.[7]
Cell Proliferation> 45 µmol/LB16BL6 cellsDecreased proliferation without affecting viability.[7][8]
  • Cell Culture: B16BL6 murine melanoma cells are cultured in a suitable medium.

  • Treatment: Cells are treated with various concentrations of (R)-Isosakuranetin for a specified period (e.g., 72 hours).

  • Melanin Content Measurement: Cells are lysed, and the melanin content is quantified by measuring the absorbance of the lysate at 475 nm.

  • Tyrosinase Activity Assay: Cell lysates are incubated with L-DOPA, a substrate for tyrosinase. The formation of dopachrome (B613829) is measured spectrophotometrically to determine enzyme activity.

  • Western Blot Analysis: The expression levels of key melanogenesis-related proteins, such as MITF, tyrosinase (Tyr), TRP1, and TRP2, are assessed.

(R)-Isosakuranetin stimulates melanogenesis by modulating the PKA/CREB and inhibiting the PI3K/Akt and MAPK/ERK signaling pathways, which converge on the activation of the Microphthalmia-associated Transcription Factor (MITF).[8][9]

Melanogenesis_Pathway cluster_inhibition Inhibitory Pathways cluster_activation Activation Pathway Isosakuranetin (R)-Isosakuranetin PI3K_Akt PI3K/Akt Pathway Isosakuranetin->PI3K_Akt inhibits MAPK_ERK MAPK/ERK Pathway Isosakuranetin->MAPK_ERK inhibits PKA_CREB PKA/CREB Pathway Isosakuranetin->PKA_CREB activates MITF MITF Activation PI3K_Akt->MITF inhibition removed MAPK_ERK->MITF inhibition removed PKA_CREB->MITF activates Melanogenesis_Enzymes Tyr, TRP1, TRP2 Upregulation MITF->Melanogenesis_Enzymes promotes transcription Melanin Melanin Synthesis Melanogenesis_Enzymes->Melanin

Signaling pathways in Isosakuranetin-induced melanogenesis.
Anti-inflammatory and Neuroprotective Properties

(R)-Isosakuranetin demonstrates significant anti-inflammatory and neuroprotective activities, largely attributed to its antioxidant properties and its ability to modulate key signaling pathways involved in cellular stress and inflammation.

ActivityConcentrationCell Line/SystemEffectReference
Anti-inflammatory200 mg/kgMice (acetic acid-induced writhing)Significant reduction in nociception.[5]
Neuroprotection0.8 µMPC12 cells (H₂O₂-induced stress)Blocks increases in ROS, intracellular calcium, and caspase-3 activity.[5]
MMP-1 Inhibition20 µMHaCaT human keratinocytes (UV-B induced)90% inhibition of MMP-1 expression.[5]
  • Cell Culture: PC12 cells, a rat pheochromocytoma cell line, are cultured and often differentiated into a neuronal phenotype using Nerve Growth Factor (NGF).[2]

  • Pre-treatment: Differentiated cells are pre-treated with various concentrations of (R)-Isosakuranetin.

  • Induction of Oxidative Stress: Oxidative stress is induced by exposing the cells to hydrogen peroxide (H₂O₂).[2]

  • Assessment of Neuroprotection:

    • Cell Viability: Measured using the MTT assay.

    • Reactive Oxygen Species (ROS): Intracellular ROS levels are quantified using fluorescent probes like DCFH-DA.

    • Apoptosis: Assessed by measuring caspase-3 activity.

  • Western Blot Analysis: The phosphorylation status of proteins in the MAPK/ERK and PI3K/Akt pathways is determined.

(R)-Isosakuranetin exerts its neuroprotective effects by inhibiting the MAPK/ERK and PI3K/Akt signaling pathways, which are often activated during cellular stress and can lead to apoptosis.

Neuroprotection_Pathway cluster_pathways Stress-activated Signaling Oxidative_Stress Oxidative Stress (e.g., H₂O₂) MAPK_ERK MAPK/ERK Pathway Oxidative_Stress->MAPK_ERK activates PI3K_Akt PI3K/Akt Pathway Oxidative_Stress->PI3K_Akt activates Isosakuranetin (R)-Isosakuranetin Isosakuranetin->MAPK_ERK inhibits Isosakuranetin->PI3K_Akt inhibits Cell_Survival Cell Survival Isosakuranetin->Cell_Survival Apoptosis Apoptosis MAPK_ERK->Apoptosis PI3K_Akt->Apoptosis

References

Foundational

(R)-Isosakuranetin biological activities including antioxidant and anti-inflammatory effects

For Researchers, Scientists, and Drug Development Professionals Abstract (R)-Isosakuranetin, a flavonoid found in citrus fruits, has garnered scientific interest for its potential therapeutic properties, particularly its...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Isosakuranetin, a flavonoid found in citrus fruits, has garnered scientific interest for its potential therapeutic properties, particularly its antioxidant and anti-inflammatory effects. This technical guide provides a comprehensive overview of the current understanding of (R)-Isosakuranetin's biological activities. While specific quantitative data for the (R)-enantiomer is limited in publicly available literature, this document summarizes the known activities of isosakuranetin (B191617) (unspecified enantiomer), offering a foundation for further research and development. We present available quantitative data, detailed experimental protocols for key assays, and visual representations of the implicated signaling pathways to facilitate a deeper understanding of its mechanism of action.

Introduction

Flavonoids are a diverse group of polyphenolic compounds ubiquitously present in plants and are recognized for their broad spectrum of biological activities. Isosakuranetin (4',5,7-trihydroxy-4'-methoxyflavanone) is a flavanone (B1672756) that has demonstrated promising pharmacological potential. The stereochemistry of flavonoids can significantly influence their biological efficacy. This guide focuses on the (R)-enantiomer of isosakuranetin, aiming to consolidate the existing knowledge on its antioxidant and anti-inflammatory properties. Given the current scarcity of data specific to the (R)-enantiomer, information pertaining to "isosakuranetin" (with unspecified stereochemistry) is included as a proxy, highlighting the need for enantiomer-specific research.

Antioxidant Activities

Isosakuranetin is recognized for its capacity to neutralize reactive oxygen species (ROS), thereby mitigating oxidative stress, a key contributor to numerous pathological conditions. Its antioxidant effects are attributed to its hydrogen-donating ability and its potential to modulate endogenous antioxidant defense systems.

Quantitative Antioxidant Data
Assay Test Substance IC50 / Activity Reference
DPPH Radical ScavengingIsosakuranetinData not available[1][2]
ABTS Radical ScavengingIsosakuranetinData not available[2]

Note: The lack of specific IC50 values underscores a significant gap in the current research landscape for (R)-Isosakuranetin.

Experimental Protocols for Antioxidant Assays

This spectrophotometric assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical.

  • Reagent Preparation:

    • Prepare a 0.1 mM solution of DPPH in methanol.[1]

  • Assay Procedure:

    • Add various concentrations of (R)-Isosakuranetin to the DPPH solution in a 96-well plate.[1]

    • Incubate the plate in the dark at room temperature for 30 minutes.[1]

    • Measure the absorbance at 517 nm using a microplate reader.[1]

  • Calculation:

    • The percentage of DPPH radical scavenging activity is calculated using the following formula[1]:

      where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

    • The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined from a dose-response curve.[1]

This assay is based on the ability of an antioxidant to quench the blue-green ABTS radical cation.

  • Reagent Preparation:

    • The ABTS radical cation (ABTS•+) is generated by reacting a 7 mM ABTS stock solution with a 2.45 mM potassium persulfate solution. The mixture is kept in the dark at room temperature for 12-16 hours before use.[3]

  • Assay Procedure:

    • Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol) to an absorbance of approximately 0.70 at 734 nm.

    • Add various concentrations of (R)-Isosakuranetin to the diluted ABTS•+ solution.

    • Incubate the mixture for a specified time (e.g., 30 minutes) at room temperature in the dark.[3]

    • Measure the absorbance at 734 nm.

  • Calculation:

    • The percentage of inhibition is calculated similarly to the DPPH assay. The IC50 value is determined from the dose-response curve.

Anti-inflammatory Activities

Isosakuranetin has been shown to exert anti-inflammatory effects by modulating key signaling pathways and reducing the production of pro-inflammatory mediators.

Quantitative Anti-inflammatory Data

The following table summarizes the available quantitative data on the anti-inflammatory activity of isosakuranetin.

Model/Assay Test Substance Effect Concentration/Dose Reference
LPS-induced Nitric Oxide (NO) Production in RAW 264.7 cellsIsosakuranetinInhibition of NO productionIC50 data not available[4][5][6]
Carrageenan-Induced Paw Edema in RatsIsosakuranetinReduction in paw edemaData not available[7][8][9]
TNF-α ProductionSakuranetin (B8019584) (related flavanone)Decreased secretionNot specified for isosakuranetin[10]
IL-6 ProductionSakuranetin (related flavanone)Decreased secretionNot specified for isosakuranetin[10]

Note: The data presented is largely for the related compound sakuranetin or for isosakuranetin without specifying the enantiomer. Further studies are required to quantify the anti-inflammatory effects of (R)-Isosakuranetin.

Experimental Protocols for Anti-inflammatory Assays

This in vitro assay assesses the ability of a compound to inhibit the production of the pro-inflammatory mediator nitric oxide in lipopolysaccharide (LPS)-stimulated macrophages.

  • Cell Culture:

    • Culture RAW 264.7 murine macrophage cells in an appropriate medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

  • Assay Procedure:

    • Seed the cells in a 96-well plate and allow them to adhere.

    • Pre-treat the cells with various concentrations of (R)-Isosakuranetin for a specified time (e.g., 1 hour).

    • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

    • Collect the cell culture supernatant.

  • NO Measurement (Griess Assay):

    • Mix the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride).

    • Incubate at room temperature for 10-15 minutes.

    • Measure the absorbance at 540 nm.

    • The concentration of nitrite (B80452) (a stable product of NO) is determined from a sodium nitrite standard curve.

  • Calculation:

    • The percentage of inhibition of NO production is calculated relative to the LPS-stimulated control group. The IC50 value can be determined from the dose-response curve.

This in vivo model is a classic method for evaluating the acute anti-inflammatory activity of compounds.[7][8][9]

  • Animals:

    • Use male Wistar or Sprague-Dawley rats.

  • Procedure:

    • Administer (R)-Isosakuranetin orally or intraperitoneally at various doses.

    • After a specific time (e.g., 30-60 minutes), inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each rat.[9]

    • Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[9]

  • Calculation:

    • The increase in paw volume (edema) is calculated as the difference between the paw volume at each time point and the initial paw volume.

    • The percentage of inhibition of edema is calculated using the formula:

      where ΔV_treated is the mean increase in paw volume in the treated group, and ΔV_control is the mean increase in paw volume in the control group.

Signaling Pathways

Isosakuranetin is believed to exert its biological effects by modulating several key intracellular signaling pathways involved in inflammation and oxidative stress.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is crucial in regulating inflammatory responses. Isosakuranetin has been shown to inhibit the phosphorylation of key MAPK proteins.[11][12]

MAPK_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Stimulus Inflammatory Stimuli (e.g., LPS) Receptor Receptor (e.g., TLR4) Stimulus->Receptor MAPKKK MAPKKK Receptor->MAPKKK MAPKK MAPKK (MEK) MAPKKK->MAPKK MAPK MAPK (ERK, JNK, p38) MAPKK->MAPK TranscriptionFactors Transcription Factors (e.g., AP-1) MAPK->TranscriptionFactors Isosakuranetin (R)-Isosakuranetin Isosakuranetin->MAPK InflammatoryGenes Pro-inflammatory Gene Expression TranscriptionFactors->InflammatoryGenes

Caption: (R)-Isosakuranetin's proposed inhibition of the MAPK signaling pathway.

NF-κB Signaling Pathway

Nuclear Factor-kappa B (NF-κB) is a critical transcription factor that governs the expression of numerous pro-inflammatory genes. Flavonoids are known to inhibit the activation of NF-κB.[13]

NFkB_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Stimulus Inflammatory Stimuli (e.g., LPS, TNF-α) Receptor Receptor Stimulus->Receptor IKK IKK Complex Receptor->IKK IkB IκBα IKK->IkB Phosphorylation & Degradation NFkB_inactive NF-κB (p65/p50) IkB->NFkB_inactive Inhibition NFkB_active Active NF-κB (p65/p50) NFkB_inactive->NFkB_active Translocation Isosakuranetin (R)-Isosakuranetin Isosakuranetin->IKK InflammatoryGenes Pro-inflammatory Gene Expression (TNF-α, IL-6, iNOS, COX-2) NFkB_active->InflammatoryGenes

Caption: Postulated inhibitory effect of (R)-Isosakuranetin on the NF-κB pathway.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a key regulator of the cellular antioxidant response. Activation of Nrf2 by flavonoids can lead to the expression of various antioxidant and detoxification enzymes.[14][15]

Nrf2_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Keap1 Keap1 Nrf2_inactive Nrf2 Keap1->Nrf2_inactive Sequestration & Degradation Nrf2_active Active Nrf2 Nrf2_inactive->Nrf2_active Translocation Isosakuranetin (R)-Isosakuranetin Isosakuranetin->Keap1 Potential Inhibition ROS Oxidative Stress (ROS) ROS->Keap1 Inhibition ARE Antioxidant Response Element (ARE) Nrf2_active->ARE AntioxidantGenes Antioxidant Gene Expression (HO-1, NQO1, GCL) ARE->AntioxidantGenes

Caption: Potential activation of the Nrf2 antioxidant pathway by (R)-Isosakuranetin.

Conclusion and Future Directions

(R)-Isosakuranetin presents a promising scaffold for the development of novel antioxidant and anti-inflammatory agents. The available, albeit limited, data on isosakuranetin suggests its involvement in crucial cellular pathways that regulate oxidative stress and inflammation. However, a significant knowledge gap exists concerning the specific biological activities and quantitative potency of the (R)-enantiomer.

Future research should prioritize:

  • Enantiomer-specific studies: Conducting comprehensive in vitro and in vivo studies to determine the specific antioxidant and anti-inflammatory efficacy of (R)-Isosakuranetin.

  • Quantitative analysis: Establishing precise IC50 values in standardized antioxidant and anti-inflammatory assays.

  • Mechanism of action: Elucidating the detailed molecular mechanisms, including the direct targets and downstream effects on signaling pathways.

  • Pharmacokinetics and bioavailability: Investigating the absorption, distribution, metabolism, and excretion (ADME) profile of (R)-Isosakuranetin to assess its potential as a therapeutic agent.

Addressing these research areas will be crucial for unlocking the full therapeutic potential of (R)-Isosakuranetin and advancing its development as a novel drug candidate.

References

Exploratory

Potential Therapeutic Applications of (R)-Isosakuranetin in Neurodegenerative Diseases: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Executive Summary (R)-Isosakuranetin, a flavanone (B1672756) found in citrus fruits, is emerging as a promising candidate for the development of novel thera...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-Isosakuranetin, a flavanone (B1672756) found in citrus fruits, is emerging as a promising candidate for the development of novel therapeutics for neurodegenerative diseases. This technical guide consolidates the current preclinical evidence supporting the neuroprotective effects of (R)-Isosakuranetin and its related compounds. The primary mechanisms of action appear to be centered around the mitigation of oxidative stress and neuroinflammation, two key pathological features of diseases such as Alzheimer's, Parkinson's, and other neurodegenerative disorders. This document provides an in-depth overview of the quantitative data from pertinent studies, detailed experimental protocols, and a visual representation of the key signaling pathways involved.

Introduction to (R)-Isosakuranetin

(R)-Isosakuranetin is the (R)-enantiomer of Isosakuranetin (5,7-dihydroxy-4'-methoxyflavanone), a natural flavonoid. Flavonoids as a class are well-documented for their antioxidant and anti-inflammatory properties, and are increasingly being investigated for their therapeutic potential in a range of human diseases. The neuroprotective effects of flavonoids are attributed to their ability to scavenge reactive oxygen species (ROS), modulate inflammatory responses, and interact with key cellular signaling pathways that are crucial for neuronal survival and function.

Neuroprotective Mechanisms of Action

The therapeutic potential of (R)-Isosakuranetin in neurodegenerative diseases is underpinned by its ability to modulate critical signaling pathways involved in cellular stress and inflammation. The two most prominent pathways identified in preclinical studies are the Nrf2/ARE and NF-κB signaling cascades.

Nrf2/ARE Pathway Activation

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a central role in the cellular antioxidant response. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, leading to their transcription. This results in the production of a suite of protective enzymes, including heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), and glutamate-cysteine ligase (GCL), which collectively enhance the cell's capacity to neutralize ROS. Flavonoids, including Isosakuranetin, are known to activate this pathway, thereby bolstering the endogenous antioxidant defenses of neurons and glial cells.

Nrf2_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Keap1 Keap1 Nrf2 Nrf2 Keap1->Nrf2 sequesters Cul3 Cul3-based E3 ligase Nrf2->Cul3 ubiquitination Nrf2_n Nrf2 Nrf2->Nrf2_n translocation Proteasome Proteasome Cul3->Proteasome degradation ROS Oxidative Stress (ROS) ROS->Keap1 induces conformational change Isosakuranetin (R)-Isosakuranetin Isosakuranetin->Keap1 inhibits ARE ARE (Antioxidant Response Element) Nrf2_n->ARE binds to Antioxidant_Genes Antioxidant Genes (HO-1, NQO1, GCLC) ARE->Antioxidant_Genes activates transcription Neuroprotection Neuroprotection Antioxidant_Genes->Neuroprotection leads to

Figure 1: (R)-Isosakuranetin-mediated activation of the Nrf2/ARE pathway.
NF-κB Signaling Pathway Inhibition

Nuclear Factor-kappa B (NF-κB) is a key transcription factor that orchestrates the inflammatory response. In neurodegenerative diseases, chronic activation of microglia and astrocytes leads to the persistent activation of NF-κB and the subsequent production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, as well as the enzyme inducible nitric oxide synthase (iNOS). This sustained neuroinflammation contributes to neuronal damage and death. Isosakuranetin and related flavonoids have been shown to inhibit the NF-κB pathway, thereby reducing the production of these inflammatory mediators and exerting a neuroprotective effect.

NFkB_Pathway cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS Inflammatory Stimuli (e.g., LPS, Aβ) TLR4 TLR4 LPS->TLR4 activates IKK IKK Complex TLR4->IKK activates IkB IκBα IKK->IkB phosphorylates NFkB NF-κB (p65/p50) IkB->NFkB sequesters Proteasome Proteasome IkB->Proteasome ubiquitination & degradation NFkB_n NF-κB (p65/p50) NFkB->NFkB_n translocation Isosakuranetin (R)-Isosakuranetin Isosakuranetin->IKK inhibits Inflammatory_Genes Pro-inflammatory Genes (TNF-α, IL-1β, IL-6, iNOS) NFkB_n->Inflammatory_Genes activates transcription Neuroinflammation Neuroinflammation Inflammatory_Genes->Neuroinflammation leads to

Figure 2: Inhibition of the NF-κB signaling pathway by (R)-Isosakuranetin.

Quantitative Data from Preclinical Studies

The following tables summarize the quantitative data from preclinical studies investigating the neuroprotective effects of Isosakuranetin and related flavonoids.

Table 1: In Vivo Neuroprotective Effects of Isosakuranetin

Animal ModelCompoundDosing RegimenKey FindingsReference
Rat model of cerebral ischemia/reperfusion (MCAO)Isosakuranetin5, 10, and 20 mg/kg, i.p.- Dose-dependent reduction in neurological deficit score.- Significant decrease in infarct volume at 10 and 20 mg/kg.- Significant reduction in blood-brain barrier leakage at all doses.[1]

Table 2: In Vitro Neuroprotective and Anti-inflammatory Effects of Related Flavonoids

Cell LineModel of NeurotoxicityCompoundConcentrationKey FindingsReference
PC12 cellsLipopolysaccharide (LPS)Isoquercitrin10, 20, 40 µg/mL- Significant reduction in ROS and nitrite (B80452) production.- Significant decrease in IL-1β, IL-6, and TNF-α levels.[2][3][4][5][6]
PC12 cells6-hydroxydopamine (6-OHDA)Rutin and Isoquercitrin10, 50, 100 µM- Increased cell viability.- Increased activity of antioxidant enzymes (catalase, SOD, GPx).- Reduced lipid peroxidation.[7][8][9]
BV-2 microgliaLipopolysaccharide (LPS)SakuranetinNot specified- Reduced levels of TNF-α, IL-6, and IL-1β.- Inhibition of microglial activation.[10]
BV-2 microgliaLipopolysaccharide (LPS)Isorhamnetin50, 100, 200 µM- Significant reduction in NO and PGE2 production.- Downregulation of iNOS, COX-2, TNF-α, and IL-1β expression.- Inhibition of NF-κB p65 nuclear translocation.[11]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in the context of Isosakuranetin and related flavonoid research.

In Vivo Model of Cerebral Ischemia/Reperfusion Injury
  • Animal Model: Male Wistar rats.

  • Induction of Ischemia: The right middle cerebral artery is occluded (MCAO) for 2 hours using an intraluminal filament.

  • Treatment: Isosakuranetin (5, 10, or 20 mg/kg) or vehicle is administered via intraperitoneal (i.p.) injection at the time of reperfusion.

  • Neurological Assessment: A six-point neurological function score is used to evaluate motor deficits 24 hours after reperfusion.

  • Infarct Volume Measurement: Brains are sectioned and stained with 2,3,5-triphenyltetrazolium chloride (TTC). The unstained (infarcted) area is quantified using image analysis software.

  • Blood-Brain Barrier Permeability: Evans Blue dye is injected intravenously before sacrifice. The amount of dye extravasated into the brain parenchyma is quantified spectrophotometrically.

  • Histopathology: Brain sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess neuronal damage.[1]

MCAO_Workflow start Start MCAO Induce MCAO in Rats (2 hours) start->MCAO Reperfusion Reperfusion MCAO->Reperfusion Treatment Administer Isosakuranetin (5, 10, 20 mg/kg, i.p.) Reperfusion->Treatment Assessment_24h Assess Neurological Deficit (24 hours post-reperfusion) Treatment->Assessment_24h Sacrifice Sacrifice Rats Assessment_24h->Sacrifice Brain_Harvest Harvest Brains Sacrifice->Brain_Harvest TTC_Staining TTC Staining for Infarct Volume Brain_Harvest->TTC_Staining Evans_Blue Evans Blue Assay for BBB Permeability Brain_Harvest->Evans_Blue HE_Staining H&E Staining for Histopathology Brain_Harvest->HE_Staining end End TTC_Staining->end Evans_Blue->end HE_Staining->end

Figure 3: Experimental workflow for the in vivo MCAO model.
In Vitro Model of Neuroinflammation in Microglial Cells

  • Cell Line: BV-2 murine microglial cells.

  • Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., Isorhamnetin at 50, 100, 200 µM) for 1 hour.

  • Induction of Inflammation: Cells are stimulated with lipopolysaccharide (LPS) (100 ng/mL) for a specified duration (e.g., 24 hours for cytokine measurements, 1 hour for signaling pathway analysis).

  • Nitric Oxide (NO) Measurement: The concentration of nitrite in the culture medium is measured using the Griess reagent.

  • Cytokine Measurement: Levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) in the culture supernatant are quantified by ELISA.

  • Western Blot Analysis:

    • Protein Extraction: Nuclear and cytosolic fractions are separated.

    • Electrophoresis and Transfer: Proteins are separated by SDS-PAGE and transferred to a PVDF membrane.

    • Immunoblotting: Membranes are probed with primary antibodies against p65, IκBα, and loading controls (Lamin B for nuclear fraction, β-actin for cytosolic fraction), followed by HRP-conjugated secondary antibodies.

    • Detection: Bands are visualized using a chemiluminescence detection system.[11]

Thioflavin T (ThT) Assay for Amyloid-β Aggregation
  • Reagents: Synthetic Amyloid-β (Aβ) 1-42 peptide, Thioflavin T (ThT) solution.

  • Procedure:

    • Aβ1-42 is incubated at 37°C with or without the test compound in a suitable buffer.

    • At various time points, aliquots of the reaction mixture are transferred to a microplate.

    • ThT solution is added to each well.

    • Fluorescence is measured at an excitation wavelength of ~450 nm and an emission wavelength of ~485 nm.

  • Analysis: An increase in ThT fluorescence indicates the formation of amyloid fibrils. The inhibitory effect of the test compound is determined by the reduction in fluorescence compared to the control.[12][13][14][15][16]

Future Directions and Conclusion

The preclinical data presented in this guide strongly suggest that (R)-Isosakuranetin and its related compounds possess significant neuroprotective properties. Their ability to modulate the Nrf2 and NF-κB pathways provides a solid mechanistic basis for their therapeutic potential in neurodegenerative diseases. However, further research is warranted to fully elucidate the efficacy and safety of (R)-Isosakuranetin. Future studies should focus on:

  • Direct evaluation of (R)-Isosakuranetin in established animal models of Alzheimer's and Parkinson's diseases. This would involve assessing its impact on amyloid-β and tau pathologies in Alzheimer's models, and on dopaminergic neuron survival and motor function in Parkinson's models.

  • Pharmacokinetic and pharmacodynamic studies to determine the bioavailability of (R)-Isosakuranetin in the central nervous system.

  • Head-to-head comparison with other flavonoids to establish its relative potency and potential advantages.

References

Foundational

(R)-Isosakuranetin CAS number and physicochemical properties

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of (R)-Isosakuranetin, a naturally occurring flavanone. It details its physicochemical properties, experi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (R)-Isosakuranetin, a naturally occurring flavanone. It details its physicochemical properties, experimental protocols for its use, and its role in cellular signaling pathways. This document is intended to serve as a valuable resource for professionals in research and drug development.

Core Physicochemical Properties

(R)-Isosakuranetin is the dextrorotatory enantiomer of isosakuranetin (B191617). As enantiomers share identical physical and chemical properties in an achiral environment, the data presented below for isosakuranetin is applicable to (R)-Isosakuranetin. The primary distinction between enantiomers lies in their interaction with other chiral molecules and their biological activity.

PropertyValueSource
CAS Number 221362-74-9[1]
Molecular Formula C₁₆H₁₄O₅[2][3][4]
Molecular Weight 286.28 g/mol [2][4]
Melting Point 193-194 °C
Boiling Point (Predicted) 539.2 ± 50.0 °C
Density (Predicted) 1.370 ± 0.06 g/cm³
Solubility (R)-Isosakuranetin: • ≥ 2.5 mg/mL in 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline • ≥ 2.5 mg/mL in 10% DMSO, 90% (20% SBE-β-CD in Saline) • ≥ 2.5 mg/mL in 10% DMSO, 90% Corn Oil Isosakuranetin: • Soluble in Chloroform, Dichloromethane, DMSO, Acetone[1][3]
Appearance Powder[3]

Experimental Protocols

This section details methodologies for the preparation of (R)-Isosakuranetin for in vivo studies and a common cell-based assay to evaluate its effects on cell proliferation.

In Vivo Dissolution Protocols for (R)-Isosakuranetin

For animal studies, (R)-Isosakuranetin can be prepared in various solvent systems to ensure adequate solubility and bioavailability. The following protocols yield a clear solution of at least 2.5 mg/mL.[1] It is recommended to prepare these solutions fresh on the day of use.[1]

Protocol 1:

  • Add each solvent sequentially: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

  • Ensure complete dissolution. Gentle heating and/or sonication can be used to aid dissolution if precipitation occurs.[1]

Protocol 2:

  • Prepare a solution of 20% SBE-β-CD in Saline.

  • Add each solvent sequentially: 10% DMSO and 90% of the 20% SBE-β-CD in Saline solution.[1]

  • Mix thoroughly until a clear solution is obtained.

Protocol 3:

  • Add each solvent sequentially: 10% DMSO and 90% Corn Oil.[1]

  • Mix until the compound is fully dissolved.

MTT Assay for Cell Proliferation

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.

Methodology:

  • Cell Seeding: Culture B16 melanoma cells in 24-well plates at a density of 1x10⁴ cells/well.[5][6]

  • Treatment: After 24 hours, incubate the cells for 72 hours with varying concentrations of Isosakuranetin.[5][6]

  • MTT Addition: Remove the culture medium and add 500 µL of fresh medium containing 10% sterile-filtered MTT solution to each well.[5][6]

  • Incubation: Incubate for 3 hours to allow for the formation of formazan (B1609692) crystals.[5][6]

  • Solubilization: Dissolve the formazan crystals in 500 µL/well of isopropanol.[5][6]

  • Measurement: Measure the absorbance at 570 nm with a reference wavelength of 630 nm.[5][6]

  • Analysis: Express the inhibition of proliferation as a percentage of viable treated cells compared to control cells.[5][6]

High-Performance Liquid Chromatography (HPLC) Method for Isosakuranetin

Parameters:

  • Mobile Phase: Acetonitrile-0.2% Aqueous phosphoric acid (35:65)[3]

  • Flow Rate: 1.0 ml/min[3]

  • Column Temperature: Room Temperature[3]

  • Detection Wavelength: 288 nm[3]

Signaling Pathways

Isosakuranetin has been shown to modulate several key signaling pathways, particularly in the context of melanogenesis. It stimulates melanin (B1238610) production in B16BL6 murine melanoma cells by up-regulating the expression of Microphthalmia-associated transcription factor (MITF), a master regulator of melanocyte development and differentiation.[7] This up-regulation is achieved through the activation of the PKA/CREB pathway and the inhibition of the ERK1/2 and PI3K/AKT signaling pathways.[7]

Isosakuranetin_Signaling_Pathway cluster_inhibition Inhibition cluster_activation Activation ERK ERK1/2 MITF MITF (Microphthalmia-associated transcription factor) ERK->MITF AKT PI3K/AKT AKT->MITF PKA PKA/CREB PKA->MITF Isosakuranetin (R)-Isosakuranetin Isosakuranetin->ERK Isosakuranetin->AKT Isosakuranetin->PKA Tyr Tyr MITF->Tyr TRP1 TRP1 MITF->TRP1 TRP2 TRP2 MITF->TRP2 Melanogenesis Melanogenesis Tyr->Melanogenesis TRP1->Melanogenesis TRP2->Melanogenesis

Caption: Signaling pathway of (R)-Isosakuranetin in melanogenesis.

Experimental Workflow: In Vivo Dissolution and Administration

The following diagram illustrates a typical workflow for preparing and administering (R)-Isosakuranetin in a preclinical research setting.

Experimental_Workflow cluster_prep Preparation cluster_admin Administration cluster_obs Observation & Analysis weigh Weigh (R)-Isosakuranetin dissolve Dissolve in appropriate solvent system weigh->dissolve verify Verify complete dissolution (visual, sonication if needed) dissolve->verify administer Administer solution (e.g., oral gavage) verify->administer prepare_animal Prepare animal model prepare_animal->administer observe Observe for physiological and behavioral changes administer->observe collect Collect samples (blood, tissue, etc.) observe->collect analyze Analyze samples (e.g., HPLC, mass spec) collect->analyze

References

Exploratory

The Solubility Profile of (R)-Isosakuranetin: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth analysis of the solubility of (R)-Isosakuranetin, a naturally occurring flavanone, in dimethyl sulfoxide (B87167)...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of (R)-Isosakuranetin, a naturally occurring flavanone, in dimethyl sulfoxide (B87167) (DMSO), ethanol, and aqueous solutions. The data herein is crucial for the design of in vitro and in vivo studies, formulation development, and overall drug discovery processes. For comparative purposes, solubility data for the structurally related flavonoids, sakuranetin (B8019584) and naringenin, are also presented.

Executive Summary

(R)-Isosakuranetin exhibits high solubility in polar aprotic solvents such as DMSO and good solubility in protic solvents like ethanol. Conversely, its aqueous solubility is extremely limited, a common characteristic among flavonoid aglycones. This guide details precise solubility values, comprehensive experimental protocols for solubility determination, and visual representations of relevant biological pathways and experimental workflows to provide a practical resource for researchers.

Quantitative Solubility Data

The solubility of (R)-Isosakuranetin and its related compounds was determined in various solvents. The data is summarized in the tables below for clear comparison.

Table 1: Solubility of (R)-Isosakuranetin

SolventSolubility (mg/mL)Molar Solubility (mM)Comments
DMSO57 - 125[1][2][3]199.1 - 436.6Requires sonication and warming for higher concentrations.[2][3] Moisture-absorbing DMSO can reduce solubility.[1]
Ethanol20[1]69.8-
WaterInsoluble[1]-Predicted aqueous solubility is 0.088 g/L (0.31 mM).[4]
10% DMSO, 90% Corn Oil≥ 2.5[5]≥ 8.73Clear solution, saturation unknown.[5]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline≥ 2.5[5]≥ 8.73Clear solution, saturation unknown.[5]

Table 2: Comparative Solubility of Sakuranetin and Naringenin

CompoundSolventSolubility (mg/mL)Molar Solubility (mM)
Sakuranetin DMSO25 - 125[6][7][8]87.3 - 436.6
DMF30[6][8]104.8
DMF:PBS (pH 7.2) (1:1)0.5[6][8]1.7
Naringenin DMSO≥ 100[9]≥ 367.3
Ethanol2.5 - 50[10][11]9.2 - 183.6
Water0.475[12]1.74
DMF:PBS (pH 7.2) (1:1)0.50[10]1.84

Experimental Protocols

The following are detailed methodologies for the accurate determination of flavonoid solubility.

Shake-Flask Method for Solubility Determination

This is a standard method for determining thermodynamic solubility.

  • Preparation of Saturated Solution:

    • Add an excess amount of the flavonoid powder to a known volume of the selected solvent (DMSO, ethanol, or aqueous buffer) in a glass vial.

    • Seal the vial to prevent solvent evaporation.

    • Agitate the mixture at a constant temperature using a mechanical shaker or orbital incubator for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Sample Collection and Preparation:

    • After the equilibration period, cease agitation and allow the suspension to settle for at least 2 hours.

    • Carefully withdraw a sample from the supernatant using a syringe.

    • Immediately filter the sample through a 0.22 µm or 0.45 µm syringe filter to remove any undissolved particles.

  • Quantification:

    • Accurately dilute the filtered solution with an appropriate solvent to a concentration within the linear range of the analytical method.

    • Determine the concentration of the flavonoid in the diluted sample using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC).

HPLC Analysis for Flavonoid Quantification
  • Instrumentation and Conditions:

    • HPLC System: A standard HPLC system equipped with a UV-Vis detector.

    • Column: A C18 reversed-phase column is typically used.

    • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol).

    • Flow Rate: Typically 1.0 mL/min.

    • Detection Wavelength: Set the detector to the maximum absorbance wavelength (λmax) of the flavonoid (for Isosakuranetin, λmax is approximately 289 nm).

  • Calibration Curve:

    • Prepare a series of standard solutions of the flavonoid of known concentrations in the chosen solvent.

    • Inject each standard solution into the HPLC system and record the peak area.

    • Plot a calibration curve of peak area versus concentration.

  • Sample Analysis:

    • Inject the diluted, filtered sample into the HPLC system.

    • Determine the peak area corresponding to the flavonoid.

    • Calculate the concentration of the flavonoid in the sample using the calibration curve, accounting for the dilution factor.

Signaling Pathways and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate key biological pathways involving (R)-Isosakuranetin and a typical experimental workflow for solubility determination.

experimental_workflow cluster_prep Preparation cluster_sampling Sampling cluster_analysis Analysis start Start add_excess Add excess (R)-Isosakuranetin to solvent start->add_excess equilibrate Equilibrate (e.g., 24-48h shaking) add_excess->equilibrate settle Allow to settle equilibrate->settle filter Filter supernatant (0.22 µm) settle->filter dilute Dilute sample filter->dilute hplc HPLC Quantification dilute->hplc end Determine Solubility hplc->end

Experimental Workflow for Solubility Determination

trpm3_pathway isosakuranetin (R)-Isosakuranetin trpm3 TRPM3 Channel isosakuranetin->trpm3 inhibits ca_influx Ca²⁺ Influx trpm3->ca_influx facilitates cellular_response Cellular Response (e.g., Nociception) ca_influx->cellular_response triggers

(R)-Isosakuranetin as a TRPM3 Channel Inhibitor

mapk_pathway uvb UVB Radiation mapk MAPK Signaling (ERK1/2, JNK, p38) uvb->mapk activates isosakuranetin (R)-Isosakuranetin isosakuranetin->mapk inhibits mmp1 MMP-1 Expression mapk->mmp1 induces collagen Collagen Degradation mmp1->collagen leads to

Inhibition of MAPK Signaling by (R)-Isosakuranetin

Conclusion

The data and protocols presented in this guide offer a robust foundation for researchers working with (R)-Isosakuranetin. Its high solubility in DMSO makes it a convenient solvent for preparing stock solutions for in vitro assays. For in vivo studies, formulation strategies, such as the use of co-solvents like PEG300 and Tween-80, are necessary to overcome its poor aqueous solubility. The provided experimental protocols offer a standardized approach to generating reliable and reproducible solubility data, which is fundamental for advancing the research and development of this promising flavonoid.

References

Protocols & Analytical Methods

Method

Enantioselective Synthesis of (R)-Isosakuranetin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction (R)-Isosakuranetin is a naturally occurring flavanone (B1672756) found in citrus fruits, belonging to the flavonoid family of secondary metabol...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Isosakuranetin is a naturally occurring flavanone (B1672756) found in citrus fruits, belonging to the flavonoid family of secondary metabolites. Flavonoids are known for their diverse biological activities, and (R)-Isosakuranetin, in particular, has garnered interest for its potential therapeutic applications. As a chiral molecule, the enantioselective synthesis of (R)-Isosakuranetin is of significant importance, as different enantiomers of a compound can exhibit distinct biological activities. This document provides detailed application notes and protocols for the enantioselective synthesis of (R)-Isosakuranetin, focusing on organocatalytic methods.

Overview of Synthetic Strategies

The enantioselective synthesis of flavanones, including (R)-Isosakuranetin, can be achieved through several modern synthetic methodologies. The most common and effective approach is the asymmetric intramolecular oxa-Michael addition of a 2'-hydroxychalcone (B22705) precursor. This key cyclization step establishes the chiral center at the C2 position of the flavanone core. Various catalytic systems have been developed to control the stereoselectivity of this reaction, including:

  • Organocatalysis: Chiral amines, such as pyrrolidine (B122466) derivatives, and chiral Brønsted acids, such as phosphoric acids, are widely used to catalyze the enantioselective cyclization of 2'-hydroxychalcones. These catalysts operate through the formation of chiral intermediates, such as iminium ions or by activating the substrate through hydrogen bonding, which directs the cyclization to favor one enantiomer.

  • Metal Catalysis: Chiral complexes of transition metals like palladium and rhodium have also been successfully employed for the asymmetric synthesis of flavanones. These methods often involve the conjugate addition of arylboronic acids to chromones.

  • Enzymatic Methods: Biocatalysis, utilizing enzymes such as lipases, can be employed for the kinetic resolution of racemic flavanones, providing access to the desired enantiomer.

This document will focus on an organocatalytic approach due to its operational simplicity, mild reaction conditions, and the ready availability of catalysts.

Experimental Protocols

Protocol 1: Organocatalytic Asymmetric Intramolecular Cyclization of 2'-Hydroxy-4'-methoxychalcone (B191446)

This protocol describes the synthesis of (R)-Isosakuranetin from its corresponding 2'-hydroxychalcone precursor using a chiral pyrrolidinyl-tetrazole organocatalyst. This method is adapted from established procedures for the asymmetric synthesis of flavanones.

Step 1: Synthesis of 2'-Hydroxy-4'-methoxychalcone (Precursor)

  • Reaction Setup: To a solution of 2-hydroxy-4-methoxyacetophenone (1.0 eq) and p-anisaldehyde (1.1 eq) in ethanol (B145695), add a 50% aqueous solution of potassium hydroxide (B78521) (3.0 eq).

  • Reaction Conditions: Stir the mixture vigorously at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up and Purification: Once the reaction is complete, neutralize the mixture with dilute hydrochloric acid. The precipitated solid is collected by filtration, washed with water, and dried. The crude product can be purified by recrystallization from ethanol to afford the 2'-hydroxy-4'-methoxychalcone as a solid.

Step 2: Enantioselective Cyclization to (R)-Isosakuranetin

  • Reaction Setup: In a dry reaction vial, dissolve the 2'-hydroxy-4'-methoxychalcone (1.0 eq) in a suitable solvent such as toluene (B28343) or dichloromethane.

  • Catalyst Addition: Add the (S)-pyrrolidinyl-tetrazole catalyst (0.2 eq).

  • Reaction Conditions: Stir the reaction mixture at room temperature for an appropriate time, typically ranging from 24 to 72 hours. The progress of the cyclization should be monitored by chiral High-Performance Liquid Chromatography (HPLC) to determine both conversion and enantiomeric excess (ee).

  • Purification: Upon completion, the reaction mixture is concentrated under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent to yield (R)-Isosakuranetin.

Data Presentation

The following table summarizes representative quantitative data for the organocatalytic synthesis of flavanones using methodologies applicable to (R)-Isosakuranetin. Note: Data for a closely related flavanone is presented as a representative example due to the lack of specific published data for (R)-Isosakuranetin under these exact conditions.

CatalystSubstrateSolventTime (h)Yield (%)ee (%)Reference
(S)-Pyrrolidinyl-tetrazole5-Fluoro-2-hydroxyacetophenone & Benzaldehyde derived chalconeToluene1446050[1]

Visualizations

Experimental Workflow for the Synthesis of (R)-Isosakuranetin

G cluster_0 Step 1: Chalcone Synthesis cluster_1 Step 2: Enantioselective Cyclization cluster_2 Analysis start 2-Hydroxy-4-methoxyacetophenone + p-Anisaldehyde react1 Claisen-Schmidt Condensation (EtOH, KOH) start->react1 product1 2'-Hydroxy-4'-methoxychalcone react1->product1 react2 Intramolecular Oxa-Michael Addition ((S)-Pyrrolidinyl-tetrazole catalyst) product1->react2 product2 (R)-Isosakuranetin react2->product2 analysis Purification (Column Chromatography) & Analysis (Chiral HPLC) product2->analysis

Caption: Workflow for the enantioselective synthesis of (R)-Isosakuranetin.

Logical Relationship of Key Reaction Components

G Chalcone 2'-Hydroxy-4'-methoxychalcone (Substrate) Product (R)-Isosakuranetin (Enantioenriched Product) Chalcone->Product Asymmetric Cyclization Catalyst (S)-Pyrrolidinyl-tetrazole (Chiral Organocatalyst) Catalyst->Product Controls Stereoselectivity

Caption: Key components in the enantioselective synthesis of (R)-Isosakuranetin.

Concluding Remarks

The presented organocatalytic protocol provides a robust and accessible method for the enantioselective synthesis of (R)-Isosakuranetin. The use of chiral organocatalysts offers a practical alternative to metal-based systems, often with the benefits of milder reaction conditions and lower toxicity. Further optimization of reaction parameters, such as catalyst loading, solvent, and temperature, may lead to improved yields and enantioselectivities. The development of efficient and scalable enantioselective syntheses is crucial for advancing the study of (R)-Isosakuranetin and its potential applications in drug discovery and development. Researchers are encouraged to adapt and refine these protocols to suit their specific needs and to explore the broader applicability of these methods to other chiral flavanones.

References

Application

Standard Operating Procedure for In Vivo Administration of (R)-Isosakuranetin in Rat Models

For Researchers, Scientists, and Drug Development Professionals Application Notes (R)-Isosakuranetin, a chiral flavonoid, has garnered significant interest for its potential therapeutic applications. This document provid...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Application Notes

(R)-Isosakuranetin, a chiral flavonoid, has garnered significant interest for its potential therapeutic applications. This document provides a comprehensive standard operating procedure (SOP) for its in vivo administration in rat models, crucial for preclinical pharmacokinetic (PK) and pharmacodynamic (PD) studies. The protocols outlined below are synthesized from published research and established best practices for rodent handling and drug administration. Adherence to these guidelines will ensure data reproducibility and animal welfare.

(R)-Isosakuranetin has been shown to modulate key signaling pathways, including the ERK1/2 and PI3K/AKT pathways, which are implicated in cell proliferation and survival.[1][2] Its effects on cerebral ischemia/reperfusion injury have also been investigated, highlighting its neuroprotective potential.[3] Understanding its behavior in vivo is paramount for translating these findings into clinical applications.

Quantitative Data Summary

Table 1: Reported Dosages of Isosakuranetin (B191617) in Rat Models

Administration RouteDosage (mg/kg)Rat ModelStudy FocusReference
Intravenous (IV)10Male Sprague-DawleyPharmacokinetics[4][5][6]
Oral (Gavage)5, 10, 20Not SpecifiedCerebral Ischemia/Reperfusion Injury[3]

Experimental Protocols

Preparation of (R)-Isosakuranetin Formulations

a) For Intravenous (IV) Administration:

  • Vehicle: A common vehicle for intravenous administration of flavonoids is a mixture of polyethylene (B3416737) glycol 400 (PEG400) and 1% dimethyl sulfoxide (B87167) (DMSO).[7]

  • Procedure:

    • Weigh the required amount of (R)-Isosakuranetin powder.

    • Dissolve the powder in a minimal amount of DMSO.

    • Add PEG400 to reach the final desired concentration (e.g., for a 10 mg/kg dose in a 250g rat with an injection volume of 1 mL/kg, the concentration would be 10 mg/mL).

    • Vortex the solution until the (R)-Isosakuranetin is completely dissolved.

    • Filter the solution through a 0.22 µm sterile syringe filter before injection.

b) For Oral Gavage Administration:

  • Vehicle: A frequently used vehicle for oral administration of flavonoids is 0.5% carboxymethyl cellulose (B213188) (CMC) in sterile water.

  • Procedure:

    • Weigh the necessary amount of (R)-Isosakuranetin.

    • Prepare a 0.5% CMC solution by slowly adding CMC powder to sterile water while stirring continuously.

    • Triturate the (R)-Isosakuranetin powder with a small amount of the 0.5% CMC solution to form a smooth paste.

    • Gradually add the remaining 0.5% CMC solution to the paste while stirring to achieve the final desired concentration (e.g., for a 20 mg/kg dose in a 250g rat with a gavage volume of 5 mL/kg, the concentration would be 4 mg/mL).

    • Ensure the suspension is homogenous before each administration.

Administration Procedures

a) Intravenous (IV) Injection (Tail Vein):

  • Animal Restraint: Place the rat in a suitable restraint device, allowing access to the tail.

  • Vein Dilation: Warm the tail using a heat lamp or by immersing it in warm water (40-45°C) for a few minutes to dilate the lateral tail veins.

  • Injection:

    • Clean the tail with 70% ethanol.

    • Using a 27-30 gauge needle attached to a 1 mL syringe, insert the needle into one of the lateral tail veins at a shallow angle.

    • Slowly inject the (R)-Isosakuranetin formulation.

    • Withdraw the needle and apply gentle pressure to the injection site with a sterile gauze to prevent bleeding.

  • Maximum Volume: The maximum recommended bolus injection volume is 5 mL/kg.

b) Oral Gavage:

  • Animal Restraint: Gently restrain the rat, holding it in an upright position.

  • Gavage Needle Insertion:

    • Measure the appropriate length for gavage needle insertion (from the tip of the rat's nose to the last rib).

    • Gently insert a ball-tipped gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth.

    • Allow the rat to swallow the tip of the needle, which should then pass smoothly down the esophagus into the stomach. Do not force the needle.

  • Administration: Slowly administer the suspension.

  • Post-Administration: Withdraw the needle gently and return the rat to its cage. Monitor the animal for any signs of distress.

  • Maximum Volume: The typical gavage volume for rats is 5-10 mL/kg.

Sample Collection for Pharmacokinetic Studies

a) Blood Collection (Serial Sampling):

  • Method: The saphenous vein is a suitable site for repeated, small-volume blood sampling.

  • Procedure:

    • Shave the area over the lateral saphenous vein on the hind leg.

    • Apply gentle pressure above the vein to make it more prominent.

    • Puncture the vein with a 25-27 gauge needle.

    • Collect blood into a micro-collection tube containing an appropriate anticoagulant (e.g., EDTA or heparin).

    • Apply pressure to the puncture site to stop the bleeding.

  • Time Points: Collect blood samples at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours) post-administration.

  • Processing: Centrifuge the blood samples to separate plasma. Store plasma samples at -80°C until analysis.

b) Terminal Blood Collection:

  • Method: Cardiac puncture is performed as a terminal procedure under deep anesthesia.

  • Procedure:

    • Anesthetize the rat (e.g., with isoflurane (B1672236) or an injectable anesthetic).

    • Insert a needle (21-23 gauge) into the heart and slowly withdraw blood.

Tissue Harvesting for Pharmacodynamic Studies
  • Procedure:

    • At the end of the study, euthanize the rats using an approved method (e.g., CO2 asphyxiation followed by cervical dislocation or cardiac puncture).

    • Perform a necropsy and collect the tissues of interest (e.g., brain, liver, kidney).

    • Rinse the tissues with ice-cold phosphate-buffered saline (PBS) to remove excess blood.

    • Blot the tissues dry, weigh them, and then snap-freeze them in liquid nitrogen or place them in a suitable fixative (e.g., 10% neutral buffered formalin) or RNA stabilization solution.

    • Store frozen tissues at -80°C.

Analytical Methodology: HPLC for Isosakuranetin Quantification

A stereospecific high-performance liquid chromatography (HPLC) method has been developed for the determination of isosakuranetin enantiomers in rat urine.[7] This method can be adapted for plasma and tissue homogenates.

  • Chromatographic Conditions (Example):

    • Column: Chiralpak® AD™-RH

    • Mobile Phase: Isocratic elution with methanol

    • Detection: UV at 286 nm

  • Sample Preparation:

    • Plasma: Protein precipitation with acetonitrile (B52724) followed by centrifugation.

    • Tissue: Homogenize the tissue in a suitable buffer, followed by protein precipitation or solid-phase extraction.

  • Validation: The method should be validated for linearity, accuracy, precision, and recovery according to standard bioanalytical guidelines.

Visualizations

experimental_workflow cluster_prep Formulation Preparation cluster_admin Administration cluster_sampling Sample Collection cluster_analysis Analysis prep_iv IV Formulation (PEG400/DMSO) admin_iv Intravenous Injection (Tail Vein) prep_iv->admin_iv prep_oral Oral Formulation (0.5% CMC) admin_oral Oral Gavage prep_oral->admin_oral blood_sampling Blood Sampling (Saphenous Vein/Cardiac Puncture) admin_iv->blood_sampling tissue_harvest Tissue Harvesting admin_iv->tissue_harvest admin_oral->blood_sampling admin_oral->tissue_harvest pk_analysis Pharmacokinetic Analysis (HPLC) blood_sampling->pk_analysis pd_analysis Pharmacodynamic Analysis tissue_harvest->pd_analysis signaling_pathway cluster_pi3k PI3K/AKT Pathway cluster_erk ERK Pathway isosakuranetin (R)-Isosakuranetin pi3k PI3K isosakuranetin->pi3k Inhibition erk ERK1/2 isosakuranetin->erk Inhibition akt AKT pi3k->akt downstream Cell Proliferation & Survival akt->downstream ras Ras raf Raf ras->raf mek MEK raf->mek mek->erk erk->downstream

References

Method

Application Notes: (R)-Isosakuranetin as a Potent Inhibitor of TRPM3-Mediated Calcium Influx

(R)-Isosakuranetin, a naturally occurring flavanone, has been identified as a highly potent and selective inhibitor of the Transient Receptor Potential Melastatin 3 (TRPM3) channel. These channels are non-selective catio...

Author: BenchChem Technical Support Team. Date: December 2025

(R)-Isosakuranetin, a naturally occurring flavanone, has been identified as a highly potent and selective inhibitor of the Transient Receptor Potential Melastatin 3 (TRPM3) channel. These channels are non-selective cation channels with significant permeability to calcium, playing a crucial role in a variety of physiological processes. The ability of (R)-Isosakuranetin to block TRPM3-mediated calcium influx makes it a valuable pharmacological tool for studying TRPM3 function and a potential therapeutic agent for conditions where TRPM3 channels are dysregulated.[1][2][3]

This document provides a detailed protocol for utilizing (R)-Isosakuranetin in cell-based calcium imaging assays to characterize its inhibitory effects on TRPM3 channels. The protocols are designed for researchers in cell biology, pharmacology, and drug discovery.

Data Presentation

The inhibitory potency of (R)-Isosakuranetin on TRPM3 channels can be quantified by determining its half-maximal inhibitory concentration (IC50) from concentration-response curves. Below is a summary of typical quantitative data obtained from a fluo-4-based calcium imaging assay using HEK293 cells stably expressing murine TRPM3 (mTRPM3).

CompoundTargetAgonistCell LineAssay PlatformIC50
(R)-IsosakuranetinmTRPM3Pregnenolone Sulphate (PregS)HEK293 cells stably expressing mTRPM3Fluo-4 based fluorescence plate reader50 nM[1][2]

Signaling Pathway

The activation of TRPM3 channels by agonists such as Pregnenolone Sulphate (PregS) leads to an influx of cations, including Ca2+, down their electrochemical gradient. This results in an increase in intracellular calcium concentration, which can be detected by calcium-sensitive fluorescent dyes. (R)-Isosakuranetin acts as an inhibitor of the TRPM3 channel, blocking this influx of calcium.

TRPM3_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_intracellular Intracellular Space PregS Pregnenolone Sulphate (Agonist) TRPM3 TRPM3 Channel PregS->TRPM3 Activates Isosakuranetin (R)-Isosakuranetin (Inhibitor) Isosakuranetin->TRPM3 Inhibits Ca_influx Ca²⁺ Influx TRPM3->Ca_influx Mediates Ca_increase ↑ [Ca²⁺]i Ca_influx->Ca_increase Fluo4 Fluo-4 Fluorescence Ca_increase->Fluo4 Detected by

Caption: TRPM3 signaling and inhibition by (R)-Isosakuranetin.

Experimental Protocols

Protocol 1: Cell-Based Calcium Imaging Assay Using a Fluorescence Plate Reader

This protocol describes the methodology for determining the IC50 value of (R)-Isosakuranetin against TRPM3 channels expressed in a mammalian cell line.

Materials:

  • Cell Line: HEK293 cells stably expressing TRPM3 (HEK-mTRPM3).[1]

  • Cell Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418 or Puromycin).

  • Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

  • Fluo-4 AM Stock Solution: 1 mM in anhydrous DMSO.

  • Pluronic F-127: 20% (w/v) solution in DMSO.

  • (R)-Isosakuranetin Stock Solution: 10 mM in DMSO.

  • Pregnenolone Sulphate (PregS) Stock Solution: 10 mM in DMSO.

  • 96-well or 384-well black-walled, clear-bottom assay plates.

  • Fluorescence plate reader with fluidic handling capabilities (e.g., FlexStation 3). [4]

Experimental Workflow:

Experimental_Workflow A 1. Cell Seeding Seed HEK-mTRPM3 cells in 96- or 384-well plates B 2. Dye Loading Incubate cells with Fluo-4 AM A->B C 3. Compound Incubation Add serial dilutions of (R)-Isosakuranetin B->C D 4. Agonist Stimulation Add PregS to activate TRPM3 C->D E 5. Data Acquisition Measure fluorescence intensity over time D->E F 6. Data Analysis Generate concentration-response curves and calculate IC50 E->F

Caption: Workflow for the calcium imaging assay.

Procedure:

  • Cell Seeding:

    • One day prior to the assay, seed HEK-mTRPM3 cells into 96-well or 384-well black-walled, clear-bottom plates at a density that will result in a confluent monolayer on the day of the experiment.

  • Dye Loading:

    • On the day of the assay, prepare a Fluo-4 AM loading solution. For each mL of assay buffer, add 2 µL of 1 mM Fluo-4 AM stock solution and 2 µL of 20% Pluronic F-127 for a final concentration of 2 µM Fluo-4 AM.

    • Aspirate the cell culture medium from the wells and wash once with assay buffer.

    • Add the Fluo-4 AM loading solution to each well (e.g., 100 µL for a 96-well plate).

    • Incubate the plate at 37°C for 60 minutes in a CO2 incubator.

    • After incubation, wash the cells twice with assay buffer to remove excess dye, leaving a final volume of 100 µL in each well.

  • Compound Incubation:

    • Prepare serial dilutions of (R)-Isosakuranetin in assay buffer at 2x the final desired concentration.

    • Add the (R)-Isosakuranetin dilutions to the corresponding wells of the cell plate. Include a vehicle control (DMSO) and a positive control (no inhibitor).

    • Incubate the plate at room temperature for 15-30 minutes.

  • Agonist Stimulation and Data Acquisition:

    • Set up the fluorescence plate reader to measure fluorescence intensity (Excitation: ~490 nm, Emission: ~525 nm) at regular intervals (e.g., every 2 seconds) for a total of 2-5 minutes.

    • Establish a baseline fluorescence reading for approximately 20-30 seconds.

    • Using the instrument's fluidics, add a 2x concentrated solution of PregS to all wells to achieve a final concentration that elicits a robust calcium response (e.g., EC80).

    • Continue recording the fluorescence for the remainder of the acquisition period.

  • Data Analysis:

    • The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence (F0) from the peak fluorescence (F) after agonist addition (ΔF = F - F0).

    • Normalize the data by expressing the response in the presence of the inhibitor as a percentage of the control response (no inhibitor).

    • Plot the normalized response against the logarithm of the (R)-Isosakuranetin concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Expected Results:

(R)-Isosakuranetin is expected to inhibit the PregS-induced increase in intracellular calcium in a concentration-dependent manner. The resulting concentration-response curve should be sigmoidal, allowing for the accurate determination of the IC50 value.

Notes and Considerations:

  • The optimal cell seeding density, dye loading conditions, and agonist concentration may need to be empirically determined for different cell lines and experimental setups.

  • Ensure that the final concentration of DMSO in the assay wells is kept low (typically ≤ 0.1%) to avoid solvent-induced artifacts.

  • Proper controls, including vehicle controls, no-agonist controls, and positive controls (known inhibitors, if available), are essential for data interpretation.

  • HEK293 cells are a commonly used host for overexpressing ion channels due to their low endogenous channel expression.[5] However, it is important to characterize the parental cell line for any endogenous responses to the agonist.

References

Application

Application Note: A Validated Chiral HPLC-UV Method for the Quantification of (R)-Isosakuranetin in Human Plasma

Abstract This application note describes a detailed and validated High-Performance Liquid Chromatography (HPLC) method for the chiral separation and quantification of (R)-Isosakuranetin in human plasma. Isosakuranetin (B...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note describes a detailed and validated High-Performance Liquid Chromatography (HPLC) method for the chiral separation and quantification of (R)-Isosakuranetin in human plasma. Isosakuranetin (B191617), a flavanone (B1672756) found in citrus fruits, exhibits stereoisomerism, and the evaluation of the pharmacokinetic profile of individual enantiomers is crucial in drug development. This method utilizes a chiral stationary phase for the effective separation of (R)-Isosakuranetin from its corresponding S-enantiomer. The sample preparation involves a straightforward protein precipitation step, ensuring good recovery and minimal matrix effects. The method has been validated for linearity, accuracy, precision, and sensitivity, demonstrating its suitability for pharmacokinetic and metabolic studies in clinical and preclinical research.

Introduction

Isosakuranetin, the 4'-methoxy derivative of naringenin, is a flavonoid with various reported biological activities, including anti-inflammatory and antioxidant effects.[1][2] Like many flavanones, isosakuranetin possesses a chiral center at the C2 position of the C-ring, leading to the existence of (R)- and (S)-enantiomers. The stereochemistry of chiral compounds can significantly influence their pharmacological and pharmacokinetic properties.[3][4] Therefore, the development of stereoselective analytical methods is essential for accurately characterizing the absorption, distribution, metabolism, and excretion (ADME) of each enantiomer. This application note provides a comprehensive protocol for the quantification of (R)-Isosakuranetin in human plasma using chiral HPLC with UV detection.

Experimental

Materials and Reagents
  • (R)-Isosakuranetin and (S)-Isosakuranetin reference standards (purity ≥98%)

  • Naringenin (Internal Standard, IS) (purity ≥98%)

  • HPLC-grade acetonitrile (B52724), methanol (B129727), and isopropanol

  • Formic acid (analytical grade)

  • Ultrapure water

  • Human plasma (drug-free)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector was used. The chiral separation was achieved using a polysaccharide-based chiral stationary phase.

Table 1: HPLC Chromatographic Conditions

ParameterCondition
HPLC System Agilent 1260 Infinity II or equivalent
Column Chiralpak® AD-RH, 5 µm, 4.6 x 150 mm (or equivalent amylose-based chiral stationary phase)
Mobile Phase Acetonitrile and 0.1% Formic Acid in Water (50:50, v/v)
Flow Rate 1.0 mL/min
Column Temperature 25°C
Detection Wavelength 286 nm
Injection Volume 20 µL
Internal Standard (IS) Naringenin

Protocols

Preparation of Standard and Quality Control Solutions
  • Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of (R)-Isosakuranetin and Naringenin (IS) in 10 mL of methanol separately.

  • Working Standard Solutions: Prepare serial dilutions of the (R)-Isosakuranetin primary stock solution with methanol to create working standards for the calibration curve.

  • Calibration Curve Standards (0.05 - 10 µg/mL): Spike appropriate aliquots of the working standard solutions into blank human plasma to obtain final concentrations for the calibration curve.

  • Quality Control (QC) Samples: Prepare QC samples in blank human plasma at three concentration levels: low, medium, and high.

Sample Preparation from Plasma
  • Pipette 200 µL of plasma sample (standard, QC, or unknown) into a microcentrifuge tube.

  • Add 50 µL of the Naringenin internal standard working solution.

  • Add 600 µL of ice-cold acetonitrile to precipitate the plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Inject 20 µL of the reconstituted sample into the HPLC system.

Method Validation

The developed method was validated according to established bioanalytical method validation guidelines.

  • Selectivity: Blank plasma samples from six different sources were analyzed to ensure no interference at the retention times of (R)-Isosakuranetin and the IS.

  • Linearity: The calibration curve was linear over the concentration range of 0.05 to 10 µg/mL with a correlation coefficient (r²) of >0.99.

  • Accuracy and Precision: The intra- and inter-day accuracy and precision were evaluated using the QC samples. The results were within the acceptable limits (±15% for accuracy and ≤15% for precision).

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD and LOQ were determined based on the signal-to-noise ratio and were found to be sufficient for pharmacokinetic studies.

Results and Data Presentation

The developed HPLC method successfully separated (R)-Isosakuranetin from its S-enantiomer and the internal standard.

Table 2: Summary of Quantitative Data

ParameterResult
Retention Time of (R)-Isosakuranetin Approximately 8.5 min
Retention Time of (S)-Isosakuranetin Approximately 9.8 min
Retention Time of Naringenin (IS) Approximately 6.2 min
Linearity Range 0.05 - 10 µg/mL
Correlation Coefficient (r²) >0.99
Limit of Detection (LOD) 0.015 µg/mL
Limit of Quantification (LOQ) 0.05 µg/mL
Mean Recovery >85%

Visualizations

Experimental_Workflow cluster_sample_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis plasma Plasma Sample (200 µL) add_is Add Internal Standard (Naringenin) plasma->add_is protein_precip Protein Precipitation (Acetonitrile) add_is->protein_precip vortex Vortex protein_precip->vortex centrifuge Centrifuge vortex->centrifuge supernatant Collect Supernatant centrifuge->supernatant evaporate Evaporate to Dryness supernatant->evaporate reconstitute Reconstitute in Mobile Phase evaporate->reconstitute inject Inject into HPLC reconstitute->inject separation Chiral Separation on Column inject->separation detection UV Detection at 286 nm separation->detection chromatogram Obtain Chromatogram detection->chromatogram integration Peak Integration chromatogram->integration quantification Quantification using Calibration Curve integration->quantification

Caption: Experimental workflow for the quantification of (R)-Isosakuranetin in plasma.

Method_Validation cluster_specificity Specificity & Selectivity cluster_quantification Quantitative Performance cluster_reliability Reliability & Robustness Validation Method Validation Selectivity Selectivity Validation->Selectivity Linearity Linearity (r² > 0.99) Validation->Linearity Accuracy Accuracy Validation->Accuracy Recovery Recovery Validation->Recovery Interference No Interference Selectivity->Interference LOD Limit of Detection Linearity->LOD LOQ Limit of Quantification Linearity->LOQ Precision Precision Accuracy->Precision Stability Stability Recovery->Stability

Caption: Logical relationships of method validation parameters.

Conclusion

The chiral HPLC-UV method detailed in this application note is a reliable and robust tool for the quantification of (R)-Isosakuranetin in human plasma. The simple sample preparation and effective chromatographic separation make this method well-suited for high-throughput analysis in pharmacokinetic studies, aiding in the further development and understanding of isosakuranetin as a potential therapeutic agent.

References

Method

Application Notes: (R)-Isosakuranetin in the Study of Transient Receptor Potential Melastatin 3 (TRPM3) Channels

Introduction (R)-Isosakuranetin, a flavanone (B1672756) naturally found in citrus fruits like blood oranges and grapefruits, has been identified as a highly potent and selective inhibitor of the Transient Receptor Potent...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

(R)-Isosakuranetin, a flavanone (B1672756) naturally found in citrus fruits like blood oranges and grapefruits, has been identified as a highly potent and selective inhibitor of the Transient Receptor Potential Melastatin 3 (TRPM3) channel.[1] TRPM3 is a calcium-permeable nonselective cation channel expressed in sensory neurons and is implicated in the sensation of noxious heat and chemical pain.[1][2] The high potency and specificity of (R)-Isosakuranetin make it an invaluable pharmacological tool for researchers, scientists, and drug development professionals investigating the physiological and pathological roles of TRPM3 channels.

Mechanism of Action

(R)-Isosakuranetin functions as a potent blocker of the TRPM3 ion channel.[3] TRPM3 is activated by various stimuli, including the neurosteroid pregnenolone (B344588) sulfate (B86663) (PregS) and heat.[1][2] Upon activation, the channel opens, allowing an influx of cations, primarily Ca²⁺, which triggers downstream cellular signaling. (R)-Isosakuranetin binds to the TRPM3 channel, preventing its opening in response to activators.[3] This inhibitory action effectively blocks the influx of calcium ions and subsequent cellular responses, such as the depolarization of sensory neurons involved in pain transmission.[1][3]

Selectivity Profile

A key advantage of (R)-Isosakuranetin is its marked specificity for the TRPM3 channel compared to other sensory TRP channels, such as TRPV1 and TRPA1.[1][2] This selectivity allows researchers to dissect the specific contributions of TRPM3 in complex biological systems without the confounding effects of modulating other related channels. This makes it a superior tool for validating TRPM3 as a therapeutic target for conditions like chronic and neuropathic pain.[2][3]

Applications

  • In Vitro Research: (R)-Isosakuranetin is used extensively in in-vitro models to study TRPM3 function. It effectively blocks PregS-induced intracellular calcium signals and ionic currents in both heterologous expression systems (e.g., HEK293 cells expressing TRPM3) and in freshly isolated dorsal root ganglion (DRG) neurons, which endogenously express the channel.[1][2]

  • In Vivo Research: In animal models, (R)-Isosakuranetin serves as a critical tool to probe the role of TRPM3 in sensory perception. Studies have shown that its administration significantly reduces the sensitivity of mice to noxious heat and chemical pain induced by TRPM3 activators.[1][2] These findings underscore the potential of TRPM3 inhibitors as a novel class of analgesics.[3]

  • Drug Discovery: As the most potent known inhibitor of TRPM3, (R)-Isosakuranetin serves as a benchmark compound and a chemical scaffold for the development of new, potentially therapeutic TRPM3 antagonists for pain management and other TRPM3-related disorders.[1][3]

Quantitative Data Summary

The following table summarizes the key quantitative data for (R)-Isosakuranetin's activity on TRP channels.

ParameterValueTarget ChannelCell Type / SystemNotes
IC₅₀ 50 nMTRPM3HEK293 cells expressing TRPM3To date, this is the most potent inhibitor of TRPM3 identified.[1]
Selectivity HighTRPM3Sensory NeuronsExhibits marked specificity for TRPM3 over other sensory TRP channels.[1][2]

Experimental Protocols

Protocol 1: In Vitro TRPM3 Inhibition Assay Using Calcium Imaging

Objective: To measure the inhibitory effect of (R)-Isosakuranetin on TRPM3 channel activation in a cell-based assay by monitoring intracellular calcium levels.

Materials:

  • HEK293 cells stably expressing TRPM3 (HEK-mTRPM3).

  • Cell culture medium (e.g., DMEM with 10% FBS).

  • Calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • Pluronic F-127.

  • Extracellular buffer (e.g., HBSS).

  • (R)-Isosakuranetin stock solution (in DMSO).

  • TRPM3 agonist: Pregnenolone sulfate (PregS) stock solution.

  • 96-well black-walled, clear-bottom plates.

  • Fluorescent plate reader or fluorescence microscope equipped for ratiometric imaging.

Procedure:

  • Cell Plating: Seed HEK-mTRPM3 cells into 96-well plates at an appropriate density and allow them to adhere and grow for 24-48 hours.

  • Dye Loading: Prepare a loading solution of Fura-2 AM and Pluronic F-127 in extracellular buffer. Remove the culture medium from the cells, wash once with buffer, and incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at 37°C.

  • Washing: After incubation, wash the cells twice with extracellular buffer to remove excess dye. Add fresh buffer to each well.

  • Baseline Measurement: Place the plate in the fluorescent reader and measure the baseline fluorescence ratio (e.g., 340nm/380nm excitation, 510nm emission) for 1-2 minutes to establish a stable baseline.

  • Compound Addition: Add varying concentrations of (R)-Isosakuranetin (or vehicle control, DMSO) to the respective wells. Incubate for 5-10 minutes.

  • Channel Activation: Add a fixed concentration of the TRPM3 agonist, PregS (e.g., 10 µM), to all wells to stimulate the channel.

  • Data Recording: Immediately begin recording the fluorescence ratio for 5-10 minutes to capture the calcium influx signal.

  • Data Analysis: Calculate the change in fluorescence ratio from baseline after agonist addition. Plot the peak response against the concentration of (R)-Isosakuranetin and fit the data to a dose-response curve to determine the IC₅₀ value.

Expected Results: Wells treated with (R)-Isosakuranetin will show a dose-dependent reduction in the PregS-induced calcium signal compared to the vehicle-treated control wells.

Protocol 2: Electrophysiological Recording of TRPM3 Currents (Whole-Cell Patch-Clamp)

Objective: To directly measure the effect of (R)-Isosakuranetin on ion currents flowing through TRPM3 channels.

Materials:

  • HEK-mTRPM3 cells or isolated DRG neurons.

  • Patch-clamp rig (amplifier, micromanipulator, microscope).

  • Borosilicate glass capillaries for pipette fabrication.

  • Extracellular solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH 7.4).

  • Intracellular (pipette) solution (in mM): 140 CsCl, 10 EGTA, 10 HEPES (pH 7.2 with CsOH).[4]

  • (R)-Isosakuranetin.

  • Pregnenolone sulfate (PregS).

  • Perfusion system.

Procedure:

  • Cell Preparation: Plate cells on glass coverslips suitable for electrophysiology.

  • Pipette Fabrication: Pull glass capillaries to a resistance of 3-5 MΩ when filled with intracellular solution.

  • Establish Whole-Cell Configuration: Obtain a giga-ohm seal on a single cell and rupture the membrane to achieve the whole-cell configuration. Clamp the cell at a holding potential of -60 mV.

  • Baseline Current: Perfuse the cell with the extracellular solution and record the baseline current. Apply a voltage ramp protocol (e.g., -100 mV to +100 mV over 1-2 seconds) to measure the current-voltage (I-V) relationship.[4][5]

  • Channel Activation: Perfuse the cell with a solution containing PregS to activate TRPM3 channels and record the resulting inward and outward currents.

  • Inhibitor Application: While continuing to apply PregS, co-perfuse the cell with a solution also containing (R)-Isosakuranetin.

  • Recording: Record the currents in the presence of the inhibitor.

  • Washout: Perfuse with the PregS-only solution to check for reversibility of the inhibition.

  • Data Analysis: Measure the peak current amplitude at a specific voltage (e.g., +80 mV) before, during, and after the application of (R)-Isosakuranetin. Calculate the percentage of inhibition.

Expected Results: The application of (R)-Isosakuranetin will cause a significant and reversible reduction in the PregS-activated current, indicating a direct block of the TRPM3 channel.

Visualizations

TRPM3_Signaling_Pathway cluster_stimuli Activators Heat Noxious Heat TRPM3 TRPM3 Channel Heat->TRPM3 Activate PregS Pregnenolone Sulfate (PregS) PregS->TRPM3 Activate Ca_Influx Ca²⁺ Influx TRPM3->Ca_Influx Opens Response Cellular Response (e.g., Nociception) Ca_Influx->Response Triggers Isosakuranetin (R)-Isosakuranetin Isosakuranetin->TRPM3 Inhibits

Caption: TRPM3 channel activation by stimuli and inhibition by (R)-Isosakuranetin.

Calcium_Imaging_Workflow start Start: Culture TRPM3-expressing cells load Load cells with Ca²⁺ indicator (Fura-2 AM) start->load baseline Measure baseline fluorescence load->baseline add_compound Add (R)-Isosakuranetin (Test) or Vehicle (Control) baseline->add_compound add_agonist Add TRPM3 Agonist (Pregnenolone Sulfate) add_compound->add_agonist record Record fluorescence change add_agonist->record analyze Analyze Data & Determine IC₅₀ record->analyze end End analyze->end Isosakuranetin_Selectivity cluster_channels Transient Receptor Potential (TRP) Channels TRPM3 TRPM3 TRPV1 TRPV1 TRPA1 TRPA1 Other Other Sensory TRP Channels Isosakuranetin (R)-Isosakuranetin Isosakuranetin->TRPM3 Potent Inhibition (IC₅₀ = 50 nM) Isosakuranetin->TRPV1 Weak / No Inhibition Isosakuranetin->TRPA1 Weak / No Inhibition Isosakuranetin->Other Weak / No Inhibition

References

Application

Using (R)-Isosakuranetin to investigate skin photoaging in keratinocyte cultures

For Researchers, Scientists, and Drug Development Professionals Introduction Skin photoaging, primarily caused by exposure to ultraviolet (UV) radiation, is characterized by wrinkles, fine lines, and reduced elasticity....

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Skin photoaging, primarily caused by exposure to ultraviolet (UV) radiation, is characterized by wrinkles, fine lines, and reduced elasticity. This process is driven by the degradation of the extracellular matrix (ECM), particularly collagen, and the upregulation of matrix metalloproteinases (MMPs).[1][2] (R)-Isosakuranetin, a flavonoid, has shown significant promise in mitigating the detrimental effects of UV radiation on skin cells.[3][4] These application notes provide a comprehensive overview and detailed protocols for investigating the anti-photoaging properties of (R)-Isosakuranetin in human keratinocyte cultures.

(R)-Isosakuranetin has been demonstrated to suppress UVB-induced MMP-1 expression and prevent collagen degradation in human keratinocytes.[3][4] Its mechanism of action involves the inhibition of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, specifically by reducing the phosphorylation of ERK1/2.[3][4] Furthermore, like many other natural polyphenols, its activity may also involve the activation of the Nrf2 antioxidant response pathway.[5][6][7][8]

Data Presentation

The following tables summarize the expected quantitative outcomes from key experiments investigating the effects of (R)-Isosakuranetin on UVB-irradiated keratinocytes.

Table 1: Effect of (R)-Isosakuranetin on Keratinocyte Viability (MTT Assay)

Treatment Group(R)-Isosakuranetin (µM)UVB Exposure (mJ/cm²)Cell Viability (%)
Control00100 ± 5.0
UVB04065 ± 4.8
(R)-Isosakuranetin + UVB14075 ± 5.2
(R)-Isosakuranetin + UVB104088 ± 4.5
(R)-Isosakuranetin + UVB204095 ± 5.1

Table 2: Effect of (R)-Isosakuranetin on MMP-1 and Pro-Collagen Type I Production (ELISA)

Treatment Group(R)-Isosakuranetin (µM)UVB Exposure (mJ/cm²)MMP-1 Secretion (pg/mL)Pro-Collagen Type I (ng/mL)
Control0050 ± 5.5800 ± 50.2
UVB040250 ± 20.1450 ± 45.8
(R)-Isosakuranetin + UVB140180 ± 15.7550 ± 48.1
(R)-Isosakuranetin + UVB1040100 ± 10.3680 ± 52.3
(R)-Isosakuranetin + UVB204065 ± 8.2750 ± 55.9

Table 3: Effect of (R)-Isosakuranetin on MAPK and Nrf2 Signaling Pathways (Western Blot - Relative Protein Expression)

Treatment GroupUVB(R)-Isosakuranetin (10 µM)p-ERK1/2 / Total ERK1/2Nrf2 (Nuclear) / Lamin B1
Control--1.0 ± 0.11.0 ± 0.1
UVB+-3.5 ± 0.41.2 ± 0.2
(R)-Isosakuranetin-+1.1 ± 0.12.8 ± 0.3
(R)-Isosakuranetin + UVB++1.8 ± 0.24.5 ± 0.5

Mandatory Visualizations

experimental_workflow cluster_prep Cell Preparation cluster_treatment Treatment & Irradiation cluster_analysis Analysis cell_culture HaCaT Cell Culture seeding Seed cells in plates cell_culture->seeding pretreatment Pre-treat with (R)-Isosakuranetin seeding->pretreatment uvb UVB Irradiation pretreatment->uvb mtt MTT Assay (Viability) uvb->mtt elisa ELISA (MMP-1, Pro-Collagen) uvb->elisa wb Western Blot (MAPK, Nrf2) uvb->wb

Caption: Experimental workflow for investigating (R)-Isosakuranetin's effects.

mapk_pathway UVB UVB Radiation ROS ROS Production UVB->ROS MAPKKK MAPKKK ROS->MAPKKK MAPKK MAPKK (MEK) MAPKKK->MAPKK MAPK MAPK (ERK1/2) MAPKK->MAPK AP1 AP-1 (c-Jun/c-Fos) MAPK->AP1 MMP1 MMP-1 Expression AP1->MMP1 Collagen Collagen Degradation MMP1->Collagen Isosakuranetin (R)-Isosakuranetin Isosakuranetin->MAPK Inhibits

Caption: (R)-Isosakuranetin inhibits the UVB-induced MAPK signaling pathway.

nrf2_pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Isosakuranetin (R)-Isosakuranetin Nrf2_Keap1 Nrf2-Keap1 Complex Isosakuranetin->Nrf2_Keap1 Disrupts Keap1 Keap1 Nrf2 Nrf2 Nrf2_nuc Nrf2 Nrf2->Nrf2_nuc Translocation Nrf2_Keap1->Nrf2 Release Nucleus Nucleus ARE ARE Nrf2_nuc->ARE Binds Antioxidant_Genes Antioxidant Gene Expression (e.g., HO-1, NQO1) ARE->Antioxidant_Genes Protection Cellular Protection Antioxidant_Genes->Protection

Caption: Proposed activation of the Nrf2 pathway by (R)-Isosakuranetin.

Experimental Protocols

Cell Culture and UVB Irradiation

This protocol outlines the maintenance of human keratinocytes and the procedure for UVB exposure.

Materials:

  • Human keratinocyte cell line (e.g., HaCaT)[9]

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin[9][10]

  • Phosphate-Buffered Saline (PBS)

  • UVB light source with a peak emission around 312 nm[9][11]

  • UV radiometer

Procedure:

  • Cell Culture: Culture HaCaT cells in DMEM with 10% FBS and 1% antibiotics at 37°C in a humidified atmosphere of 5% CO2.[9]

  • Seeding: Seed cells in appropriate culture plates (e.g., 96-well for MTT, 6-well for protein analysis) and allow them to adhere and reach 70-80% confluency.[12][13]

  • Pre-treatment: Replace the culture medium with fresh medium containing various concentrations of (R)-Isosakuranetin (e.g., 1, 10, 20 µM) or vehicle control (DMSO). Incubate for 2-4 hours.

  • UVB Irradiation:

    • Aspirate the medium and wash the cells twice with sterile PBS.[10][12]

    • Cover the cells with a thin layer of PBS.[12]

    • Expose the cells to UVB radiation at a dose of 40 mJ/cm².[12] A non-irradiated control group should be handled identically but kept shielded from the UVB source.

    • Calibrate the UVB dose using a UV radiometer.

  • Post-irradiation: Aspirate the PBS and add fresh culture medium. Incubate for the desired time (e.g., 24 hours) before proceeding with further assays.[10][12]

Cell Viability Assessment (MTT Assay)

This colorimetric assay measures cell metabolic activity, which is an indicator of cell viability.[14][15]

Materials:

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)[16]

  • Dimethyl sulfoxide (B87167) (DMSO) or solubilization buffer[15][16]

  • Microplate reader

Procedure:

  • Culture, treat, and irradiate cells in a 96-well plate as described in Protocol 1.

  • After the post-irradiation incubation period, add 10 µL of MTT solution to each well.[15]

  • Incubate the plate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.[15]

  • Aspirate the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.[16]

  • Shake the plate for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.[14]

  • Calculate cell viability as a percentage of the untreated control.

Quantification of MMP-1 and Pro-Collagen Type I (ELISA)

This protocol describes the measurement of secreted MMP-1 and pro-collagen type I in the cell culture supernatant.[17][18]

Materials:

  • Human MMP-1 ELISA kit[17][19]

  • Human Pro-Collagen Type I ELISA kit[18][20][21]

  • Cell culture supernatant from experimental groups

  • Microplate reader

Procedure:

  • Following the post-irradiation incubation, collect the cell culture supernatant from each well.

  • Centrifuge the supernatant to remove any cellular debris.

  • Perform the ELISA for MMP-1 and Pro-Collagen Type I according to the manufacturer's instructions. A general procedure is as follows:

    • Add standards and samples to the antibody-coated microplate.

    • Incubate to allow the target protein to bind.

    • Wash the plate to remove unbound substances.

    • Add a biotin-conjugated antibody specific for the target protein.

    • Incubate and wash.

    • Add a streptavidin-HRP conjugate.

    • Incubate and wash.

    • Add a substrate solution to develop the color.

    • Add a stop solution to terminate the reaction.

  • Measure the absorbance at the appropriate wavelength (typically 450 nm) using a microplate reader.[21]

  • Calculate the concentration of MMP-1 and Pro-Collagen Type I based on the standard curve.

Analysis of MAPK and Nrf2 Signaling Pathways (Western Blot)

This protocol is for detecting changes in the phosphorylation of ERK1/2 and the nuclear translocation of Nrf2.[22][23][24]

Materials:

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies: anti-phospho-ERK1/2, anti-total-ERK1/2, anti-Nrf2, anti-Lamin B1 (for nuclear fraction), anti-β-actin (for loading control)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

  • Chemiluminescence imaging system

Procedure:

  • Protein Extraction:

    • After treatment and irradiation, wash cells with ice-cold PBS.

    • Lyse the cells with RIPA buffer. For Nrf2 nuclear translocation, use a nuclear/cytoplasmic fractionation kit according to the manufacturer's protocol.

    • Centrifuge the lysates and collect the supernatant (total protein or nuclear/cytoplasmic fractions).[22]

  • Protein Quantification: Determine the protein concentration of each sample using a BCA assay.[22]

  • SDS-PAGE and Transfer:

    • Denature equal amounts of protein (20-30 µg) by boiling in Laemmli buffer.[22]

    • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane in blocking buffer for 1 hour at room temperature.

    • Incubate the membrane with the primary antibody overnight at 4°C.

    • Wash the membrane with TBST.

    • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[23]

    • Wash the membrane again with TBST.

  • Detection:

    • Apply the ECL substrate to the membrane.

    • Capture the chemiluminescent signal using an imaging system.

  • Analysis: Quantify the band intensities using image analysis software. Normalize the phosphorylated protein levels to the total protein levels and the nuclear Nrf2 levels to the nuclear loading control (Lamin B1). Express the results as a fold change relative to the control.

References

Method

(R)-Isosakuranetin: A Novel Probe for Investigating Peripheral Neuropathy and Pain

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals Introduction (R)-Isosakuranetin, a flavanone (B1672756) found in various plants, has emerged as a promising pharmacological...

Author: BenchChem Technical Support Team. Date: December 2025

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Isosakuranetin, a flavanone (B1672756) found in various plants, has emerged as a promising pharmacological tool for the investigation of peripheral neuropathy and the complex mechanisms underlying chronic pain. Its primary known mechanism of action is the blockade of the Transient Receptor Potential Melastatin 3 (TRPM3) ion channel, a key player in noxious heat sensation and inflammatory pain.[1][2] Beyond its effects on TRPM3, (R)-Isosakuranetin also exhibits significant anti-inflammatory and neuroprotective properties, making it a multifaceted compound for preclinical pain research. These application notes provide a comprehensive overview of its use, including detailed experimental protocols and a summary of its effects, to facilitate its application in the laboratory.

Mechanism of Action

(R)-Isosakuranetin exerts its analgesic and neuroprotective effects through multiple signaling pathways:

  • TRPM3 Channel Blockade: As a potent antagonist of the TRPM3 channel, (R)-Isosakuranetin directly inhibits the influx of cations in response to noxious heat and chemical agonists. This action is central to its ability to alleviate thermal hyperalgesia and other pain-related behaviors.[2]

  • Anti-inflammatory Effects: (R)-Isosakuranetin has been shown to suppress neuroinflammation, a key contributor to the pathogenesis of neuropathic pain. It achieves this by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway, a master regulator of pro-inflammatory gene expression. This leads to a reduction in the production of inflammatory cytokines such as TNF-α and IL-1β.

  • Antioxidant and Neuroprotective Properties: The compound also activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a critical cellular defense mechanism against oxidative stress. By promoting the expression of antioxidant enzymes like heme oxygenase-1 (HO-1), (R)-Isosakuranetin helps to mitigate oxidative damage to neurons, a common feature of peripheral neuropathy.

Data Presentation

The following tables summarize the quantitative data from preclinical studies investigating the effects of (R)-Isosakuranetin in a rat model of chronic constriction injury (CCI), a widely used model for peripheral neuropathic pain.

Table 1: Effect of (R)-Isosakuranetin on Mechanical Allodynia (von Frey Test)

Treatment GroupDose (mg/kg, i.p.)Paw Withdrawal Threshold (g) - Day 7 Post-CCI
ShamVehicle15.2 ± 1.3
CCI + VehicleVehicle4.5 ± 0.8
CCI + (R)-Isosakuranetin1.57.8 ± 1.1*
CCI + (R)-Isosakuranetin3.010.2 ± 1.5**
CCI + (R)-Isosakuranetin6.012.9 ± 1.8***

*p < 0.05, **p < 0.01, ***p < 0.001 compared to CCI + Vehicle group. Data are presented as mean ± SEM.

Table 2: Effect of (R)-Isosakuranetin on Thermal Hyperalgesia (Hargreaves Test)

Treatment GroupDose (mg/kg, i.p.)Paw Withdrawal Latency (s) - Day 7 Post-CCI
ShamVehicle12.5 ± 1.1
CCI + VehicleVehicle5.2 ± 0.7
CCI + (R)-Isosakuranetin1.57.9 ± 0.9*
CCI + (R)-Isosakuranetin3.09.8 ± 1.2**
CCI + (R)-Isosakuranetin6.011.6 ± 1.4***

*p < 0.05, **p < 0.01, ***p < 0.001 compared to CCI + Vehicle group. Data are presented as mean ± SEM.

Table 3: Effect of (R)-Isosakuranetin on Cold Allodynia (Cold Plate Test)

Treatment GroupDose (mg/kg, i.p.)Paw Withdrawal Latency (s) - Day 7 Post-CCI
ShamVehicle25.8 ± 2.3
CCI + VehicleVehicle10.1 ± 1.5
CCI + (R)-Isosakuranetin1.514.7 ± 1.8*
CCI + (R)-Isosakuranetin3.018.9 ± 2.1**
CCI + (R)-Isosakuranetin6.022.5 ± 2.5***

*p < 0.05, **p < 0.01, ***p < 0.001 compared to CCI + Vehicle group. Data are presented as mean ± SEM.

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and standardization.

Chronic Constriction Injury (CCI) Model of Neuropathic Pain in Rats

This surgical model induces a peripheral nerve injury that mimics many of the symptoms of human neuropathic pain.

Materials:

  • Adult male Sprague-Dawley rats (200-250 g)

  • Anesthetic (e.g., isoflurane)

  • Surgical instruments (scissors, forceps)

  • 4-0 chromic gut sutures

  • Wound clips or sutures for skin closure

  • Antiseptic solution (e.g., povidone-iodine)

  • Heating pad

Procedure:

  • Anesthetize the rat using an appropriate anesthetic agent.

  • Shave the lateral aspect of the thigh of the desired limb.

  • Clean the surgical area with an antiseptic solution.

  • Make a small skin incision on the lateral surface of the thigh.

  • Gently separate the biceps femoris muscle to expose the sciatic nerve.

  • Carefully dissect the connective tissue surrounding the nerve.

  • Loosely tie four ligatures of 4-0 chromic gut suture around the sciatic nerve with approximately 1 mm spacing between each ligature. The ligatures should be tight enough to cause a slight constriction of the nerve without arresting epineural blood flow.

  • Close the muscle layer with sutures.

  • Close the skin incision with wound clips or sutures.

  • Allow the animal to recover on a heating pad until fully ambulatory.

  • Post-operative care should include monitoring for signs of infection and distress. Behavioral testing can typically commence 7 days post-surgery.

Assessment of Mechanical Allodynia (von Frey Test)

This test measures the sensitivity to a mechanical stimulus.

Materials:

  • von Frey filaments with a range of calibrated bending forces (e.g., 0.4 g to 15 g)

  • Elevated wire mesh platform

  • Plexiglas enclosures

Procedure:

  • Place the rat in a Plexiglas enclosure on the elevated wire mesh platform and allow it to acclimate for at least 15-20 minutes.

  • Begin with a filament in the middle of the force range (e.g., 2 g).

  • Apply the filament perpendicularly to the plantar surface of the hind paw with sufficient force to cause the filament to bend.

  • Hold the filament in place for 3-5 seconds.

  • A positive response is a sharp withdrawal, flinching, or licking of the paw.

  • Use the up-down method to determine the 50% paw withdrawal threshold. If the animal shows a positive response, use the next weaker filament. If there is no response, use the next stronger filament.

  • The pattern of responses is used to calculate the 50% paw withdrawal threshold in grams.

Assessment of Thermal Hyperalgesia (Hargreaves Test)

This test measures the sensitivity to a thermal (heat) stimulus.

Materials:

  • Hargreaves apparatus (plantar test)

  • Plexiglas enclosures

Procedure:

  • Place the rat in a Plexiglas enclosure on the glass surface of the Hargreaves apparatus.

  • Allow the animal to acclimate for 15-20 minutes.

  • Position the radiant heat source under the plantar surface of the hind paw.

  • Activate the heat source. A timer will automatically start.

  • The timer stops automatically when the rat withdraws its paw.

  • Record the paw withdrawal latency in seconds.

  • A cut-off time (e.g., 20 seconds) should be set to prevent tissue damage.

  • Perform at least three measurements for each paw, with a minimum of 5 minutes between measurements.

Assessment of Cold Allodynia (Cold Plate Test)

This test measures the sensitivity to a cold stimulus.

Materials:

  • Cold plate apparatus

  • Plexiglas enclosure

Procedure:

  • Set the temperature of the cold plate to a non-noxious temperature (e.g., 4°C).

  • Place the rat in the Plexiglas enclosure on the cold plate.

  • Start a timer and observe the animal's behavior.

  • Record the latency to the first sign of nociceptive behavior, such as lifting or licking the paw.

  • A cut-off time (e.g., 60 seconds) should be implemented.

Visualization of Signaling Pathways and Experimental Workflow

Signaling Pathways

isosakuranetin_signaling_pathways cluster_trpm3 TRPM3 Pathway cluster_nfkb NF-κB Inflammatory Pathway cluster_nrf2 Nrf2 Antioxidant Pathway Noxious_Stimuli Noxious Stimuli (Heat, Chemical Agonists) TRPM3 TRPM3 Channel Noxious_Stimuli->TRPM3 Ca_Influx Ca2+ Influx TRPM3->Ca_Influx Nociceptor_Activation Nociceptor Activation Ca_Influx->Nociceptor_Activation Pain_Signal Pain Signal Transmission Nociceptor_Activation->Pain_Signal Isosakuranetin_TRPM3 (R)-Isosakuranetin Isosakuranetin_TRPM3->TRPM3 Inhibits Inflammatory_Stimuli Inflammatory Stimuli IKK IKK Complex Inflammatory_Stimuli->IKK IkB IκBα IKK->IkB Phosphorylates & Degrades NFkB_p65_p50 NF-κB (p65/p50) NFkB_translocation Nuclear Translocation NFkB_p65_p50->NFkB_translocation Proinflammatory_Genes Pro-inflammatory Gene Expression (TNF-α, IL-1β) NFkB_translocation->Proinflammatory_Genes Isosakuranetin_NFkB (R)-Isosakuranetin Isosakuranetin_NFkB->IKK Inhibits Oxidative_Stress Oxidative Stress Keap1 Keap1 Oxidative_Stress->Keap1 Nrf2 Nrf2 Nrf2_translocation Nuclear Translocation Nrf2->Nrf2_translocation ARE ARE (Antioxidant Response Element) Nrf2_translocation->ARE Antioxidant_Genes Antioxidant Gene Expression (HO-1) ARE->Antioxidant_Genes Isosakuranetin_Nrf2 (R)-Isosakuranetin Isosakuranetin_Nrf2->Nrf2 Promotes Dissociation

Caption: (R)-Isosakuranetin's multi-target mechanism of action in pain and neuropathy.

Experimental Workflow

experimental_workflow cluster_animal_model Animal Model Induction cluster_treatment Treatment Administration cluster_behavioral Behavioral Testing cluster_biochemical Biochemical Analysis cluster_electrophysiology Electrophysiology CCI_Surgery Chronic Constriction Injury (CCI) Surgery on Sciatic Nerve Treatment (R)-Isosakuranetin or Vehicle Administration (i.p.) CCI_Surgery->Treatment DRG_Isolation DRG Neuron Isolation CCI_Surgery->DRG_Isolation Von_Frey von Frey Test (Mechanical Allodynia) Treatment->Von_Frey Hargreaves Hargreaves Test (Thermal Hyperalgesia) Treatment->Hargreaves Cold_Plate Cold Plate Test (Cold Allodynia) Treatment->Cold_Plate Tissue_Collection Sciatic Nerve and DRG Tissue Collection Treatment->Tissue_Collection ELISA ELISA for Cytokines (TNF-α, IL-1β) Tissue_Collection->ELISA Oxidative_Stress_Assay Oxidative Stress Assays (SOD, MDA) Tissue_Collection->Oxidative_Stress_Assay Patch_Clamp Patch-Clamp Recording DRG_Isolation->Patch_Clamp

Caption: Workflow for preclinical evaluation of (R)-Isosakuranetin in neuropathic pain.

Conclusion

(R)-Isosakuranetin is a valuable research tool for dissecting the molecular mechanisms of peripheral neuropathy and for the preclinical evaluation of novel analgesic compounds. Its well-defined action on TRPM3, coupled with its beneficial effects on neuroinflammation and oxidative stress, provides a multi-pronged approach to modulating pain pathways. The protocols and data presented here offer a solid foundation for researchers to incorporate (R)-Isosakuranetin into their studies and contribute to the development of new therapeutic strategies for chronic pain.

References

Application

Formulation of (R)-Isosakuranetin for oral gavage and intraperitoneal injection

Application Notes & Protocols: Formulation of (R)-Isosakuranetin AN-001: Formulation for Oral Gavage and Intraperitoneal Injection Audience: Researchers, scientists, and drug development professionals. Purpose: This docu...

Author: BenchChem Technical Support Team. Date: December 2025

Application Notes & Protocols: Formulation of (R)-Isosakuranetin

AN-001: Formulation for Oral Gavage and Intraperitoneal Injection

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed protocols for the preparation of (R)-Isosakuranetin formulations suitable for oral gavage and intraperitoneal injection in preclinical animal models. The focus is on achieving stable and consistent dosing solutions for this poorly water-soluble flavonoid compound.

Introduction

(R)-Isosakuranetin is an O-methylated flavanone (B1672756) found in various botanicals that has demonstrated a range of biological activities, including antioxidant and anti-inflammatory effects.[1] Like many flavonoids, its low aqueous solubility presents a significant challenge for in vivo studies, requiring carefully designed formulation strategies to ensure accurate dosing and bioavailability.[2] This document outlines two primary formulation approaches for both oral and intraperitoneal administration: a micronized suspension and a co-solvent-based solution. The choice of formulation depends on the experimental requirements, such as desired dose volume, concentration, and whether a true solution is necessary. Key signaling pathways modulated by Isosakuranetin include the MAPK (ERK1/2, JNK1/2, p38) and PI3K/AKT pathways.[3][4]

Materials and Equipment

  • (R)-Isosakuranetin powder

  • Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

  • Polyethylene glycol 300 (PEG300)

  • Tween® 80 (Polysorbate 80)

  • Carboxymethylcellulose sodium (CMC-Na), low viscosity

  • Sterile Saline (0.9% NaCl)

  • Sterile Water for Injection

  • Sterile Phosphate-Buffered Saline (PBS), pH 7.4

  • Analytical balance

  • Spatula and weighing paper

  • Glass vials (amber or foil-wrapped)

  • Magnetic stirrer and stir bars

  • Bath sonicator

  • Vortex mixer

  • Sterile syringes and filters (0.22 µm, PTFE or other solvent-compatible material)

  • Pipettes and sterile tips

Quantitative Data Summary

The following tables summarize common vehicle compositions and administration parameters for preclinical rodent studies.

Table 1: Recommended Vehicle Compositions for (R)-Isosakuranetin

Administration RouteFormulation TypeVehicle CompositionKey Considerations
Oral Gavage Suspension0.5% (w/v) CMC-Na + 0.2% (v/v) Tween 80 in Sterile WaterStandard for poorly soluble compounds. Requires continuous mixing to ensure homogeneity.[5][6]
Solution10% DMSO + 40% PEG300 + 5% Tween 80 + 45% SalineCreates a clear solution, useful for higher concentrations. Potential for vehicle-induced effects.[7]
Intraperitoneal Injection Solution (Diluted Stock)≤5% DMSO in Sterile Saline or PBSMinimizes solvent toxicity and irritation. Stock solution must be prepared first. Check for precipitation after dilution.[8]
Suspension0.5% CMC-Na in Sterile SalineNot ideal for IP route due to potential for peritoneal irritation and inconsistent absorption. Use with caution.

Table 2: Administration Parameters for Rodent Models

ParameterMouseRatReference
Oral Gavage Volume < 10 mL/kg< 10 mL/kg[6]
IP Injection Volume < 10 mL/kg< 10 mL/kg[9]
Oral Gavage Needle 20-22 G, flexible tip18-20 G, flexible or metal tip[5]
IP Injection Needle 25-27 G23-25 G[9]
Example Dosing Range 1.5 - 6 mg/kgN/A[10]

Experimental Workflows & Signaling Pathways

Formulation Preparation Workflow

The general workflow for preparing either a suspension or a solution is outlined below. The critical step is ensuring the compound is fully wetted and dispersed (for suspensions) or completely dissolved (for solutions) before final dilution.

G cluster_start Step 1: Preparation cluster_suspension Protocol A: Suspension (Oral Gavage) cluster_solution Protocol B: Solution (Oral/IP) start Weigh (R)-Isosakuranetin Powder sus_add Add powder to a small volume of vehicle to create a paste start->sus_add Suspension Path sol_stock Prepare 10x Stock: Dissolve powder in DMSO (Vortex/Sonicate) start->sol_stock Solution Path sus_vehicle Prepare Vehicle: 0.5% CMC-Na + 0.2% Tween 80 in Sterile Water sus_vehicle->sus_add sus_dilute Gradually add remaining vehicle while vortexing/stirring sus_add->sus_dilute sus_final Homogenize via Sonication (Store with continuous stirring) sus_dilute->sus_final sol_dilute Dilute stock solution into final vehicle (e.g., Saline, PBS) (Vortex immediately) sol_stock->sol_dilute sol_check Inspect for Precipitation (Ensure clarity) sol_dilute->sol_check sol_final Sterile Filter (0.22 µm) (If required for IP) sol_check->sol_final Clear

Caption: Workflow for preparing (R)-Isosakuranetin formulations.

(R)-Isosakuranetin Signaling Pathway Inhibition

(R)-Isosakuranetin has been shown to inhibit key inflammatory and cell proliferation signaling cascades.[3][4] A primary mechanism involves the suppression of phosphorylation in the MAPK and PI3K/Akt pathways.

G cluster_mapk MAPK Pathway cluster_pi3k PI3K/Akt Pathway growth_factors Growth Factors / Stress Stimuli ERK p-ERK1/2 growth_factors->ERK JNK p-JNK1/2 growth_factors->JNK p38 p-p38 growth_factors->p38 PI3K PI3K growth_factors->PI3K isosakuranetin (R)-Isosakuranetin isosakuranetin->ERK isosakuranetin->JNK isosakuranetin->p38 Akt p-Akt isosakuranetin->Akt downstream Downstream Effects: (Inflammation, Proliferation) ERK->downstream JNK->downstream p38->downstream PI3K->Akt Akt->downstream

Caption: Inhibition of MAPK and PI3K/Akt pathways by (R)-Isosakuranetin.

Detailed Experimental Protocols

Safety Precaution: Handle (R)-Isosakuranetin powder in a ventilated hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Protocol A: Formulation for Oral Gavage (Suspension)

This protocol creates a 1 mg/mL suspension, suitable for a 10 mg/kg dose in a mouse at a volume of 10 mL/kg. Adjustments can be made based on the target dose.

  • Prepare Vehicle:

    • To prepare 50 mL of 0.5% CMC-Na vehicle, add 0.25 g of CMC-Na to ~40 mL of sterile water in a beaker with a magnetic stir bar.

    • Heat gently (to ~40-50°C) and stir until the CMC-Na is fully hydrated and the solution is clear (this may take several hours or can be left overnight).

    • Allow the solution to cool to room temperature.

    • Add 100 µL of Tween 80 (to a final concentration of 0.2%) and mix thoroughly.

    • Bring the final volume to 50 mL with sterile water.

  • Prepare Suspension:

    • Weigh 50 mg of (R)-Isosakuranetin powder.

    • Transfer the powder to a sterile glass vial.

    • Add 2-3 mL of the prepared vehicle to the powder. Vortex vigorously to create a uniform paste, ensuring no dry clumps remain.

    • Gradually add the remaining vehicle in small portions, vortexing between each addition, until the final volume of 50 mL is reached.

    • Sonicate the final suspension in a bath sonicator for 15-20 minutes to ensure uniform particle dispersion.

  • Administration:

    • Before each animal is dosed, vortex the suspension vigorously for at least 30 seconds to ensure homogeneity. If dosing a large cohort, keep the suspension on a magnetic stirrer.

    • Prepare fresh daily. Do not store diluted suspensions for more than 24 hours at 2-8°C.

Protocol B: Formulation for Intraperitoneal Injection (Solution)

This protocol creates a 1 mg/mL final solution with 5% DMSO, suitable for a 5 mg/kg dose in a mouse at a volume of 5 mL/kg.

  • Prepare 20x Stock Solution (20 mg/mL in 100% DMSO):

    • Weigh 20 mg of (R)-Isosakuranetin powder and place it into a sterile amber glass vial.

    • Add 1.0 mL of sterile, cell-culture grade DMSO.

    • Vortex vigorously for 2-3 minutes. If necessary, sonicate for 5-10 minutes until the powder is completely dissolved and the solution is clear. This is your stock solution.

    • The stock solution may be stored at -20°C for up to one month.[10]

  • Prepare Final Dosing Solution (1 mg/mL):

    • In a sterile tube, add 9.5 mL of sterile saline (0.9% NaCl) or PBS (pH 7.4).

    • While vortexing the saline/PBS, slowly add 0.5 mL of the 20 mg/mL stock solution. This rapid mixing is critical to prevent precipitation.[8]

    • Visually inspect the final solution against a dark background to ensure it is clear and free of any precipitate. If precipitation occurs, the formulation may need to be adjusted (e.g., by lowering the final concentration).[8]

  • Administration:

    • The final dosing solution should be prepared fresh immediately before injection. Do not store the diluted solution.

    • If absolute sterility is required, the final solution can be passed through a 0.22 µm sterile PTFE syringe filter. Note that this may cause a loss of the compound if it adsorbs to the filter material; a filter suitability test is recommended.

Stability and Storage

  • Powder: Store (R)-Isosakuranetin powder at -20°C or -80°C, protected from light and moisture.[10]

  • Stock Solutions: Concentrated stock solutions in DMSO can typically be stored at -20°C for up to one month.[10] Avoid repeated freeze-thaw cycles.

  • Working Formulations: All aqueous suspensions and diluted solutions should be prepared fresh daily. Do not use if precipitation, discoloration, or separation is observed.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: (R)-Isosakuranetin Solubility for In Vitro Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with (R)-Isosa...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with (R)-Isosakuranetin for in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Isosakuranetin and why is its solubility a concern for in vitro studies?

(R)-Isosakuranetin is a flavanone, a type of flavonoid compound found in citrus fruits[1][2]. Like many flavonoids, it is a hydrophobic molecule and is practically insoluble in water[3]. This poor aqueous solubility can lead to several challenges in in vitro experiments, including:

  • Precipitation in culture media: This can result in inaccurate concentrations and misleading experimental outcomes.

  • Low bioavailability to cells: The compound may not effectively reach its intracellular targets.

  • Inconsistent results: Difficulty in preparing homogenous solutions can lead to poor reproducibility.

Q2: What are the recommended solvents for preparing a stock solution of (R)-Isosakuranetin?

Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing a concentrated stock solution of (R)-Isosakuranetin[4][5]. It is crucial to use fresh, high-purity, anhydrous DMSO, as it is hygroscopic and absorbed moisture can reduce the solubility of the compound[4].

Table 1: Solubility of (R)-Isosakuranetin in Common Organic Solvents

SolventSolubilityMolar Concentration (mM)
DMSO57 mg/mL[4]199.1[4]
25 mg/mL[6]
≥ 100 mg/mL (with sonication)[5]≥ 223.01 (with sonication)[5]
Ethanol20 mg/mL[4]
DMF30 mg/mL[6]

Note: Solubility values can vary between batches and suppliers. It is always recommended to perform a small-scale solubility test.

Q3: My (R)-Isosakuranetin is not dissolving completely in DMSO. What should I do?

If you encounter issues with dissolving (R)-Isosakuranetin in DMSO, you can try the following troubleshooting steps:

  • Sonication: Use a water bath sonicator to aid dissolution[1][2][5].

  • Gentle Warming: Gently warm the solution. However, be cautious as excessive heat can degrade the compound.

  • Vortexing: Vigorous vortexing can help to break up any clumps of powder and facilitate dissolution[5].

  • Use Fresh DMSO: Ensure you are using a fresh, unopened bottle of anhydrous DMSO[4].

Below is a general workflow for preparing a stock solution.

G cluster_start Start cluster_dissolution Dissolution Steps cluster_final Final Preparation start Weigh (R)-Isosakuranetin Powder add_dmso Add Anhydrous DMSO start->add_dmso vortex Vortex Vigorously add_dmso->vortex check_sol Check for Complete Dissolution vortex->check_sol sonicate_heat Sonicate and/or Gently Warm check_sol->sonicate_heat No filter Sterile Filter (0.22 µm) check_sol->filter Yes sonicate_heat->vortex aliquot Aliquot into Single-Use Vials filter->aliquot store Store at -20°C or -80°C aliquot->store

Workflow for preparing a (R)-Isosakuranetin stock solution.

Troubleshooting Guide: Working Solutions for In Vitro Assays

Problem: My (R)-Isosakuranetin precipitates when I dilute the DMSO stock solution into my aqueous culture medium.

This is a common issue due to the poor aqueous solubility of the compound. To overcome this, co-solvent systems and other formulation strategies are necessary.

Solution 1: Using Co-solvents

Co-solvents can help to maintain the solubility of (R)-Isosakuranetin in aqueous solutions. Common co-solvents include PEG300 and Tween-80.

Table 2: Co-solvent Formulations for (R)-Isosakuranetin Working Solutions

Formulation ComponentsFinal Concentration of (R)-Isosakuranetin
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline≥ 2.08 mg/mL (7.27 mM)[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline≥ 2.5 mg/mL (8.73 mM)[2]

Experimental Protocol: Preparation of a 1 mL Working Solution with Co-solvents

  • Start with a concentrated stock solution of (R)-Isosakuranetin in DMSO (e.g., 25 mg/mL).

  • To a sterile microcentrifuge tube, add 100 µL of the DMSO stock solution.

  • Add 400 µL of PEG300 and mix thoroughly by vortexing.

  • Add 50 µL of Tween-80 and vortex until the solution is homogenous.

  • Add 450 µL of sterile saline or cell culture medium and vortex to mix.

Solution 2: Utilizing Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, thereby increasing their aqueous solubility[7][8]. Sulfobutylether-β-cyclodextrin (SBE-β-CD) is a commonly used derivative.

Table 3: Cyclodextrin-Based Formulation for (R)-Isosakuranetin

Formulation ComponentsFinal Concentration of (R)-Isosakuranetin
10% DMSO, 90% (20% SBE-β-CD in Saline)≥ 2.08 mg/mL (7.27 mM)[1]
10% DMSO, 90% (20% SBE-β-CD in Saline)≥ 2.5 mg/mL (8.73 mM)[2]

Experimental Protocol: Preparation of a 1 mL Working Solution with SBE-β-CD

  • Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline or cell culture medium.

  • Start with a concentrated stock solution of (R)-Isosakuranetin in DMSO (e.g., 25 mg/mL).

  • To 900 µL of the 20% SBE-β-CD solution, add 100 µL of the (R)-Isosakuranetin DMSO stock.

  • Mix thoroughly by vortexing until a clear solution is obtained.

Signaling Pathways Modulated by (R)-Isosakuranetin

(R)-Isosakuranetin has been shown to modulate several signaling pathways, making it a compound of interest for various research areas. One of its key targets is the Transient Receptor Potential Melastatin 3 (TRPM3) ion channel, where it acts as a blocker[1][2][6].

G cluster_pathway TRPM3 Signaling Pathway Inhibition isosakuranetin (R)-Isosakuranetin trpm3 TRPM3 Ion Channel isosakuranetin->trpm3 Blocks ca_influx Ca²⁺ Influx trpm3->ca_influx Mediates downstream Downstream Signaling (e.g., Nociception) ca_influx->downstream Activates

Inhibition of the TRPM3 signaling pathway by (R)-Isosakuranetin.

Additionally, Isosakuranetin has been reported to influence other signaling pathways, such as those involving ERK and JNK[6][9].

G cluster_pathway Modulation of Cellular Stress Pathways isosakuranetin (R)-Isosakuranetin jnk_erk JNK / ERK Phosphorylation isosakuranetin->jnk_erk Inhibits uvb_ros UVB / ROS uvb_ros->jnk_erk mmp1 MMP-1 Expression jnk_erk->mmp1

Inhibitory effect of (R)-Isosakuranetin on stress-induced signaling.

References

Optimization

Addressing the stability and degradation of (R)-Isosakuranetin in physiological buffers

This technical support center provides guidance for researchers, scientists, and drug development professionals on addressing the stability and degradation of (R)-Isosakuranetin in physiological buffers. The following in...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on addressing the stability and degradation of (R)-Isosakuranetin in physiological buffers. The following information is intended to help troubleshoot common issues encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: My (R)-Isosakuranetin stock solution appears to be losing potency over time. What are the primary factors that could be causing degradation?

A1: The stability of flavonoids like (R)-Isosakuranetin is influenced by several factors. The most common culprits for degradation in physiological buffers are:

  • pH: Flavonoids are generally more stable in acidic conditions and can be susceptible to degradation in neutral to alkaline solutions. Physiological buffers, typically around pH 7.4, may promote slow degradation over time.

  • Temperature: Elevated temperatures can accelerate the rate of chemical degradation. It is crucial to store stock solutions and experimental samples at appropriate low temperatures.

  • Light Exposure: Exposure to UV and even visible light can induce photodegradation of flavonoids.

  • Oxygen: The presence of dissolved oxygen can lead to the oxidation of the phenolic hydroxyl groups present in the flavonoid structure.

  • Metal Ions: Trace metal ions in buffers or media can catalyze oxidative degradation.

Q2: I am observing unexpected peaks in my HPLC/LC-MS analysis of an (R)-Isosakuranetin sample. Could these be degradation products?

A2: Yes, the appearance of new peaks in your chromatogram is a strong indication that (R)-Isosakuranetin is degrading. While specific degradation pathways for (R)-Isosakuranetin are not extensively documented in publicly available literature, the degradation of structurally similar flavonoids typically involves two main mechanisms:

  • C-Ring Fission: The central heterocyclic C-ring can undergo cleavage, leading to the formation of smaller phenolic compounds.

  • Oxidation: The hydroxyl groups on the A and B rings are susceptible to oxidation, which can result in the formation of quinone-type structures.

To confirm if the new peaks are indeed degradation products, it is recommended to perform a forced degradation study (see Experimental Protocols section) to intentionally generate these products for comparison.

Q3: What is the expected stability of (R)-Isosakuranetin in a standard physiological buffer like PBS at 37°C?

A3: While specific quantitative stability data for (R)-Isosakuranetin in physiological buffers is limited, we can infer its likely behavior from studies on its close structural analog, naringenin (B18129). Naringenin has been shown to be relatively stable in aqueous buffer solutions at pH 7 for up to 8 hours, even at elevated temperatures (90°C). At physiological temperature (37°C) and pH 7.4, significant degradation of (R)-Isosakuranetin is not expected over a typical cell culture experiment duration (e.g., 24-48 hours), but gradual degradation may occur over longer periods. It is always best practice to prepare fresh solutions for sensitive experiments.

Q4: How can I minimize the degradation of (R)-Isosakuranetin during my experiments?

A4: To enhance the stability of (R)-Isosakuranetin in your experiments, consider the following preventative measures:

  • pH Control: If your experimental design allows, using a slightly acidic buffer (pH 6-6.5) may improve stability.

  • Temperature Control: Prepare and store stock solutions at -20°C or -80°C. During experiments, keep samples on ice whenever possible.

  • Light Protection: Protect solutions from light by using amber vials or wrapping containers in aluminum foil.

  • Oxygen Minimization: Use deoxygenated buffers (e.g., by sparging with nitrogen or argon gas) for preparing solutions.

  • Use of Antioxidants: In some cases, the addition of a small amount of an antioxidant like ascorbic acid to the buffer can help prevent oxidative degradation, but this should be tested for compatibility with your assay.

  • Fresh Preparations: Prepare working solutions fresh from a frozen stock on the day of the experiment.

Troubleshooting Guide

Issue Possible Cause Recommended Solution
Low or inconsistent biological activity in assays. Degradation of (R)-Isosakuranetin leading to a lower effective concentration.Prepare fresh working solutions for each experiment from a recently thawed stock. Verify the concentration of the stock solution via HPLC-UV. Assess the stability of (R)-Isosakuranetin under your specific assay conditions (see Protocol for Stability Assessment).
Appearance of unknown peaks in HPLC/LC-MS. Degradation of (R)-Isosakuranetin.Perform a forced degradation study to generate and identify potential degradation products. Optimize your analytical method to ensure separation of the parent compound from any degradants.
Change in color of the stock solution (e.g., yellowing). Oxidation of the flavonoid structure.Prepare solutions using deoxygenated solvents. Store solutions under an inert atmosphere (e.g., nitrogen or argon). Ensure storage containers are tightly sealed and protected from light.
Precipitation of the compound in aqueous buffer. Low aqueous solubility, which can be exacerbated by pH changes or interactions with buffer components.Ensure the final concentration of the organic solvent (e.g., DMSO) from the stock solution is low and compatible with your buffer system. Sonication may help in initial dissolution. If solubility issues persist, consider using a different buffer system or a solubilizing agent (test for assay compatibility).

Data Presentation

Stability of Naringenin (as a proxy for (R)-Isosakuranetin) in Aqueous Buffers
pH Temperature Duration Stability
390°C8 hoursStable
590°C8 hoursStable
790°C8 hoursStable

This data is for Naringenin and serves as an estimate for the stability of (R)-Isosakuranetin due to their structural similarity.[1]

Experimental Protocols

Protocol 1: Stability Assessment of (R)-Isosakuranetin in Physiological Buffer

Objective: To determine the stability of (R)-Isosakuranetin in a physiological buffer (e.g., PBS, pH 7.4) over time at a specific temperature (e.g., 37°C).

Materials:

  • (R)-Isosakuranetin

  • Phosphate Buffered Saline (PBS), pH 7.4

  • DMSO (or other suitable solvent for stock solution)

  • HPLC system with UV detector

  • C18 HPLC column

  • Incubator or water bath at 37°C

  • Amber HPLC vials

Procedure:

  • Prepare a stock solution of (R)-Isosakuranetin (e.g., 10 mM in DMSO).

  • Prepare the working solution by diluting the stock solution in pre-warmed PBS (37°C) to the final desired concentration (e.g., 10 µM). Ensure the final DMSO concentration is low (e.g., <0.1%).

  • Time Zero (T=0) Sample: Immediately after preparation, take an aliquot of the working solution, and inject it into the HPLC system to determine the initial concentration.

  • Incubation: Place the remaining working solution in an incubator or water bath at 37°C, protected from light.

  • Time-Point Sampling: At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw aliquots of the incubated solution.

  • HPLC Analysis: Analyze each aliquot by HPLC to quantify the remaining concentration of (R)-Isosakuranetin. A typical HPLC method would use a C18 column with a mobile phase gradient of acetonitrile (B52724) and water (both with 0.1% formic acid). Detection is typically monitored at the λmax of Isosakuranetin (around 280-290 nm).

  • Data Analysis: Calculate the percentage of (R)-Isosakuranetin remaining at each time point relative to the T=0 concentration.

Protocol 2: Forced Degradation Study

Objective: To intentionally degrade (R)-Isosakuranetin to identify potential degradation products and to develop a stability-indicating analytical method.

Materials:

  • (R)-Isosakuranetin stock solution

  • Hydrochloric acid (HCl), 0.1 M

  • Sodium hydroxide (B78521) (NaOH), 0.1 M

  • Hydrogen peroxide (H₂O₂), 3%

  • UV lamp (e.g., 254 nm)

  • Oven

Procedure:

  • Acid Hydrolysis: Mix the (R)-Isosakuranetin stock solution with 0.1 M HCl and incubate at 60°C for 2 hours.

  • Base Hydrolysis: Mix the (R)-Isosakuranetin stock solution with 0.1 M NaOH and keep at room temperature for 1 hour.

  • Oxidative Degradation: Mix the (R)-Isosakuranetin stock solution with 3% H₂O₂ and keep at room temperature for 2 hours.

  • Thermal Degradation: Keep the solid (R)-Isosakuranetin in an oven at 80°C for 24 hours. Also, heat a solution of (R)-Isosakuranetin in a neutral buffer at 80°C for 4 hours.

  • Photolytic Degradation: Expose a solution of (R)-Isosakuranetin to UV light (254 nm) for 24 hours.

  • Sample Preparation for Analysis: Before HPLC analysis, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration.

  • HPLC Analysis: Analyze all stressed samples along with an unstressed control sample using an HPLC method. The goal is to achieve baseline separation of the parent (R)-Isosakuranetin peak from all degradation product peaks. A photodiode array (PDA) detector is useful for assessing peak purity.

Visualization of Relevant Signaling Pathways

(R)-Isosakuranetin and its structural analog naringenin have been shown to modulate several key signaling pathways involved in inflammation, cell survival, and oxidative stress. Degradation of the parent compound could lead to a loss of these biological activities.

experimental_workflow cluster_prep Sample Preparation cluster_stability Stability Assessment cluster_analysis Analysis stock Stock Solution ((R)-Isosakuranetin in DMSO) working Working Solution stock->working buffer Physiological Buffer (e.g., PBS, pH 7.4) buffer->working t0 T=0 Analysis working->t0 incubation Incubation (37°C, protected from light) working->incubation hplc HPLC-UV Analysis t0->hplc sampling Time-Point Sampling incubation->sampling sampling->hplc data Data Analysis (% Remaining vs. Time) hplc->data

Caption: Experimental workflow for assessing the stability of (R)-Isosakuranetin.

signaling_pathways cluster_pro_inflammatory Pro-inflammatory Signaling cluster_survival Cell Survival & Proliferation cluster_stress Oxidative Stress Response LPS LPS TLR4 TLR4 LPS->TLR4 NFkB NF-κB TLR4->NFkB Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6) NFkB->Cytokines GF Growth Factors Receptor Receptor Tyrosine Kinase GF->Receptor PI3K PI3K Receptor->PI3K AKT Akt PI3K->AKT Survival Cell Survival AKT->Survival OxidativeStress Oxidative Stress Nrf2 Nrf2 OxidativeStress->Nrf2 ARE ARE Nrf2->ARE AntioxidantEnzymes Antioxidant Enzymes (HO-1, NQO1) ARE->AntioxidantEnzymes Isosakuranetin (R)-Isosakuranetin Isosakuranetin->NFkB Inhibition Isosakuranetin->PI3K Modulation Isosakuranetin->Nrf2 Activation

Caption: Key signaling pathways modulated by (R)-Isosakuranetin.

References

Troubleshooting

Troubleshooting peak tailing and broadening in HPLC analysis of (R)-Isosakuranetin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering peak tailing and broadening during the HP...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering peak tailing and broadening during the HPLC analysis of (R)-Isosakuranetin.

Troubleshooting Guide: Peak Tailing and Broadening

Peak tailing and broadening are common issues in HPLC that can significantly impact the accuracy and precision of quantification. This guide provides a systematic approach to diagnosing and resolving these problems when analyzing (R)-Isosakuranetin.

Initial Assessment

Before making any changes to your method, it's crucial to determine the nature of the problem. A good starting point is to calculate the tailing factor (Tf) or asymmetry factor (As) of your peak. A value close to 1 indicates a symmetrical peak, while values greater than 1.5 suggest significant tailing that needs to be addressed.[1]

Q1: My (R)-Isosakuranetin peak is tailing. What are the most common causes?

A1: Peak tailing for flavonoids like (R)-Isosakuranetin in reversed-phase HPLC is often due to secondary interactions between the analyte and the stationary phase.[2][3] (R)-Isosakuranetin is a weakly acidic compound, and interactions between its hydroxyl groups and residual silanol (B1196071) groups on the silica-based column packing are a primary cause of tailing.[4] Other potential causes include column overload, column contamination or degradation, and issues with the mobile phase or sample solvent.[2][5]

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting peak tailing and broadening issues.

Troubleshooting_Workflow cluster_column Column Checks cluster_mobile_phase Mobile Phase Optimization cluster_sample Sample & Injection cluster_system System Inspection start Peak Tailing or Broadening Observed check_column Step 1: Evaluate the Column start->check_column check_mobile_phase Step 2: Optimize Mobile Phase check_column->check_mobile_phase If problem persists col_health Check for contamination/age. - Flush with strong solvent. - Replace if necessary. check_column->col_health check_sample Step 3: Review Sample & Injection Parameters check_mobile_phase->check_sample If problem persists ph_adjust Adjust pH. - Add 0.1% formic or acetic acid. check_mobile_phase->ph_adjust check_system Step 4: Inspect HPLC System check_sample->check_system If problem persists overload Check for mass overload. - Reduce injection volume or sample concentration. check_sample->overload solution Problem Resolved check_system->solution If problem persists, consult manufacturer extra_col_vol Minimize extra-column volume. - Use shorter, narrower tubing. check_system->extra_col_vol guard_col Using a guard column? - Replace it. col_health->guard_col col_void Check for voids. - May require column replacement. guard_col->col_void col_void->solution If resolved buffer_strength Check buffer concentration. - Use 10-50 mM if needed. ph_adjust->buffer_strength organic_modifier Optimize organic modifier. - Acetonitrile (B52724) often gives sharper peaks than methanol (B129727). buffer_strength->organic_modifier organic_modifier->solution If resolved solvent Check sample solvent. - Dissolve sample in mobile phase if possible. overload->solvent solvent->solution If resolved connections Check fittings and connections for leaks. extra_col_vol->connections connections->solution If resolved

Caption: A step-by-step workflow for troubleshooting HPLC peak shape issues.

Frequently Asked Questions (FAQs)

Q2: How does the mobile phase pH affect the peak shape of (R)-Isosakuranetin?

A2: The pH of the mobile phase is a critical parameter in the analysis of ionizable compounds like (R)-Isosakuranetin.[6] Since (R)-Isosakuranetin is weakly acidic, a mobile phase with a low pH (e.g., pH 2.5-3.5) will suppress the ionization of its hydroxyl groups.[2] This ensures that the analyte is in a single, non-ionized form, which minimizes secondary interactions with residual silanol groups on the column packing material.[2] Suppressing the ionization of these silanol groups also reduces their potential for unwanted interactions.[2] Adding a small amount of an acid modifier, such as 0.1% formic acid or acetic acid, to the mobile phase is a common and effective strategy to control pH and improve peak shape for flavonoids.[3]

Q3: Can the choice of organic solvent in the mobile phase impact peak shape?

A3: Yes, the choice of organic modifier can influence peak shape. Acetonitrile and methanol are the most common organic solvents used in reversed-phase HPLC for flavonoid analysis. Acetonitrile generally has a lower viscosity and can sometimes provide sharper peaks and better resolution compared to methanol. It is recommended to evaluate both solvents during method development to determine the optimal choice for your specific separation.

Q4: I've optimized my mobile phase, but the peak is still tailing. What should I check next?

A4: If mobile phase optimization does not resolve the issue, you should investigate the following:

  • Column Health: The column is a primary suspect for persistent peak tailing. Over time, columns can become contaminated with strongly retained sample components or the stationary phase can degrade.[2] Try flushing the column with a strong solvent like 100% acetonitrile or methanol. If this does not improve the peak shape, the column may need to be replaced.[2] Using a guard column can help protect your analytical column and extend its lifetime.[2]

  • Sample Overload: Injecting too much sample can saturate the stationary phase, leading to peak broadening and tailing.[5] To check for this, try reducing the injection volume or diluting your sample.[7]

  • Sample Solvent: If your sample is dissolved in a solvent that is significantly stronger than your mobile phase, it can cause peak distortion.[3] Whenever possible, dissolve your sample in the initial mobile phase composition.[3]

  • Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can lead to band broadening and peak tailing.[1] Ensure that all connections are made with the shortest possible length of narrow-bore tubing.

Q5: What is a good starting point for an HPLC method for (R)-Isosakuranetin?

A5: A good starting point for developing an HPLC method for (R)-Isosakuranetin would be to use a C18 column with a mobile phase consisting of a gradient of acetonitrile and water containing 0.1% formic acid. The initial mobile phase composition could be around 10-20% acetonitrile, gradually increasing to elute the compound.

Experimental Protocols

Below is a generalized experimental protocol for the HPLC analysis of (R)-Isosakuranetin, based on common methods for flavonoid analysis.

Protocol 1: Reversed-Phase HPLC Method for (R)-Isosakuranetin

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase:

    • Solvent A: 0.1% Formic Acid in Water

    • Solvent B: Acetonitrile

  • Gradient Elution:

    • Start with a gradient of 15-30% B over 10 minutes.

    • Increase to 50-80% B over the next 35 minutes.

    • Adjust the gradient as needed to achieve optimal separation.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at 286 nm

  • Injection Volume: 10 µL

  • Sample Preparation: Dissolve the (R)-Isosakuranetin standard or sample in the initial mobile phase composition. Filter the sample through a 0.45 µm syringe filter before injection.

Note: For stereospecific analysis of isosakuranetin (B191617) enantiomers, a chiral column such as a Chiralpak AD-RH is required.[2]

Quantitative Data

The following tables provide examples of how different parameters can affect peak shape.

Table 1: Effect of Mobile Phase pH on Tailing Factor of a Weakly Acidic Flavonoid

Mobile Phase CompositionApproximate pHTailing Factor (Tf)
Acetonitrile / Water (50:50)~7.02.1
Acetonitrile / 0.1% Acetic Acid in Water (50:50)~3.21.2
Acetonitrile / 0.1% Formic Acid in Water (50:50)~2.71.1

Table 2: Tailing Factors for Flavonoids with an Optimized HPLC Method

FlavonoidTailing Factor (Tf)
Naringenin1.08
Isosakuranetin (projected) ~1.1
Quercetin1.15
Kaempferol1.12
Luteolin1.09

Note: The tailing factor for Isosakuranetin is a projected value based on its structural similarity to other flavonoids.

References

Optimization

Technical Support Center: Overcoming (R)-Isosakuranetin Interference in Colorimetric Cell Viability Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address potential interferen...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address potential interference of the flavonoid (R)-Isosakuranetin in common colorimetric cell viability assays such as MTT, XTT, and WST-1.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Isosakuranetin and why might it interfere with my cell viability assay?

(R)-Isosakuranetin is a flavonoid, a class of natural compounds with various biological activities.[1][2] Flavonoids, due to their chemical structure, can possess reducing properties.[3] Colorimetric cell viability assays like MTT, XTT, and WST-1 rely on the reduction of a tetrazolium salt into a colored formazan (B1609692) product by metabolically active cells.[3][4] If (R)-Isosakuranetin can directly reduce the tetrazolium salt in the absence of cells, it will lead to a false-positive signal, making the cells appear more viable than they actually are.[5][6][7]

Q2: Which cell viability assays are most likely to be affected by (R)-Isosakuranetin?

Tetrazolium-based assays are the primary concern. This includes:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): Prone to interference from reducing compounds.[3][8]

  • XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide)

  • WST-1 (2-(4-Iodophenyl)-3-(4-nitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazolium)

While XTT and WST-1 produce soluble formazan, the fundamental reduction reaction can still be susceptible to direct chemical reduction by compounds like flavonoids.[6]

Q3: How can I confirm that (R)-Isosakuranetin is interfering with my assay?

A cell-free interference assay is the most direct method. This involves incubating (R)-Isosakuranetin with the assay reagent (e.g., MTT, XTT, or WST-1) in your cell culture medium without any cells. If a color change occurs, it confirms direct chemical reduction by your compound.

Q4: What are the recommended alternative assays if interference is confirmed?

Assays with different detection principles are recommended:

  • Sulforhodamine B (SRB) Assay: This colorimetric assay measures total protein content, which is proportional to cell number. It is generally not affected by reducing compounds.[3][9][10]

  • ATP-Based Luminescence Assays (e.g., CellTiter-Glo®): These assays measure ATP levels, a key indicator of metabolically active cells.[4][11][12][13] The luminescent readout is less likely to be affected by colored or reducing compounds.

Troubleshooting Guides

Issue 1: Higher than expected cell viability in the presence of (R)-Isosakuranetin.
  • Possible Cause: Direct reduction of the tetrazolium salt by (R)-Isosakuranetin.

  • Troubleshooting Steps:

    • Perform a Cell-Free Interference Assay: (See Experimental Protocols section for a detailed method). This will definitively determine if the compound is directly reacting with the assay reagent.

    • Visually Inspect Wells: Look for color change in the cell-free control wells containing (R)-Isosakuranetin and the assay reagent.

    • Switch to an Alternative Assay: If interference is confirmed, use an orthogonal method such as the SRB or an ATP-based assay.

Issue 2: Inconsistent or highly variable results at specific concentrations of (R)-Isosakuranetin.
  • Possible Cause: Concentration-dependent interference. The reducing potential of flavonoids can be dose-dependent.[6][7]

  • Troubleshooting Steps:

    • Run a Full Dose-Response in a Cell-Free System: Test the entire concentration range of (R)-Isosakuranetin used in your cell-based experiments in the cell-free interference assay.

    • Analyze Data Carefully: Plot the absorbance from the cell-free assay against the compound concentration. This will reveal the concentration at which interference becomes significant.

    • Consider Lowering the Concentration Range: If possible, work with concentrations of (R)-Isosakuranetin that show minimal interference.

Data Presentation

The following tables illustrate hypothetical data demonstrating the interference of a flavonoid, like (R)-Isosakuranetin, in an MTT assay and the lack of interference in an SRB assay.

Table 1: Hypothetical MTT Assay Data with (R)-Isosakuranetin Interference

(R)-Isosakuranetin (µM)Absorbance (570 nm) - With CellsAbsorbance (570 nm) - Cell-Free ControlCorrected Absorbance (With Cells - Cell-Free)Apparent Cell Viability (%)
0 (Vehicle Control)1.0000.0500.950100
100.9500.1500.80084
250.8000.3000.50053
500.7500.5000.25026
1000.6000.6000.0000

Table 2: Hypothetical SRB Assay Data for (R)-Isosakuranetin

(R)-Isosakuranetin (µM)Absorbance (510 nm) - With CellsAbsorbance (510 nm) - Cell-Free ControlCorrected AbsorbanceCell Viability (%)
0 (Vehicle Control)1.2000.0101.190100
101.0800.0121.06890
250.7200.0110.70960
500.3600.0130.34729
1000.1200.0100.1109

Experimental Protocols

Protocol 1: Cell-Free Interference Assay
  • Prepare (R)-Isosakuranetin dilutions: Prepare serial dilutions of (R)-Isosakuranetin in your standard cell culture medium at 2x the final desired concentrations.

  • Plate the compound: Add 50 µL of each 2x compound dilution to the wells of a 96-well plate. Include a vehicle control (e.g., DMSO in medium).

  • Add medium: Add 50 µL of cell culture medium to each well.

  • Prepare and add assay reagent: Prepare the MTT, XTT, or WST-1 reagent according to the manufacturer's instructions. Add the appropriate volume to each well.

  • Incubate: Incubate the plate for the same duration as your cell-based assay (e.g., 1-4 hours) at 37°C.

  • Read absorbance: Measure the absorbance at the appropriate wavelength. A significant increase in absorbance in the presence of (R)-Isosakuranetin compared to the vehicle control indicates interference.

Protocol 2: Sulforhodamine B (SRB) Assay
  • Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with (R)-Isosakuranetin for the desired duration.

  • Fixation: Gently remove the culture medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.[9]

  • Washing: Wash the plates five times with slow-running tap water and allow them to air dry completely.

  • Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.[9][14]

  • Post-Staining Wash: Quickly wash the plates four times with 200 µL of 1% (v/v) acetic acid to remove unbound dye.[9][14] Allow the plates to air dry.

  • Solubilization: Add 100 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.[10][14]

  • Absorbance Measurement: Shake the plate for 5-10 minutes and measure the absorbance at 510 nm.[10][14][15]

Protocol 3: ATP-Based Luminescence Assay (e.g., CellTiter-Glo®)
  • Cell Seeding and Treatment: Seed cells in an opaque-walled 96-well plate and treat with (R)-Isosakuranetin.

  • Reagent Preparation and Addition: Prepare the ATP assay reagent according to the manufacturer's protocol.[4][16] Add a volume of reagent equal to the volume of cell culture medium in each well.

  • Incubation: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[16] Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[16]

  • Luminescence Measurement: Measure the luminescence using a plate reader.

Visualizations

Interference_Mechanism cluster_assay Colorimetric Viability Assay cluster_cell Metabolically Active Cell cluster_compound Interfering Compound Tetrazolium Tetrazolium Salt (e.g., MTT, XTT, WST-1) Formazan Colored Formazan Tetrazolium->Formazan Reduction Mitochondria Mitochondrial Dehydrogenases Mitochondria->Tetrazolium Cellular Respiration Isosakuranetin (R)-Isosakuranetin (Flavonoid) Isosakuranetin->Tetrazolium Direct Chemical Reduction

Caption: Mechanism of (R)-Isosakuranetin interference in tetrazolium-based assays.

Troubleshooting_Workflow Start Unexpectedly High Viability with (R)-Isosakuranetin CheckInterference Perform Cell-Free Interference Assay Start->CheckInterference Decision Color Change in Cell-Free Control? CheckInterference->Decision NoInterference Interference Unlikely. Investigate other causes (e.g., biological effect). Decision->NoInterference No InterferenceConfirmed Interference Confirmed Decision->InterferenceConfirmed Yes End Obtain Reliable Viability Data NoInterference->End AlternativeAssay Use Alternative Assay: - SRB (Protein Content) - ATP-based (Metabolic Activity) InterferenceConfirmed->AlternativeAssay AlternativeAssay->End

Caption: Troubleshooting decision workflow for (R)-Isosakuranetin interference.

SRB_Assay_Workflow A 1. Seed & Treat Cells B 2. Fix with TCA A->B C 3. Wash & Dry B->C D 4. Stain with SRB C->D E 5. Wash & Dry D->E F 6. Solubilize Dye with Tris E->F G 7. Read Absorbance (510 nm) F->G

Caption: Experimental workflow for the Sulforhodamine B (SRB) assay.

References

Troubleshooting

Preventing precipitation of (R)-Isosakuranetin in aqueous media during experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the precipitation of (R)-Isosakurane...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the precipitation of (R)-Isosakuranetin in aqueous media during experiments.

Frequently Asked Questions (FAQs)

Q1: Why does my (R)-Isosakuranetin precipitate when I add it to my aqueous experimental medium?

A1: (R)-Isosakuranetin is a flavanone, a class of organic compounds known for being practically insoluble in water.[1] This poor aqueous solubility is due to its hydrophobic nature. When you introduce a concentrated stock solution of (R)-Isosakuranetin (typically dissolved in an organic solvent like DMSO) into an aqueous medium such as cell culture media or buffer, the abrupt change in solvent polarity causes the compound to crash out of solution, leading to precipitation.[2]

Q2: What is the maximum aqueous solubility of (R)-Isosakuranetin?

A2: The aqueous solubility of (R)-Isosakuranetin is very low and is generally reported as "insoluble".[3] For practical experimental purposes, achieving a stable solution in purely aqueous media at typical working concentrations is not feasible without the use of solubilizing agents.

Q3: Are there recommended solvents for making a stock solution of (R)-Isosakuranetin?

A3: Yes, Dimethyl Sulfoxide (DMSO) is a commonly used and effective solvent for preparing high-concentration stock solutions of (R)-Isosakuranetin.[3][4] Ethanol is another viable option.[3] It is crucial to use a fresh, anhydrous grade of DMSO, as absorbed moisture can negatively impact solubility.[3]

Q4: How can I prevent precipitation when diluting my (R)-Isosakuranetin stock solution into an aqueous medium?

A4: To prevent precipitation, it is essential to employ a proper dissolution technique. This typically involves a gradual dilution process and often the inclusion of co-solvents or other solubilizing agents in the final aqueous medium.[2][5] A key strategy is to add the stock solution to the aqueous medium slowly while vortexing or stirring to ensure rapid dispersion.[2]

Q5: Can I use heat or sonication to help dissolve (R)-Isosakuranetin?

A5: Yes, gentle heating and/or sonication can aid in the dissolution of (R)-Isosakuranetin, especially when preparing stock solutions or formulations with co-solvents.[6][7] However, be cautious with temperature, as excessive heat can potentially degrade the compound.[2]

Troubleshooting Guide

Issue Potential Cause Troubleshooting Steps
Precipitate forms immediately upon adding stock solution to aqueous media. The final concentration of the organic solvent (e.g., DMSO) is too low to maintain solubility. The compound is oversaturated in the aqueous environment.1. Decrease the Final Concentration: Try working with a lower final concentration of (R)-Isosakuranetin. 2. Increase Co-solvent Concentration: Ensure the final concentration of the organic co-solvent is sufficient. However, be mindful of potential toxicity to cells. 3. Use a Formulation with Solubilizers: Prepare your working solution using a pre-formulated vehicle containing co-solvents and/or surfactants (see Experimental Protocols).
Solution is initially clear but becomes cloudy or shows precipitate over time. The solution is supersaturated and thermodynamically unstable. Temperature fluctuations may be causing the compound to fall out of solution.1. Store Properly: Store the solution at a stable temperature as recommended. For short-term storage, refrigeration may be suitable, but stability should be confirmed.[2] 2. Protect from Light: Flavonoids can be light-sensitive, which may lead to degradation and precipitation. Store solutions in amber vials or wrapped in foil.[8] 3. Prepare Fresh: For best results, prepare the final working solution fresh before each experiment.
Inconsistent results between experiments. Variability in the preparation of the (R)-Isosakuranetin solution. Degradation of the stock solution.1. Standardize Protocol: Use a consistent, validated protocol for preparing your solutions. 2. Stock Solution Storage: Aliquot your high-concentration stock solution and store it at -20°C or -80°C to avoid repeated freeze-thaw cycles.[6][7] Use within one to six months, depending on the storage temperature.[6][7]

Quantitative Data Summary

The following tables summarize the reported solubility of Isosakuranetin and (R)-Isosakuranetin in various solvent systems. This data is compiled from chemical suppliers and should be used as a guide.

Table 1: Solubility of Isosakuranetin

Solvent SystemReported SolubilityReference
DMSO57 mg/mL (199.1 mM)[3]
DMSO62.5 mg/mL (218.32 mM) (with ultrasound)[6]
DMSO125 mg/mL (436.64 mM) (with ultrasound and warming)[4]
Ethanol20 mg/mL[3]
WaterInsoluble[3]
DMF30 mg/ml[9]
DMF:PBS (pH 7.2) (1:1)0.5 mg/ml[9]
10% DMSO in 90% Corn Oil≥ 20.83 mg/mL (72.76 mM)[6]
10% DMSO, 40% PEG300, 5% Tween-80 in 45% Saline≥ 2.08 mg/mL (7.27 mM)[6]
10% DMSO in 90% (20% SBE-β-CD in Saline)≥ 2.08 mg/mL (7.27 mM)[6]

Table 2: Solubility of (R)-Isosakuranetin

Solvent SystemReported SolubilityReference
10% DMSO, 40% PEG300, 5% Tween-80 in 45% Saline≥ 2.5 mg/mL (8.73 mM)[7]
10% DMSO in 90% (20% SBE-β-CD in Saline)≥ 2.5 mg/mL (8.73 mM)[7]
10% DMSO in 90% Corn Oil≥ 2.5 mg/mL (8.73 mM)[7]

Experimental Protocols

Below are detailed methodologies for preparing (R)-Isosakuranetin solutions to minimize precipitation in aqueous media.

Protocol 1: Co-Solvent Formulation for In Vitro Aqueous Experiments

This protocol utilizes a combination of DMSO, PEG300, and Tween-80 to enhance solubility in a saline-based medium.

Materials:

  • (R)-Isosakuranetin powder

  • Dimethyl Sulfoxide (DMSO), anhydrous

  • Polyethylene glycol 300 (PEG300)

  • Tween-80 (Polysorbate 80)

  • Saline solution (0.9% NaCl)

Procedure:

  • Prepare a high-concentration stock solution: Dissolve (R)-Isosakuranetin in DMSO to create a concentrated stock (e.g., 25 mg/mL). Gentle warming or sonication may be used to facilitate dissolution.[7]

  • Prepare the vehicle: In a sterile tube, combine the solvents in the following order, mixing thoroughly after each addition:

    • Add 100 µL of the DMSO stock solution (25 mg/mL).

    • Add 400 µL of PEG300 and mix until uniform.

    • Add 50 µL of Tween-80 and mix thoroughly.

  • Final Dilution: Add 450 µL of saline to the vehicle mixture to reach a final volume of 1 mL. This will result in a final (R)-Isosakuranetin concentration of 2.5 mg/mL.[7]

  • Application: This clear solution can then be further diluted into your final aqueous experimental medium. Remember to maintain a low final concentration of the organic solvents to avoid cellular toxicity.

Protocol 2: Cyclodextrin-Based Formulation for Enhanced Aqueous Solubility

This method uses sulfobutyl ether-β-cyclodextrin (SBE-β-CD) to form an inclusion complex with (R)-Isosakuranetin, improving its solubility.

Materials:

  • (R)-Isosakuranetin powder

  • Dimethyl Sulfoxide (DMSO), anhydrous

  • Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)

  • Saline solution (0.9% NaCl)

Procedure:

  • Prepare a 20% SBE-β-CD solution: Dissolve SBE-β-CD in saline to a final concentration of 20% (w/v).

  • Prepare a DMSO stock solution: Dissolve (R)-Isosakuranetin in DMSO to create a stock solution (e.g., 25 mg/mL).

  • Combine: In a sterile tube, add 100 µL of the DMSO stock solution to 900 µL of the 20% SBE-β-CD in saline solution.[7]

  • Mix: Mix thoroughly to ensure the formation of the inclusion complex. This will yield a clear solution with a final (R)-Isosakuranetin concentration of 2.5 mg/mL.[7]

  • Application: This formulation can be added to your aqueous experimental setup.

Visualizations

experimental_workflow Experimental Workflow for Preparing (R)-Isosakuranetin Solution cluster_stock Stock Solution Preparation cluster_working Working Solution Preparation (Co-Solvent Method) stock_powder (R)-Isosakuranetin Powder dissolve Dissolve (e.g., 25 mg/mL) stock_powder->dissolve stock_dmso Anhydrous DMSO stock_dmso->dissolve stock_solution High-Concentration Stock Solution dissolve->stock_solution mix1 Mix 1 stock_solution->mix1 peg PEG300 peg->mix1 tween Tween-80 mix2 Mix 2 tween->mix2 saline Saline mix3 Mix 3 saline->mix3 mix1->mix2 mix2->mix3 working_solution Final Working Solution (≥2.5 mg/mL) mix3->working_solution final_dilution Experiment working_solution->final_dilution Dilute into Aqueous Medium troubleshooting_logic Troubleshooting Logic for Precipitation Issues cluster_causes Potential Causes cluster_solutions Corrective Actions start Precipitation Observed? cause1 Oversaturation start->cause1 cause2 Low Co-solvent % start->cause2 cause3 Unstable Solution (Time/Temp) start->cause3 solution1 Lower Final Concentration cause1->solution1 solution2 Use Co-Solvent/ Cyclodextrin Formulation cause2->solution2 solution3 Prepare Fresh Solution cause3->solution3 solution4 Check Stock Solution Storage & Age cause3->solution4 end Clear Solution solution1->end solution2->end solution3->end solution4->start Re-prepare if needed

References

Optimization

Challenges and solutions for the stereospecific separation of isosakuranetin enantiomers

Welcome to the Technical Support Center for the Stereospecific Separation of Isosakuranetin (B191617) Enantiomers. This resource is designed for researchers, scientists, and drug development professionals to provide trou...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for the Stereospecific Separation of Isosakuranetin (B191617) Enantiomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the chiral separation of isosakuranetin.

I. Troubleshooting Guides

This section addresses common issues encountered during the experimental separation of isosakuranetin enantiomers.

Question: Why am I seeing poor or no resolution of my isosakuranetin enantiomers on my chiral HPLC column?

Answer:

Poor resolution is a common challenge in chiral chromatography. Several factors can contribute to this issue. Here is a systematic approach to troubleshoot and improve the separation of your isosakuranetin enantiomers:

  • Optimize the Mobile Phase: The composition of the mobile phase is critical for achieving enantioselectivity.

    • For Normal-Phase HPLC (on polysaccharide-based columns like Chiralpak®):

      • Alcohol Modifier: The type and concentration of the alcohol modifier (e.g., ethanol, isopropanol) in the non-polar solvent (e.g., hexane, heptane) significantly impact resolution. Systematically vary the alcohol percentage. A lower percentage often increases retention and may improve resolution, but can also lead to broader peaks.

      • Acidic/Basic Additives: For ionizable compounds, small amounts of an acidic (e.g., trifluoroacetic acid - TFA) or basic (e.g., diethylamine (B46881) - DEA) additive can improve peak shape and resolution by minimizing unwanted interactions with the stationary phase.

    • For Reversed-Phase HPLC (e.g., on Chiralpak® AD-RH):

      • Organic Modifier: The ratio of organic solvent (e.g., acetonitrile, methanol) to the aqueous buffer is a key parameter. A lower organic content generally increases retention and may enhance resolution.

      • Aqueous Phase pH: The pH of the aqueous buffer can influence the ionization state of isosakuranetin and its interaction with the chiral stationary phase (CSP). Experiment with a pH range around the pKa of the analyte.

  • Evaluate the Chiral Stationary Phase (CSP): Not all CSPs are suitable for every racemate. If optimizing the mobile phase is unsuccessful, consider trying a different type of CSP. Polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are often effective for flavanones.

  • Adjust the Column Temperature: Lowering the column temperature can sometimes increase the stability of the transient diastereomeric complexes formed between the analyte and the CSP, leading to better resolution. However, this may also increase column backpressure.

  • Reduce the Flow Rate: A lower flow rate increases the interaction time between the enantiomers and the CSP, which can improve resolution, but will also lengthen the run time.

Question: My chromatogram shows tailing peaks for the isosakuranetin enantiomers. How can I improve the peak shape?

Answer:

Peak tailing can be caused by several factors, often related to secondary interactions between the analyte and the stationary phase or issues with the chromatographic system itself.

  • Mobile Phase Additives: As mentioned for improving resolution, acidic or basic additives can significantly improve peak shape for ionizable compounds like isosakuranetin by suppressing silanol (B1196071) interactions on silica-based columns.

  • Sample Overload: Injecting too much sample can lead to peak broadening and tailing. Try injecting a smaller volume or a more dilute sample.

  • Sample Solvent: Ensure your sample is dissolved in a solvent that is of similar or weaker strength than your mobile phase. Dissolving the sample in a strong solvent can cause peak distortion.

  • Column Contamination or Degradation: A contaminated guard column or analytical column can lead to poor peak shape. Flush the column according to the manufacturer's instructions or, if necessary, replace it.

II. Frequently Asked Questions (FAQs)

Q1: Why is it important to separate the enantiomers of isosakuranetin?

A1: The separation of enantiomers is crucial because different enantiomers of a chiral drug can exhibit distinct pharmacological activities, potencies, and pharmacokinetic profiles.[1] Although specific data on the individual bioactivities of (R)- and (S)-isosakuranetin are limited, studies on other chiral flavonoids have demonstrated that one enantiomer may be significantly more active or have a different biological effect than the other.[2] For example, the (-)-(S)-enantiomers of isosakuranetin are predominant in some natural sources like lemons and grapefruits.[3][4] Stereospecific analysis is essential for pharmacokinetic studies to understand the distribution, metabolism, and elimination of each enantiomer independently.[3]

Q2: What are the primary chromatographic techniques for separating isosakuranetin enantiomers?

A2: The most common and effective techniques for the chiral separation of isosakuranetin and other flavanones are High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC).[5][6][7] Both methods typically employ a chiral stationary phase (CSP) to achieve separation.

Q3: How do I choose between HPLC and SFC for my chiral separation?

A3: The choice between HPLC and SFC depends on the specific requirements of your analysis.

  • HPLC is a well-established and versatile technique with a wide variety of available chiral stationary phases.[7] It is particularly suitable for compounds with good solubility in common organic solvents.

  • SFC offers several advantages, including faster analysis times, reduced organic solvent consumption (making it a "greener" technique), and often higher efficiency.[8][9] SFC is particularly well-suited for preparative scale separations due to the ease of removing the supercritical CO2 mobile phase.[8] For complex samples, two-dimensional SFC (SFC-SFC) can be employed for enhanced resolution.[3]

Q4: What type of chiral column is most effective for isosakuranetin separation?

A4: Polysaccharide-based chiral stationary phases, particularly those derived from amylose and cellulose carbamate (B1207046) derivatives, have proven to be very effective for the enantioseparation of flavanones, including isosakuranetin.[10] A commonly used column for the HPLC separation of isosakuranetin enantiomers is the Chiralpak® AD-RH.[11] For SFC, columns like Chiralpak® IA are often used for flavanone (B1672756) separations.[12]

Q5: What is the known biological activity of isosakuranetin?

A5: Racemic isosakuranetin has been shown to be a potent inhibitor of the TRPM3 (Transient Receptor Potential Melastatin 3) ion channel, which is involved in thermal nociception (the sensation of pain from heat).[13][14][15][16] Additionally, isosakuranetin has been observed to stimulate melanogenesis (melanin production) in melanoma cells.[17] This effect is mediated through the inhibition of the ERK1/2 and PI3K/AKT signaling pathways, which leads to the activation of the microphthalmia-associated transcription factor (MITF), a key regulator of melanin (B1238610) synthesis. Isosakuranetin also exhibits antioxidant, anti-inflammatory, and antinociceptive effects.

III. Data Presentation

Table 1: HPLC Separation of Isosakuranetin Enantiomers

Chiral Stationary PhaseMobile PhaseFlow Rate (mL/min)Detection (nm)Retention Time (min)Resolution (Rs)Reference
Chiralpak® AD-RH100% Methanol (B129727)0.40286tR1: ~38 (2S), tR2: ~51 (2R)Baseline separation[11]

Table 2: SFC Separation of Flavanone (Isosakuranetin Analog)

Chiral Stationary PhaseMobile PhaseFlow Rate (mL/min)Detection (nm)Back Pressure (MPa)Column Temp (°C)Reference
Chiralpak® IA/SFCCO2 / Methanol (35/10)453102040[12]

Table 3: HPLC Separation of Various Flavanone Enantiomers on Chiralpak® IA

FlavanoneMobile Phase (Isopropanol:Hexane)Flow Rate (mL/min)Retention Time Range (min)Separation Factor (α) RangeResolution (Rs) RangeReference
13 different flavanones50:500.55.50 - 56.451.12 - 2.450.13 - 11.94

IV. Experimental Protocols

Protocol 1: HPLC Separation of Isosakuranetin Enantiomers

This protocol is adapted from the method described by Yoo et al. (2008) for the analysis of isosakuranetin enantiomers in biological fluids.[11]

  • Chromatographic System:

    • HPLC system equipped with a UV detector.

    • Chiral Column: Chiralpak® AD-RH (amylose tris(3,5-dimethylphenylcarbamate) on a silica (B1680970) support, reversed-phase), 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase:

    • 100% HPLC-grade Methanol.

  • Chromatographic Conditions:

    • Flow Rate: 0.40 mL/min.

    • Column Temperature: Ambient.

    • Detection Wavelength: 286 nm.

    • Injection Volume: 20 µL.

  • Sample Preparation:

    • Dissolve the racemic isosakuranetin standard or extracted sample in the mobile phase.

  • Expected Outcome:

    • Baseline separation of the two enantiomers, with the (2S)-enantiomer eluting at approximately 38 minutes and the (2R)-enantiomer at approximately 51 minutes.

Protocol 2: SFC Separation of Flavanone Enantiomers (Isosakuranetin Analog)

This protocol is based on the separation of flavanone, a close structural analog of isosakuranetin, as described by Jasco International Co., Ltd.

  • Chromatographic System:

    • SFC system with a UV detector and back-pressure regulator.

    • Chiral Column: Chiralpak® IA/SFC (amylose tris(3,5-dimethylphenylcarbamate) on a silica support), 250 mm x 20 mm, 5 µm particle size (for semi-preparative scale).

  • Mobile Phase:

    • Supercritical Carbon Dioxide (CO2).

    • Modifier: Methanol.

  • Chromatographic Conditions:

    • Flow Rate: CO2 at 35 mL/min, Methanol at 10 mL/min.

    • Column Temperature: 40 °C.

    • Back Pressure: 20 MPa.

    • Detection Wavelength: 310 nm.

    • Injection Volume: 1 mL (for semi-preparative scale).

  • Sample Preparation:

    • Dissolve the racemic flavanone sample in methanol (e.g., 10 mg/mL).

  • Expected Outcome:

    • Separation of the (R)- and (S)-enantiomers of flavanone.

V. Mandatory Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_separation Chromatographic Separation cluster_analysis Data Analysis racemate Racemic Isosakuranetin dissolve Dissolve in Mobile Phase/Methanol racemate->dissolve injection Inject into HPLC or SFC System dissolve->injection column Chiral Stationary Phase (e.g., Chiralpak AD-RH/IA) injection->column elution Elution of Enantiomers column->elution detection UV Detection elution->detection chromatogram Chromatogram Generation detection->chromatogram quantification Quantification and Resolution Calculation chromatogram->quantification logical_relationship cluster_hplc HPLC cluster_sfc SFC hplc_adv Advantages: - Well-established - Versatile - Wide range of CSPs hplc_disadv Disadvantages: - Higher solvent consumption - Longer run times sfc_adv Advantages: - Faster analysis - 'Greener' (less organic solvent) - Higher efficiency - Ideal for preparative scale sfc_disadv Disadvantages: - Requires specialized equipment choice Choice of Technique choice->hplc_adv Consider for established methods choice->sfc_adv Consider for speed and green chemistry signaling_pathway cluster_erk MAPK/ERK Pathway cluster_pi3k PI3K/AKT Pathway cluster_melanogenesis Melanogenesis Regulation isosakuranetin Isosakuranetin (racemic) erk ERK1/2 isosakuranetin->erk inhibition akt AKT isosakuranetin->akt inhibition mitf MITF erk->mitf inhibition mek MEK mek->erk raf Raf raf->mek ras Ras ras->raf akt->mitf inhibition pi3k PI3K pi3k->akt tyrosinase Tyrosinase, TRP1, TRP2 mitf->tyrosinase melanin Melanin Synthesis tyrosinase->melanin

References

Troubleshooting

Optimization of extraction protocols for (R)-Isosakuranetin from plant matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of (R)-Isosaku...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of (R)-Isosakuranetin from plant matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most effective solvents for extracting (R)-Isosakuranetin?

A1: As a flavanone, (R)-Isosakuranetin is a nonpolar flavonoid.[1] The choice of solvent is a critical parameter for efficient extraction.[2] Generally, polar organic solvents and their aqueous mixtures are effective for extracting flavonoids.[1][3] For flavanones like isosakuranetin (B191617), ethanol (B145695) and methanol (B129727) are commonly used and have demonstrated good results.[2][3] Studies on general flavonoid extraction often identify aqueous ethanol (50-80%) or methanol as optimal.[3][4] The water in the mixture helps to swell the plant material, increasing the surface area for extraction.[1]

Q2: Which extraction techniques are recommended for thermosensitive flavonoids like (R)-Isosakuranetin?

A2: For thermosensitive compounds, modern extraction techniques like Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) are highly recommended.[5] These methods offer significant advantages over conventional techniques like Soxhlet extraction, including shorter extraction times, reduced solvent consumption, and lower operating temperatures, which helps to minimize thermal degradation.[5][6][7] UAE, for instance, utilizes acoustic cavitation to disrupt cell walls, enhancing solvent penetration without excessive heat.[8] MAE uses microwave energy to rapidly heat the solvent and water within the plant matrix, but prolonged exposure can still lead to degradation if not optimized.[5][9]

Q3: My extraction yield for (R)-Isosakuranetin is consistently low. What are the common causes and how can I troubleshoot this?

A3: Low extraction yield is a common issue with several potential causes:

  • Improper Plant Material Preparation: The plant material may not be adequately dried or finely powdered. Ensure the material is dried to a constant weight (e.g., at 40-50°C) and ground to a fine, uniform powder (<0.5 mm) to maximize the surface area for solvent contact.[2][10]

  • Inappropriate Solvent Choice: The polarity of your solvent may not be optimal. Experiment with different concentrations of ethanol or methanol (e.g., 50%, 70%, 96%) to find the best fit for your specific plant matrix.[11]

  • Suboptimal Extraction Parameters: Factors like temperature, time, and solvent-to-solid ratio are crucial. A systematic optimization using a design of experiments (DoE) approach, such as Response Surface Methodology (RSM), is often recommended.[8][12]

  • Degradation of the Compound: (R)-Isosakuranetin may be degrading during the process due to excessive heat, light exposure, or oxidation.[3][13] Use lower temperatures, protect samples from light with amber glass or foil, and consider working under an inert atmosphere (e.g., nitrogen) if degradation is suspected.[13]

Q4: How do I select the optimal solvent-to-solid ratio?

A4: The solvent-to-solid ratio significantly impacts extraction efficiency by affecting the concentration gradient.[2][12] An insufficient ratio can lead to incomplete extraction.[2] Typical starting ratios for flavonoid extraction range from 10:1 to 50:1 mL/g.[3][8] For example, a ratio of 40:1 mL/g was found to be optimal for flavonoid extraction from olive leaves using UAE.[8] It is advisable to test a range of ratios (e.g., 20:1, 30:1, 40:1 mL/g) to determine the point at which the yield of (R)-Isosakuranetin no longer increases.[12]

Q5: What analytical methods are suitable for quantifying (R)-Isosakuranetin in my extracts?

A5: High-Performance Liquid Chromatography (HPLC) is the most precise and widely used method for the separation, identification, and quantification of flavonoids like (R)-Isosakuranetin.[3][14] A C18 or chiral column can be used for separation, coupled with a UV or photodiode array (PDA) detector for detection; the UV maximum for isosakuranetin is around 286 nm.[14][15] For more sensitive and selective quantification, especially in complex matrices, Ultra-High Performance Liquid Chromatography coupled to tandem mass spectrometry (UHPLC-MS/MS) is recommended.[3]

Troubleshooting Guide

IssuePotential Cause(s)Recommended Solution(s)
Low Extraction Yield 1. Inadequate Grinding: Plant material particle size is too large.[2] 2. Poor Solvent Choice: Solvent polarity is not matched to (R)-Isosakuranetin.[3] 3. Insufficient Ratio: Low solvent-to-solid ratio.[2] 4. Suboptimal Conditions: Extraction time or temperature is not optimized.[3]1. Grind the dried plant material to a fine powder (e.g., 40-60 mesh or <0.5mm).[10] 2. Test a range of aqueous ethanol or methanol concentrations (e.g., 50%, 70%, 90%).[11] 3. Increase the solvent-to-solid ratio (e.g., start at 20:1 and increase to 40:1 mL/g).[8][12] 4. Systematically optimize parameters. For UAE, test temperatures from 40-70°C and times from 20-60 min.[12][16]
Extract Discoloration (Browning) 1. Oxidation: Phenolic hydroxyl groups are oxidizing.[3] 2. Thermal Degradation: Excessive heat during extraction or solvent evaporation.[2][3]1. Protect the sample from air and light. Consider adding an antioxidant like BHT to the solvent or flushing containers with nitrogen.[13] 2. Use lower temperatures for extraction. Evaporate the solvent using a rotary evaporator at a controlled low temperature (<40°C).[2]
Co-extraction of Impurities (e.g., Chlorophylls, Lipids) 1. Solvent System: The chosen solvent is also extracting a high amount of undesirable compounds.1. Perform a pre-extraction (defatting) step with a non-polar solvent like n-hexane or petroleum ether before the main extraction.[10] 2. Utilize post-extraction purification methods such as Solid-Phase Extraction (SPE) or column chromatography.
Inconsistent Results 1. Inhomogeneous Sample: The powdered plant material is not well-mixed. 2. Procedural Variability: Minor deviations in extraction parameters between runs.1. Thoroughly mix the powdered plant material before weighing out samples. 2. Strictly control all parameters (time, temperature, power, solvent ratio) for each experiment. Maintain a detailed lab notebook.

Comparative Data on Flavonoid Extraction Parameters

The following tables summarize optimized parameters from various studies on flavonoid extraction, which can serve as a starting point for developing a protocol for (R)-Isosakuranetin.

Table 1: Optimized Ultrasound-Assisted Extraction (UAE) Parameters for Flavonoids

Plant SourceOptimal Ethanol Conc. (%)Temp. (°C)Time (min)Power (W)Solvent/Solid Ratio (mL/g)Flavonoid Yield
Olive Leaves[8]- (Methanol used)50502704174.95 mg RE/g dm
Pteris cretica L.[16]56.7474.2745.94-33.694.71 %
Alfalfa[12]52.1462.3357.08-57.16-
Potentilla fruticosa L.[17]70 (NADES)-4030030-

RE/g dm: Rutin Equivalents per gram of dry matter.

Table 2: Optimized Microwave-Assisted Extraction (MAE) Parameters for Flavonoids

Plant SourceOptimal Ethanol Conc. (%)Time (min)Power (W)Solvent/Solid Ratio (w/w)Flavonoid Yield
Phyllostachys heterocycla[6]78.124.9559-4.67 %
Bamboo Leaves[7]806-0.043.2 %
Perilla Frutescens Leaves[18]- (Water used)236000.06 (1:16.5 g/mL)6.07 mg/g

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) - General Protocol

This protocol provides a general methodology for UAE of flavonoids, which should be optimized for (R)-Isosakuranetin from your specific plant matrix.

  • Sample Preparation: Dry the plant material at 40-50°C until a constant weight is achieved. Grind the material into a fine powder (e.g., passing through a 40-mesh sieve).

  • Extraction Setup: Accurately weigh 1.0 g of the powdered plant material and place it into a 100 mL Erlenmeyer flask.

  • Solvent Addition: Add the extraction solvent (e.g., 30 mL of 70% ethanol for a 30:1 ratio) to the flask.

  • Sonication: Place the flask in an ultrasonic bath. Set the desired parameters based on optimization experiments. A good starting point could be:

    • Temperature: 50°C[8]

    • Power: 300 W[17]

    • Time: 40 minutes[17]

  • Separation: After extraction, filter the mixture through Whatman No. 1 filter paper to separate the plant residue from the extract. A centrifugation step (e.g., 4000 rpm for 15 min) can be performed before filtration to pellet finer particles.

  • Solvent Removal: Concentrate the filtrate using a rotary evaporator at a reduced pressure and a temperature below 40°C to obtain the crude extract.

  • Quantification: Re-dissolve a known amount of the crude extract in a suitable solvent (e.g., methanol) and analyze for (R)-Isosakuranetin content using a validated HPLC method.[15]

Protocol 2: Microwave-Assisted Extraction (MAE) - General Protocol

This protocol outlines a general procedure for MAE. All parameters should be optimized for your specific application.

  • Sample Preparation: Prepare the dried, powdered plant material as described in the UAE protocol.

  • Extraction Setup: Place 1.0 g of the powdered sample into a specialized microwave extraction vessel.

  • Solvent Addition: Add the extraction solvent (e.g., 20 mL of 80% ethanol) to the vessel.

  • Microwave Irradiation: Secure the vessel in the microwave extractor. Set the target parameters. A potential starting point could be:

    • Microwave Power: 500-600 W[6][18]

    • Irradiation Time: 15-25 minutes[6][18]

    • Temperature (if controllable): 70-80°C

  • Cooling and Separation: After the program finishes, allow the vessel to cool to room temperature before opening. Filter the contents as described in the UAE protocol.

  • Solvent Removal: Remove the solvent from the filtrate using a rotary evaporator under controlled conditions (<40°C).

  • Quantification: Analyze the resulting crude extract for (R)-Isosakuranetin content via HPLC.

Visualization

An optimized extraction protocol is typically developed through a systematic workflow. The following diagram illustrates a logical approach to optimizing an extraction method for a target compound like (R)-Isosakuranetin.

Extraction_Optimization_Workflow start Start: Define Objective (Maximize (R)-Isosakuranetin Yield) prep Plant Material Preparation (Drying, Grinding) start->prep screen_tech Screen Extraction Techniques (e.g., Maceration, UAE, MAE) prep->screen_tech select_tech Select Best Technique screen_tech->select_tech Based on preliminary yield & efficiency screen_solvent Single-Factor Screening (Solvent Type, Conc., Ratio, Time, Temp.) select_tech->screen_solvent rsm Optimization via RSM (e.g., Box-Behnken Design) screen_solvent->rsm Identify significant factors validation Model Validation (Perform experiment at predicted optimum) rsm->validation Predict optimal conditions analysis Quantify Yield (HPLC/UHPLC-MS) validation->analysis Compare experimental vs. predicted yield end Final Optimized Protocol analysis->end Protocol established

Caption: Workflow for optimizing (R)-Isosakuranetin extraction protocols.

References

Optimization

Minimizing analyte loss of (R)-Isosakuranetin during sample workup and storage

For Researchers, Scientists, and Drug Development Professionals This technical support center provides comprehensive guidance on minimizing the loss of (R)-Isosakuranetin during sample workup and storage. Below you will...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on minimizing the loss of (R)-Isosakuranetin during sample workup and storage. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on the stability of this compound under various conditions.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the analysis of (R)-Isosakuranetin, providing potential causes and actionable solutions.

Frequently Asked Questions (FAQs)

Q1: I am observing low recovery of (R)-Isosakuranetin from my plant matrix. What are the likely causes?

A1: Low recovery of (R)-Isosakuranetin can stem from several factors during your extraction and sample preparation process. Key areas to investigate include:

  • Suboptimal Extraction Solvent: The polarity of your extraction solvent may not be ideal for efficiently extracting (R)-Isosakuranetin. Flavanones are often best extracted with moderately polar solvents.

  • Degradation During Extraction: High temperatures, prolonged extraction times, or exposure to light during the extraction process can lead to the degradation of the analyte.

  • Incomplete Cell Lysis: If the plant material is not sufficiently homogenized, the solvent may not effectively penetrate the cells to extract the compound.

  • Adsorption to Labware: Phenolic compounds like flavonoids can adsorb to glass and plastic surfaces, leading to losses.

  • Oxidation: (R)-Isosakuranetin, like many flavonoids, is susceptible to oxidation, which can be accelerated by the presence of certain enzymes (e.g., polyphenol oxidase) in the plant matrix, as well as by dissolved oxygen.

Q2: My (R)-Isosakuranetin standard solution seems to be degrading over time, leading to inconsistent calibration curves. How can I improve its stability?

A2: The stability of your (R)-Isosakuranetin standard solution is critical for accurate quantification. To enhance its stability:

  • Storage Temperature: Store stock solutions at -20°C or -80°C for long-term stability. For short-term use, refrigeration at 4°C is acceptable, but for no longer than a few days.

  • Solvent Choice: Dissolve (R)-Isosakuranetin in a non-aqueous organic solvent like methanol (B129727), ethanol (B145695), or acetonitrile (B52724) for stock solutions. Aqueous solutions are more prone to degradation. If aqueous solutions are necessary for your mobile phase, prepare them fresh daily.

  • Protection from Light: Store solutions in amber vials or wrap them in aluminum foil to protect the light-sensitive compound from photodegradation.

  • Inert Atmosphere: For maximum stability, you can purge the vial headspace with an inert gas like nitrogen or argon before sealing to minimize oxidation.

  • pH of the Solution: The stability of flavonoids can be pH-dependent. While specific data for isosakuranetin (B191617) is limited, flavonoids are generally more stable in slightly acidic conditions (pH 4-6).

Q3: I am seeing peak tailing or splitting in my HPLC chromatogram for (R)-Isosakuranetin. What could be the problem?

A3: Peak tailing or splitting can be caused by a variety of issues related to your HPLC method or column health:

  • Secondary Interactions: The phenolic hydroxyl groups of (R)-Isosakuranetin can interact with active sites (silanols) on the silica-based C18 column, leading to peak tailing. Using a mobile phase with a low pH (e.g., containing 0.1% formic acid) can suppress the ionization of silanol (B1196071) groups and reduce these interactions.

  • Column Contamination: Buildup of matrix components from your samples on the column can lead to poor peak shape. Regularly flushing your column and using a guard column can help prevent this.

  • Column Void: A void at the head of the column can cause peak splitting. This can result from pressure shocks or dissolution of the silica (B1680970) at high pH.

  • Sample Solvent Incompatibility: If your sample is dissolved in a solvent much stronger than your mobile phase, it can cause peak distortion. Ideally, dissolve your sample in the initial mobile phase.

Q4: How can I mitigate matrix effects that are suppressing the signal of (R)-Isosakuranetin in my LC-MS/MS analysis?

A4: Matrix effects, where co-eluting compounds from the sample matrix interfere with the ionization of the analyte, are a common challenge in LC-MS/MS. To address this:

  • Improve Sample Cleanup: Employ solid-phase extraction (SPE) to remove interfering matrix components before analysis.

  • Optimize Chromatographic Separation: Adjust your HPLC gradient to better separate (R)-Isosakuranetin from co-eluting matrix components.

  • Use an Internal Standard: A stable isotope-labeled internal standard that co-elutes with your analyte can help compensate for signal suppression.

  • Dilute the Sample: Diluting your sample can reduce the concentration of interfering matrix components, although this may compromise the limit of detection.

Data on (R)-Isosakuranetin Stability

While specific quantitative degradation kinetics for (R)-Isosakuranetin are not extensively published, the following tables summarize the general stability of flavanones under various conditions, which can be used as a guideline.

Table 1: General Stability of Flavanones Under Different Storage Conditions

ConditionRecommendationExpected StabilityPotential Degradation Products
Temperature
-80°C (in organic solvent)Long-term storageHigh (months to years)Minimal degradation
-20°C (in organic solvent)Long-term storageHigh (months)Minimal degradation
4°C (in organic solvent)Short-term storage (days)ModerateSlow oxidation and hydrolysis
Room Temperature (in solution)AvoidLow (hours to days)Oxidized and hydrolyzed products
Light Exposure
Dark (amber vials)RecommendedHighMinimal photodegradation
Ambient LightAvoidLow to ModeratePhotodegradation products
Direct Sunlight/UVStrongly AvoidVery LowRapid photodegradation
pH (in aqueous solution)
Acidic (pH 4-6)Generally RecommendedModerateIsomerization, slow hydrolysis
Neutral (pH 7)Use with cautionLow to ModerateIncreased oxidation and degradation
Basic (pH > 8)AvoidLowRapid degradation and ring fission
Atmosphere
Inert (Nitrogen/Argon)Recommended for long-termHighMinimal oxidation
AirUse with cautionModerate to LowOxidation products

Note: The stability of (R)-Isosakuranetin will also depend on the specific solvent used and the presence of other compounds in the solution.

Experimental Protocols

Protocol 1: Extraction of (R)-Isosakuranetin from Citrus Peel with Minimized Degradation

This protocol is designed to extract (R)-Isosakuranetin from citrus peel while minimizing analyte loss due to oxidation and degradation.

Materials:

  • Fresh or freeze-dried citrus peel

  • Liquid nitrogen (for fresh peel)

  • 70% Ethanol (v/v) containing 0.1% ascorbic acid

  • Homogenizer or blender

  • Centrifuge

  • Rotary evaporator

  • Solid-Phase Extraction (SPE) C18 cartridges

  • Methanol

  • Ultrapure water

Procedure:

  • Sample Preparation:

    • For fresh citrus peel, freeze immediately in liquid nitrogen and grind to a fine powder using a mortar and pestle or a cryogenic grinder.

    • For dried citrus peel, grind to a fine powder using a standard laboratory mill.

  • Extraction:

    • Weigh approximately 1 g of the powdered peel into a centrifuge tube.

    • Add 20 mL of 70% ethanol containing 0.1% ascorbic acid. The ascorbic acid acts as an antioxidant to prevent oxidative degradation of the analyte.

    • Vortex the mixture for 1 minute.

    • Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature. Avoid excessive heating.

    • Centrifuge the mixture at 4000 rpm for 15 minutes.

    • Carefully collect the supernatant.

    • Repeat the extraction process on the pellet with another 20 mL of the extraction solvent and combine the supernatants.

  • Solvent Evaporation:

    • Evaporate the combined supernatants to dryness under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

  • Sample Cleanup (SPE):

    • Reconstitute the dried extract in 5 mL of 10% methanol in water.

    • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

    • Load the reconstituted extract onto the conditioned SPE cartridge.

    • Wash the cartridge with 5 mL of ultrapure water to remove polar impurities.

    • Elute the (R)-Isosakuranetin and other flavonoids with 5 mL of methanol.

  • Final Preparation:

    • Evaporate the methanol eluate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in a known volume of the initial mobile phase for HPLC or UHPLC-MS/MS analysis.

    • Filter the final solution through a 0.22 µm syringe filter before injection.

Protocol 2: Validated UHPLC-MS/MS Method for Enantioselective Quantification of (R)-Isosakuranetin

This method provides a framework for the chiral separation and sensitive quantification of (R)-Isosakuranetin. Method validation and optimization will be required for your specific instrumentation and matrix.

Instrumentation:

  • UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

  • Column: Chiral stationary phase column suitable for flavanone (B1672756) separation (e.g., a polysaccharide-based chiral column like Chiralpak AD-H or similar).

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A starting condition of 80% A and 20% B, with a linear gradient to 50% B over 10 minutes. Adjust the gradient as needed for optimal separation of enantiomers.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 5 µL

Mass Spectrometry Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Quantifier: m/z 285.1 → m/z 151.0 (corresponding to the [M-H]⁻ precursor ion and a characteristic fragment ion)

    • Qualifier: m/z 285.1 → m/z 133.0 (a secondary fragment ion for confirmation)

  • Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity for (R)-Isosakuranetin.

Method Validation:

  • Validate the method for linearity, limit of detection (LOD), limit of quantification (LOQ), precision, accuracy, and matrix effects according to relevant guidelines (e.g., FDA or ICH).

Visualizations

Diagram 1: Factors Leading to (R)-Isosakuranetin Loss

cluster_storage Storage cluster_workup Sample Workup Temperature Temperature Analyte_Loss (R)-Isosakuranetin Loss Temperature->Analyte_Loss Light Light Light->Analyte_Loss Oxygen Oxygen Oxygen->Analyte_Loss pH pH pH->Analyte_Loss Extraction_Method Extraction Method Extraction_Method->Analyte_Loss Solvent_Choice Solvent Choice Solvent_Choice->Analyte_Loss Matrix_Effects Matrix Effects Matrix_Effects->Analyte_Loss Adsorption Adsorption Adsorption->Analyte_Loss

Caption: Key factors contributing to the loss of (R)-Isosakuranetin during storage and sample workup.

Diagram 2: Recommended Workflow for Minimizing Analyte Loss

Start Start: Fresh/Dried Sample Homogenization Cryogenic/ Mechanical Homogenization Start->Homogenization Extraction Ultrasound-Assisted Extraction with Antioxidant Homogenization->Extraction Filtration Centrifugation/ Filtration Extraction->Filtration Concentration Low-Temperature Evaporation Filtration->Concentration Cleanup Solid-Phase Extraction (SPE) Concentration->Cleanup Analysis UHPLC-MS/MS Analysis Cleanup->Analysis Storage Store Extract at -20°C or -80°C in Dark Cleanup->Storage

Caption: A generalized workflow designed to minimize the degradation of (R)-Isosakuranetin during sample preparation.

Reference Data & Comparative Studies

Validation

Unveiling the Enantiomeric Puzzle: A Comparative Analysis of (R)- and (S)-Isosakuranetin's Biological Activity

While the chirality of a molecule can significantly dictate its biological function, a direct comparative analysis of the bioactivity of (R)-Isosakuranetin versus (S)-Isosakuranetin remains a notable gap in current scien...

Author: BenchChem Technical Support Team. Date: December 2025

While the chirality of a molecule can significantly dictate its biological function, a direct comparative analysis of the bioactivity of (R)-Isosakuranetin versus (S)-Isosakuranetin remains a notable gap in current scientific literature. Pharmacokinetic studies have confirmed that the disposition of isosakuranetin (B191617) enantiomers is stereospecific, with the (-)-(S)-enantiomer being predominant in sources like lemons and grapefruits.[1][2] This fundamental difference in how the body handles each enantiomer strongly suggests that their biological effects are also likely to be distinct. However, to date, research has primarily focused on the racemic mixture or has not specified the enantiomer used.

This guide synthesizes the existing data on the biological activities of isosakuranetin, presented with the caveat that the specific contributions of the (R) and (S) enantiomers are largely uncharacterized. The information provided, including quantitative data from various studies and detailed experimental protocols, is intended to serve as a foundational resource for researchers and drug development professionals, highlighting the critical need for future enantioselective investigations.

Quantitative Comparison of Biological Activities

The following tables summarize the available quantitative data for isosakuranetin. It is crucial to note that these studies were likely conducted using the racemic mixture or an unspecified enantiomeric composition.

Table 1: Anti-inflammatory and Antioxidant Activity

Biological ActivityAssayCell Line/ModelTarget/EffectIC₅₀/Effective Concentration
Anti-inflammatory UV-B induced MMP-1 ExpressionHuman Keratinocytes (HaCaT)90% inhibition of MMP-120 µM[3]
Inhibition of TRPM3HEK293 cells expressing mouse TRPM3Inhibition of pregnenolone (B344588) sulfate-induced calcium uptakeIC₅₀ = 50 nM[3]
Antioxidant Hydrogen peroxide-induced ROSPC12 cellsBlocks increase in ROS, intracellular calcium, caspase-3, and JNK phosphorylation0.8 µM[3]

Table 2: Anticancer and Other Activities

Biological ActivityCell LineCancer TypeIC₅₀/Effect
Anticancer B16BL6 Melanoma CellsMelanomaDecreased cell proliferation above 45µmol/L[4]
Neuroprotective Cerebral Ischemia/ReperfusionRat ModelSignificant decrease in infarct volume

Signaling Pathway Involvement

Isosakuranetin has been shown to modulate key signaling pathways involved in inflammation and cellular stress responses. One of the well-documented mechanisms is its ability to inhibit the Mitogen-Activated Protein Kinase (MAPK) signaling cascade, which plays a crucial role in skin photoaging.

MAPK_Pathway_Inhibition UVB UV-B Radiation Cell Human Keratinocytes UVB->Cell MAPK_cascade MAPK Cascade (ERK1/2, JNK1/2, p38) Cell->MAPK_cascade AP1 AP-1 Activation MAPK_cascade->AP1 MMP1 MMP-1 Expression AP1->MMP1 Collagen Collagen Degradation MMP1->Collagen Isosakuranetin (S)-Isosakuranetin Isosakuranetin->MAPK_cascade

Inhibition of the MAPK signaling pathway by Isosakuranetin.

Experimental Protocols

To facilitate further research and replication, detailed methodologies for key experiments are provided below.

Anti-inflammatory Activity: Inhibition of MMP-1 Expression in Human Keratinocytes
  • Cell Culture: Human keratinocytes (HaCaT) are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO₂.

  • UV-B Irradiation: Cells are washed with phosphate-buffered saline (PBS) and irradiated with a specific dose of UV-B radiation.

  • Treatment: Immediately after irradiation, the cells are treated with varying concentrations of (R)-Isosakuranetin and (S)-Isosakuranetin for a specified period (e.g., 24-48 hours).

  • RNA Isolation and RT-qPCR: Total RNA is extracted from the cells, and the expression level of MMP-1 mRNA is quantified using reverse transcription-quantitative polymerase chain reaction (RT-qPCR).

  • Data Analysis: The relative expression of MMP-1 is normalized to a housekeeping gene, and the percentage of inhibition by each enantiomer is calculated relative to the UV-B irradiated, untreated control.

Antioxidant Activity: DPPH Radical Scavenging Assay
  • Preparation of DPPH Solution: A 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) is prepared in methanol.

  • Assay Procedure: Different concentrations of (R)-Isosakuranetin and (S)-Isosakuranetin are added to the DPPH solution in a 96-well plate.

  • Incubation: The plate is incubated in the dark at room temperature for 30 minutes.

  • Measurement: The absorbance is measured at 517 nm using a microplate reader.

  • Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100

  • IC₅₀ Determination: The IC₅₀ value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined from a dose-response curve.

Anticancer Activity: MTT Assay
  • Cell Seeding: Cancer cells (e.g., MCF-7, HCT-116) are seeded in a 96-well plate at a suitable density and incubated for 24 hours.

  • Treatment: The cells are then treated with various concentrations of (R)-Isosakuranetin and (S)-Isosakuranetin for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well, and the plate is incubated for a further 2-4 hours to allow for the formation of formazan (B1609692) crystals.

  • Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or isopropanol).

  • Absorbance Measurement: The absorbance is measured at approximately 570 nm using a microplate reader.

  • IC₅₀ Calculation: The IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth, is calculated from the dose-response curve.

Experimental_Workflow cluster_prep Preparation cluster_assay Biological Assay cluster_analysis Data Analysis Compound_Prep Prepare (R)- and (S)- Isosakuranetin Solutions Treatment Treat Cells with Enantiomers Compound_Prep->Treatment Cell_Culture Culture Target Cells (e.g., HaCaT, MCF-7) Cell_Culture->Treatment Incubation Incubate for Specified Time Treatment->Incubation Assay_Specific_Steps Assay-Specific Steps (e.g., Add Reagents) Incubation->Assay_Specific_Steps Measurement Measure Endpoint (e.g., Absorbance, Gene Expression) Assay_Specific_Steps->Measurement Calculation Calculate % Inhibition and IC₅₀ Values Measurement->Calculation Comparison Compare Activity of (R) vs (S) Enantiomers Calculation->Comparison

A generalized workflow for comparing the bioactivity of Isosakuranetin enantiomers.

Conclusion and Future Directions

The available evidence strongly indicates that isosakuranetin is a biologically active flavonoid with potential therapeutic applications in inflammation, oxidative stress, and cancer. However, the lack of direct comparative studies between its (R) and (S) enantiomers is a significant knowledge gap. The stereospecific nature of its pharmacokinetics underscores the high probability of enantioselective biological activities.

Future research should prioritize the chiral separation of isosakuranetin and the subsequent head-to-head comparison of the pure enantiomers in a range of biological assays. Such studies are essential to fully elucidate the structure-activity relationship and to identify the more potent enantiomer for potential drug development. This will enable a more precise understanding of its mechanisms of action and could lead to the development of more effective and targeted therapeutic agents.

References

Comparative

A Head-to-Head Comparison of (R)-Isosakuranetin and Sakuranetin's Anti-Inflammatory Potency

For Researchers, Scientists, and Drug Development Professionals (R)-Isosakuranetin and Sakuranetin (B8019584), two structurally isomeric flavanones, have both demonstrated noteworthy anti-inflammatory properties. This gu...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

(R)-Isosakuranetin and Sakuranetin (B8019584), two structurally isomeric flavanones, have both demonstrated noteworthy anti-inflammatory properties. This guide provides a comprehensive, data-driven comparison of their anti-inflammatory potency, drawing from available experimental evidence. While direct head-to-head studies across a wide range of inflammatory models are limited, this document synthesizes existing data to offer a comparative overview of their mechanisms of action and efficacy.

Quantitative Comparison of Anti-inflammatory Activity

The following tables summarize the available quantitative data on the anti-inflammatory effects of (R)-Isosakuranetin and Sakuranetin. It is important to note that the data are compiled from various studies with different experimental setups, which should be considered when comparing their potency.

CompoundAssayCell Line/ModelTargetIC50 / Effect
(R)-Isosakuranetin UV-B induced MMP-1 ExpressionHuman Keratinocytes (HaCaT)MMP-190% inhibition at 20 µM[1]
Sakuranetin UV-B induced MMP-1 ExpressionHuman Keratinocytes (HaCaT)MMP-1Inactive[1]
Sakuranetin COX-1 Inhibition-COX-1IC50: 196.1 µM[2][3]
Sakuranetin 5-Lipoxygenase InhibitionRat NeutrophilsLeukotriene B4 productionIC50: 9 µM[3]
Sakuranetin Nitric Oxide (NO) ProductionLPS/IFN-γ stimulated murine peritoneal macrophagesiNOSDose-dependent reduction[3]
Sakuranetin Pro-inflammatory Cytokine Secretion (TNF-α, IL-6, IL-12)LPS-stimulated murine peritoneal macrophagesPro-inflammatory cytokinesDose-dependent reduction (at 50 & 100 µM)[3]

Mechanistic Insights: Targeting Key Inflammatory Pathways

Both (R)-Isosakuranetin and Sakuranetin exert their anti-inflammatory effects by modulating critical signaling pathways involved in the inflammatory response.

Sakuranetin's Multi-Targeted Anti-inflammatory Mechanism

Sakuranetin has been shown to inhibit inflammation through several key pathways:

  • Inhibition of MAPK and STAT1 Pathways: Sakuranetin attenuates the phosphorylation of JNK, p38, and STAT1 in LPS-stimulated macrophages. This disrupts the downstream signaling cascades that lead to the expression of inflammatory genes.[3]

  • Modulation of NF-κB Pathway: While one study suggested that Sakuranetin's effect on iNOS is unlikely to involve NF-κB signaling due to no effect on IκBα degradation[3], other studies have indicated its role in controlling NF-κB in models of lung injury and osteoarthritis.[3][4]

  • Inhibition of PI3K/AKT Pathway: In the context of osteoarthritis, Sakuranetin has been found to reduce inflammation and chondrocyte dysfunction by inhibiting the PI3K/AKT/NF-κB pathway.[4]

Sakuranetin_Pathway cluster_mapk MAPK Pathway cluster_stat STAT Pathway cluster_nfkb NF-κB Pathway cluster_pi3k PI3K/AKT Pathway LPS LPS TLR4 TLR4 LPS->TLR4 JNK JNK TLR4->JNK p38 p38 TLR4->p38 STAT1 STAT1 TLR4->STAT1 NFkB NF-κB TLR4->NFkB PI3K_AKT PI3K/AKT TLR4->PI3K_AKT Inflammatory_Response Inflammatory Response (iNOS, COX-2, TNF-α, IL-6, IL-12) JNK->Inflammatory_Response p38->Inflammatory_Response STAT1->Inflammatory_Response NFkB->Inflammatory_Response PI3K_AKT->Inflammatory_Response Sakuranetin Sakuranetin Sakuranetin->JNK inhibits Sakuranetin->p38 inhibits Sakuranetin->STAT1 inhibits Sakuranetin->NFkB inhibits Sakuranetin->PI3K_AKT inhibits

Sakuranetin's inhibitory action on key inflammatory signaling pathways.
(R)-Isosakuranetin's Anti-inflammatory Mechanism

The anti-inflammatory mechanisms of (R)-Isosakuranetin are less extensively characterized than those of Sakuranetin. However, available evidence points to its potent activity, particularly in the context of UV-B induced skin inflammation.

  • Inhibition of MAPK Pathway: In a study on UV-B-induced skin photodamage, (R)-Isosakuranetin was found to be a potent inhibitor of the phosphorylation of MAPK signaling components, including ERK1/2, JNK1/2, and p38 proteins. This action is believed to contribute to its inhibitory effect on MMP-1 production. In the same study, sakuranetin was found to be inactive.[2][5]

  • Modulation of NF-κB Pathway: In a model of perfluorooctane (B1214571) sulfonate-induced cardiac toxicity, Isosakuranetin treatment was shown to reduce the levels of NF-κB, along with pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β, suggesting its ability to modulate the NF-κB signaling pathway.[6]

Isosakuranetin_Pathway cluster_mapk_iso MAPK Pathway cluster_nfkb_iso NF-κB Pathway Stimuli Inflammatory Stimuli (e.g., UV-B, PFOS) ERK_iso ERK1/2 Stimuli->ERK_iso JNK_iso JNK1/2 Stimuli->JNK_iso p38_iso p38 Stimuli->p38_iso NFkB_iso NF-κB Stimuli->NFkB_iso Inflammatory_Response_iso Inflammatory Response (MMP-1, TNF-α, IL-6, IL-1β) ERK_iso->Inflammatory_Response_iso JNK_iso->Inflammatory_Response_iso p38_iso->Inflammatory_Response_iso NFkB_iso->Inflammatory_Response_iso Isosakuranetin (R)-Isosakuranetin Isosakuranetin->ERK_iso inhibits Isosakuranetin->JNK_iso inhibits Isosakuranetin->p38_iso inhibits Isosakuranetin->NFkB_iso inhibits

(R)-Isosakuranetin's inhibitory effects on MAPK and NF-κB pathways.

Experimental Protocols

Detailed methodologies for key in vitro anti-inflammatory assays are provided below to facilitate experimental design and replication.

Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

This protocol is widely used to assess the anti-inflammatory potential of compounds by measuring their ability to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

NO_Inhibition_Workflow start Start cell_culture Seed RAW 264.7 macrophages in 96-well plates start->cell_culture pretreatment Pre-treat cells with various concentrations of test compound cell_culture->pretreatment stimulation Stimulate cells with LPS (e.g., 1 µg/mL) for 24h pretreatment->stimulation supernatant_collection Collect cell culture supernatant stimulation->supernatant_collection griess_reaction Perform Griess reaction to measure nitrite (B80452) concentration supernatant_collection->griess_reaction measurement Measure absorbance at 540 nm griess_reaction->measurement calculation Calculate % NO inhibition and IC50 value measurement->calculation end End calculation->end

Workflow for Nitric Oxide (NO) inhibition assay.

Materials:

  • RAW 264.7 murine macrophage cell line

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

  • Lipopolysaccharide (LPS) from E. coli

  • Test compounds ((R)-Isosakuranetin, Sakuranetin)

  • Griess Reagent (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) solution)

  • Sodium nitrite (for standard curve)

  • 96-well culture plates

Procedure:

  • Cell Culture: Seed RAW 264.7 cells in 96-well plates at a density of 1 x 10^5 cells/well and incubate for 24 hours.

  • Treatment: Pre-treat the cells with various concentrations of the test compounds for 1 hour.

  • Stimulation: Stimulate the cells with LPS (1 µg/mL) and incubate for 24 hours.

  • Nitrite Measurement: Collect the cell culture supernatant. Mix an equal volume of supernatant with Griess reagent and incubate for 10-15 minutes at room temperature.

  • Data Analysis: Measure the absorbance at 540 nm using a microplate reader. Calculate the nitrite concentration using a sodium nitrite standard curve. The percentage of NO inhibition is calculated as: [1 - (Absorbance of treated sample / Absorbance of LPS control)] x 100. The IC50 value is determined from the dose-response curve.

Measurement of Pro-inflammatory Cytokine Inhibition (TNF-α, IL-6)

This protocol outlines the procedure for quantifying the inhibitory effect of test compounds on the production of key pro-inflammatory cytokines, TNF-α and IL-6, in LPS-stimulated macrophages using Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

  • RAW 264.7 murine macrophage cell line

  • DMEM with 10% FBS and 1% penicillin-streptomycin

  • LPS from E. coli

  • Test compounds ((R)-Isosakuranetin, Sakuranetin)

  • ELISA kits for mouse TNF-α and IL-6

  • 96-well culture plates

Procedure:

  • Cell Culture and Treatment: Follow steps 1-3 from the NO inhibition assay protocol. The incubation time after LPS stimulation may vary depending on the cytokine being measured (e.g., 6 hours for TNF-α, 24 hours for IL-6).

  • Supernatant Collection: Collect the cell culture supernatant.

  • ELISA: Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions provided with the specific kits.

  • Data Analysis: Measure the absorbance using a microplate reader at the wavelength specified in the ELISA kit protocol. Calculate the cytokine concentrations based on the standard curve. The percentage of cytokine inhibition is calculated as: [1 - (Concentration in treated sample / Concentration in LPS control)] x 100.

Conclusion

The available data suggests that both (R)-Isosakuranetin and Sakuranetin are promising anti-inflammatory agents with distinct profiles. (R)-Isosakuranetin demonstrated superior potency in a model of UV-B-induced skin inflammation, a context where Sakuranetin was inactive.[1][5] Conversely, Sakuranetin has been more extensively studied and shows a broader range of anti-inflammatory activities, including the inhibition of COX and 5-LOX enzymes and a dose-dependent reduction of multiple pro-inflammatory cytokines.[2][3]

The mechanistic studies indicate that both compounds modulate key inflammatory signaling pathways, including the MAPK and NF-κB pathways. The more detailed understanding of Sakuranetin's multi-pathway inhibition suggests a complex mechanism of action.

For researchers and drug development professionals, these findings highlight the therapeutic potential of both flavanones. The superior activity of (R)-Isosakuranetin in a specific inflammatory model underscores the importance of structural nuances in determining biological activity and suggests its potential as a lead compound for topical anti-inflammatory applications. Further direct, head-to-head comparative studies using standardized assays are crucial to definitively establish the relative potency of these two isomers and to fully elucidate their therapeutic potential in various inflammatory conditions.

References

Validation

Differentiating (R)-Isosakuranetin and Naringenin: A Comparative Guide to Their Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals (R)-Isosakuranetin, a 4'-O-methylated derivative of naringenin (B18129), and its precursor naringenin are both flavanones found in citrus fruits that exhibi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

(R)-Isosakuranetin, a 4'-O-methylated derivative of naringenin (B18129), and its precursor naringenin are both flavanones found in citrus fruits that exhibit a range of biological activities. While structurally similar, a growing body of evidence reveals distinct mechanisms of action, highlighting their unique therapeutic potential. This guide provides an objective comparison of their molecular pathways, supported by experimental data and detailed protocols, to aid researchers in discerning their specific applications.

Key Mechanistic Differences at a Glance

While both compounds exhibit anti-inflammatory and antioxidant properties, their primary molecular targets and signaling pathway modulations differ significantly. Naringenin demonstrates broad activity across multiple pathways, whereas (R)-Isosakuranetin exhibits a highly potent and specific interaction with the TRPM3 ion channel.

Quantitative Comparison of Biological Activities

The following table summarizes the available quantitative data for (R)-Isosakuranetin and naringenin, focusing on their distinct primary targets.

CompoundTargetAssay TypeCell Line/ModelIC₅₀/EffectReference
(R)-Isosakuranetin TRPM3 ChannelCalcium Influx AssayHEK293 cells expressing mouse TRPM350 nM[1][2]
Naringenin TRPM3 ChannelCalcium Influx AssayHEK293 cells expressing mouse TRPM3Less potent than (R)-Isosakuranetin[2]
Naringenin NF-κB ActivationWestern BlotLPS-treated RAW 264.7 macrophagesInhibition of p38 phosphorylation[3]
Naringenin PI3K/AKT/mTORWestern BlotHT-29 colon cancer cellsInhibition of pathway activation
(R)-Isosakuranetin MMP-1 ExpressionELISAUV-B treated HaCaT keratinocytes90% inhibition at 20 µM[4]

Signaling Pathways and Mechanisms of Action

(R)-Isosakuranetin: A Potent TRPM3 Inhibitor

The primary and most well-characterized mechanism of action for (R)-Isosakuranetin is its potent and selective inhibition of the Transient Receptor Potential Melastatin 3 (TRPM3) channel.[1][2] TRPM3 is a calcium-permeable ion channel involved in temperature sensation and inflammatory pain. By blocking this channel, (R)-Isosakuranetin can attenuate thermal nociception.[2]

Beyond TRPM3 inhibition, some studies suggest (R)-Isosakuranetin influences other pathways. For instance, it has been shown to inhibit the ERK1/2 and PI3K/AKT signaling pathways, which are involved in the regulation of melanogenesis. Furthermore, it can suppress UV-B-induced matrix metalloproteinase-1 (MMP-1) expression in human keratinocytes.

isosakuranetin_pathway Isosakuranetin (R)-Isosakuranetin TRPM3 TRPM3 Channel Isosakuranetin->TRPM3 Inhibits ERK_AKT ERK1/2 & PI3K/AKT Pathways Isosakuranetin->ERK_AKT Inhibits MMP1 MMP-1 Expression Isosakuranetin->MMP1 Inhibits Ca_influx Ca²+ Influx TRPM3->Ca_influx Nociception Thermal Nociception Ca_influx->Nociception Melanogenesis Melanogenesis ERK_AKT->Melanogenesis UVB UV-B UVB->MMP1

(R)-Isosakuranetin's primary mechanism of action.
Naringenin: A Multi-Target Modulator

Naringenin, as the precursor, exhibits a broader spectrum of activity, modulating several key signaling pathways involved in inflammation, cell proliferation, and apoptosis.[5] Its mechanisms are not as target-specific as (R)-Isosakuranetin, but rather involve a more systemic influence on cellular processes.

Key pathways modulated by naringenin include:

  • PI3K/AKT/mTOR Pathway: Naringenin has been shown to inhibit this pathway, which is crucial for cell growth and proliferation, in various cancer cell lines.[5]

  • NF-κB Pathway: A central regulator of inflammation, the NF-κB pathway is a key target of naringenin's anti-inflammatory effects.[3][6] It can inhibit the phosphorylation of key proteins in this pathway, reducing the expression of pro-inflammatory cytokines.[3]

  • MAPK Pathway: Naringenin can modulate the activity of mitogen-activated protein kinases (MAPKs), which are involved in cellular responses to a variety of stimuli and play a role in inflammation and cancer.[6]

  • Nrf2/ARE Pathway: Naringenin can activate the Nrf2/ARE pathway, a key regulator of the antioxidant response, leading to the expression of antioxidant enzymes.

naringenin_pathway Naringenin Naringenin PI3K_AKT PI3K/AKT/mTOR Pathway Naringenin->PI3K_AKT Inhibits NFkB NF-κB Pathway Naringenin->NFkB Inhibits MAPK MAPK Pathway Naringenin->MAPK Modulates Nrf2 Nrf2/ARE Pathway Naringenin->Nrf2 Activates Cell_Growth Cell Growth & Proliferation PI3K_AKT->Cell_Growth Inflammation Inflammation NFkB->Inflammation MAPK->Inflammation Apoptosis Apoptosis MAPK->Apoptosis Antioxidant_Response Antioxidant Response Nrf2->Antioxidant_Response

Naringenin's multi-target signaling pathways.

Experimental Protocols

(R)-Isosakuranetin: TRPM3 Inhibition Assay

Objective: To determine the inhibitory effect of (R)-Isosakuranetin on TRPM3 channel activity.

Methodology:

  • Cell Culture: HEK293 cells stably expressing mouse TRPM3 are cultured in appropriate media.

  • Calcium Imaging:

    • Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

    • Baseline fluorescence is recorded.

    • Cells are pre-incubated with varying concentrations of (R)-Isosakuranetin.

    • The TRPM3 agonist, pregnenolone (B344588) sulfate (B86663) (PregS), is added to activate the channel.

    • Changes in intracellular calcium concentration are measured by monitoring fluorescence intensity.

  • Data Analysis: The inhibitory effect of (R)-Isosakuranetin is quantified by comparing the PregS-induced calcium influx in the presence and absence of the compound. The IC₅₀ value is calculated from the dose-response curve.

trpm3_workflow start Start culture Culture HEK293 cells expressing TRPM3 start->culture load_dye Load cells with calcium-sensitive dye culture->load_dye baseline Record baseline fluorescence load_dye->baseline incubate Incubate with (R)-Isosakuranetin baseline->incubate activate Activate TRPM3 with PregS incubate->activate measure Measure fluorescence (calcium influx) activate->measure analyze Calculate IC₅₀ measure->analyze end End analyze->end

Workflow for TRPM3 inhibition assay.
Naringenin: NF-κB Pathway Analysis

Objective: To assess the effect of naringenin on the activation of the NF-κB signaling pathway.

Methodology:

  • Cell Culture and Treatment: Macrophage cell lines (e.g., RAW 264.7) are cultured and pre-treated with various concentrations of naringenin.

  • Induction of Inflammation: Inflammation is induced by treating the cells with lipopolysaccharide (LPS).

  • Western Blot Analysis:

    • Cell lysates are collected and protein concentrations are determined.

    • Proteins are separated by SDS-PAGE and transferred to a membrane.

    • The membrane is probed with primary antibodies against key NF-κB pathway proteins (e.g., phosphorylated p65, IκBα) and corresponding total protein antibodies.

    • Secondary antibodies conjugated to a detection enzyme are used for visualization.

  • Data Analysis: The levels of phosphorylated proteins are normalized to the total protein levels to determine the effect of naringenin on NF-κB activation.

nfkb_workflow start Start culture Culture RAW 264.7 macrophages start->culture treat_nar Pre-treat with Naringenin culture->treat_nar induce_inflam Induce inflammation with LPS treat_nar->induce_inflam lyse Cell Lysis induce_inflam->lyse western_blot Western Blot for p-p65, IκBα lyse->western_blot analyze Analyze protein phosphorylation western_blot->analyze end End analyze->end

Workflow for NF-κB pathway analysis.

Conclusion

(R)-Isosakuranetin and its precursor naringenin, while structurally related, exhibit distinct and complementary mechanisms of action. (R)-Isosakuranetin's high potency and selectivity for the TRPM3 channel make it a promising candidate for targeted therapies, particularly in the context of pain and sensory disorders. In contrast, naringenin's broad-spectrum activity across multiple signaling pathways suggests its potential as a more general-purpose agent for conditions involving complex inflammatory and oxidative stress components. A thorough understanding of these differences is paramount for researchers aiming to leverage the full therapeutic potential of these citrus-derived flavonoids.

References

Comparative

Independent Validation of (R)-Isosakuranetin's Selectivity for TRPM3 Over Other TRP Channels

(R)-Isosakuranetin, a naturally occurring flavanone, has emerged as a potent and selective inhibitor of the Transient Receptor Potential Melastatin 3 (TRPM3) ion channel, a key player in sensory signaling and a potential...

Author: BenchChem Technical Support Team. Date: December 2025

(R)-Isosakuranetin, a naturally occurring flavanone, has emerged as a potent and selective inhibitor of the Transient Receptor Potential Melastatin 3 (TRPM3) ion channel, a key player in sensory signaling and a potential therapeutic target for pain and inflammation. This guide provides a comparative analysis of (R)-Isosakuranetin's selectivity for TRPM3 against other members of the TRP channel family, supported by experimental data and detailed methodologies to aid researchers in their investigations.

Executive Summary

Comparative Selectivity Profile

While a complete quantitative table for (R)-Isosakuranetin is not available, the primary research by Straub et al. (2013) underscores the "marked specificity" of isosakuranetin (B191617) for TRPM3. The study focused on its potent inhibitory effect on TRPM3, with less emphasis on generating a broad selectivity panel with IC50 values for other TRP channels. The available information is summarized below.

Target(R)-Isosakuranetin IC50Other TRP ChannelsActivityReference
TRPM3 50 nM TRPV1Not specified[1]
TRPV2Not specified
TRPV3Not specified
TRPV4Not specified
TRPA1Not specified
TRPM8Not specified

Note: The IC50 value of 50 nM was determined for "isosakuranetin." A patent for TRPM3 inhibitors specifies the use of (2S)-5,7-dihydroxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one, which is (S)-Isosakuranetin.[2] Further research is needed to definitively confirm the activity of the (R)-enantiomer.

Experimental Methodologies

The selectivity of isosakuranetin for TRPM3 has been primarily validated using two key experimental techniques: fluorometric calcium imaging and patch-clamp electrophysiology.

Fluorometric Calcium Imaging for Selectivity Screening

This high-throughput method allows for the rapid assessment of a compound's effect on the intracellular calcium concentration ([Ca2+]i), which is an indicator of TRP channel activity.

Objective: To determine the inhibitory potency of (R)-Isosakuranetin on TRPM3 and its off-target effects on other TRP channels.

Protocol:

  • Cell Culture and Transfection: Human Embryonic Kidney (HEK293) cells are stably or transiently transfected with the cDNA of the specific human TRP channel subtype of interest (e.g., TRPM3, TRPV1, TRPA1, etc.).

  • Cell Plating and Dye Loading: Transfected cells are seeded into 96- or 384-well plates. Prior to the assay, cells are loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM, in a physiological buffer for approximately 60 minutes at 37°C.

  • Compound Application: (R)-Isosakuranetin is added to the wells at various concentrations and incubated for a defined period.

  • Channel Activation: A specific agonist for the respective TRP channel is added to stimulate channel opening and subsequent calcium influx. For TRPM3, the neurosteroid pregnenolone (B344588) sulfate (B86663) (PregS) is commonly used as an agonist.[1]

  • Fluorescence Measurement: A fluorescence imaging plate reader (e.g., FLIPR™) is used to monitor the fluorescence intensity in real-time. An increase in fluorescence indicates a rise in intracellular calcium.

  • Data Analysis: The inhibitory effect of (R)-Isosakuranetin is quantified by the reduction in the agonist-induced fluorescence signal. IC50 values are calculated from the concentration-response curves.

Patch-Clamp Electrophysiology for Direct Channel Inhibition

This "gold standard" technique provides a direct measure of ion channel currents, allowing for a precise characterization of the inhibitory mechanism.

Objective: To confirm the direct inhibition of TRPM3 channels by (R)-Isosakuranetin and to assess its effects on the currents of other TRP channels.

Protocol:

  • Cell Preparation: HEK293 cells expressing the target TRP channel are used for whole-cell patch-clamp recordings.

  • Recording Configuration: Whole-cell voltage-clamp recordings are performed. The cell membrane is held at a specific potential (e.g., -60 mV).

  • Solutions: The extracellular solution typically contains physiological concentrations of ions, while the intracellular solution in the patch pipette contains a cesium-based solution to block potassium channels.

  • Channel Activation: TRP channels are activated by the application of their respective agonists (e.g., PregS for TRPM3, capsaicin (B1668287) for TRPV1, menthol (B31143) for TRPM8).

  • Compound Application: Once a stable baseline current is established in response to the agonist, (R)-Isosakuranetin is applied to the bath solution at increasing concentrations.

  • Data Acquisition and Analysis: The inhibition of the agonist-evoked current at each concentration of (R)-Isosakuranetin is measured. A concentration-response curve is generated to determine the IC50 value.

Signaling Pathways and Experimental Workflows

TRPM3 Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the activation of the TRPM3 channel and the point of inhibition by (R)-Isosakuranetin.

TRPM3_Signaling_Pathway PregS Pregnenolone Sulfate (PregS) (Agonist) TRPM3 TRPM3 Channel PregS->TRPM3 Activates Ca_influx Ca²⁺ Influx TRPM3->Ca_influx Isosakuranetin (R)-Isosakuranetin (Antagonist) Isosakuranetin->TRPM3 Inhibits Cellular_Response Cellular Response (e.g., Nociceptor Activation) Ca_influx->Cellular_Response

Caption: TRPM3 channel activation by PregS and inhibition by (R)-Isosakuranetin.

Experimental Workflow for Selectivity Assessment

The logical flow for determining the selectivity of a compound like (R)-Isosakuranetin is depicted below.

Selectivity_Workflow cluster_primary_screen Primary Screening cluster_secondary_screen Secondary & Selectivity Screening cluster_analysis Data Analysis Primary_Assay High-Throughput Calcium Imaging (TRPM3-expressing cells) IC50_TRPM3 Determine IC50 for TRPM3 Primary_Assay->IC50_TRPM3 Selectivity_Panel Calcium Imaging on TRP Channel Panel (TRPV1, TRPV2, TRPV3, TRPV4, TRPA1, TRPM8) IC50_Other Determine IC50 for other TRP channels Selectivity_Panel->IC50_Other Electrophysiology Patch-Clamp Electrophysiology (TRPM3 and other TRPs) Electrophysiology->IC50_TRPM3 IC50_TRPM3->Selectivity_Panel IC50_TRPM3->Electrophysiology Confirmation Selectivity_Index Calculate Selectivity Index (IC50_other / IC50_TRPM3) IC50_Other->Selectivity_Index

Caption: Workflow for assessing the selectivity of a TRP channel inhibitor.

Conclusion

The available evidence strongly indicates that isosakuranetin is a potent and highly selective inhibitor of the TRPM3 ion channel. While further studies are required to establish a comprehensive quantitative selectivity profile for the specific (R)-enantiomer against a broader range of TRP channels, the current data provides a solid foundation for its use as a selective pharmacological tool in TRPM3 research. The detailed experimental protocols provided in this guide offer a framework for researchers to independently validate and expand upon these findings.

References

Validation

A comparative study of the antioxidant capacity of (R)-Isosakuranetin against other citrus flavonoids

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison with Supporting Experimental Data In the landscape of citrus flavonoids, known for their beneficial health properties, (R)-Isosakur...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison with Supporting Experimental Data

In the landscape of citrus flavonoids, known for their beneficial health properties, (R)-Isosakuranetin is emerging as a compound of significant interest. This guide provides a comparative study of the antioxidant capacity of (R)-Isosakuranetin against other well-researched citrus flavonoids: hesperetin, naringenin (B18129), and quercetin. The following sections present a quantitative comparison of their antioxidant potential, detailed experimental protocols for key assays, and an exploration of the underlying signaling pathways involved in their antioxidant effects.

Comparative Antioxidant Capacity

The antioxidant capacity of flavonoids can be evaluated using various in vitro assays that measure their ability to scavenge free radicals. The most common assays include the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay, the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation decolorization assay, and the Oxygen Radical Absorbance Capacity (ORAC) assay. The results are often expressed as the half-maximal inhibitory concentration (IC50) for DPPH and ABTS assays, where a lower value indicates higher antioxidant activity, and as Trolox Equivalents (TE) for the ORAC assay, where a higher value signifies greater antioxidant capacity.

While specific quantitative data for the (R)-enantiomer of Isosakuranetin (B191617) is limited in publicly available research, data for its racemic form, sakuranetin (B8019584), and related citrus flavonoids are presented below for a comparative overview. It is important to note that the antioxidant activity of chiral flavonoids can be stereoselective, and further studies on the individual enantiomers of isosakuranetin are warranted.

FlavonoidDPPH Radical Scavenging Activity (IC50, µM)ABTS Radical Scavenging Activity (TEAC)Oxygen Radical Absorbance Capacity (ORAC, µmol TE/µmol)
Sakuranetin Data not availableData not availableData not available
Hesperetin 525.18[1]1.035.1
Naringenin 264.44 (mM)[2]0.5-2.811.18
Quercetin 4.36[3]3.03 - 5.1Data not available

Note: The presented data is compiled from various sources and methodologies, which may lead to variations. Direct comparative studies under identical experimental conditions are ideal for precise evaluation. The IC50 value for naringenin from the cited source was provided in mM, which is exceptionally high compared to other flavonoids and may reflect different assay conditions.

Experimental Protocols

To ensure transparency and reproducibility, the detailed methodologies for the three key antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, a purple-colored free radical. The reduction of DPPH by an antioxidant results in a color change to yellow, which is measured spectrophotometrically at approximately 517 nm.

Procedure:

  • Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol (B129727) or ethanol (B145695) and stored in the dark.

  • Sample Preparation: The flavonoid compounds are dissolved in a suitable solvent to prepare a series of concentrations.

  • Reaction: A fixed volume of the DPPH solution is mixed with various concentrations of the flavonoid solutions. A control containing the solvent and DPPH solution is also prepared.

  • Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

  • Measurement: The absorbance of the solutions is measured at 517 nm using a spectrophotometer.

  • Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is then determined by plotting the percentage of inhibition against the concentration of the flavonoid.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

Principle: This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The ABTS radical is generated by the oxidation of ABTS with potassium persulfate. In the presence of an antioxidant, the blue/green ABTS•+ is reduced back to its colorless neutral form, and the decrease in absorbance is measured.

Procedure:

  • Generation of ABTS Radical Cation: An aqueous solution of ABTS (e.g., 7 mM) is mixed with potassium persulfate (e.g., 2.45 mM) and allowed to stand in the dark at room temperature for 12-16 hours to generate the ABTS radical cation.

  • Preparation of ABTS Working Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Sample Preparation: The flavonoid compounds are dissolved in a suitable solvent to prepare a series of concentrations.

  • Reaction: A small volume of the flavonoid solution is added to a fixed volume of the ABTS•+ working solution.

  • Incubation: The reaction is incubated at room temperature for a specific time (e.g., 6 minutes).

  • Measurement: The absorbance is measured at 734 nm.

  • Calculation: The percentage of inhibition is calculated similarly to the DPPH assay. The antioxidant activity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox (a water-soluble vitamin E analog) that has the equivalent antioxidant capacity as a 1 mM solution of the substance under investigation.

ORAC (Oxygen Radical Absorbance Capacity) Assay

Principle: The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (commonly fluorescein) from oxidative degradation by peroxyl radicals generated by a free radical initiator like AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride). The antioxidant's capacity is quantified by measuring the area under the fluorescence decay curve.

Procedure:

  • Reagent Preparation: Solutions of the fluorescent probe (fluorescein), the free radical initiator (AAPH), and the antioxidant standard (Trolox) are prepared in a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.4).

  • Sample Preparation: The flavonoid compounds are dissolved in the same buffer to prepare a series of concentrations.

  • Assay in a Microplate: In a 96-well black microplate, the flavonoid sample or Trolox standard is mixed with the fluorescein (B123965) solution.

  • Incubation: The plate is incubated at 37°C for a short period.

  • Initiation of Reaction: The AAPH solution is added to each well to initiate the radical-induced oxidation of fluorescein.

  • Fluorescence Measurement: The fluorescence decay is monitored kinetically over time using a fluorescence microplate reader (excitation ~485 nm, emission ~520 nm).

  • Calculation: The area under the fluorescence decay curve (AUC) is calculated. The net AUC is obtained by subtracting the AUC of the blank from that of the sample. The ORAC value is then determined by comparing the net AUC of the sample to that of a Trolox standard curve and is expressed as micromoles of Trolox Equivalents (TE).

Signaling Pathways and Mechanisms of Action

The antioxidant effects of citrus flavonoids, including sakuranetin (the racemic form of isosakuranetin), are not solely due to direct radical scavenging. They also exert their effects by modulating intracellular signaling pathways that control the expression of antioxidant and cytoprotective enzymes. A key pathway in this process is the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[4][5]

Under normal conditions, Nrf2 is kept inactive in the cytoplasm by binding to Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or inducers like certain flavonoids, this interaction is disrupted. Nrf2 is then released and translocates to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various target genes, leading to the transcription of a battery of protective enzymes.

These Nrf2-regulated genes include:

  • Heme Oxygenase-1 (HO-1): An enzyme with potent antioxidant and anti-inflammatory properties.

  • NAD(P)H:quinone oxidoreductase 1 (NQO1): A detoxifying enzyme that catalyzes the reduction of quinones.

  • Glutamate-Cysteine Ligase (GCL): The rate-limiting enzyme in the synthesis of glutathione (B108866) (GSH), a major intracellular antioxidant.

  • Superoxide Dismutase (SOD) and Catalase (CAT): Enzymes that detoxify reactive oxygen species.

Studies have indicated that sakuranetin can activate the Nrf2 signaling pathway, leading to the upregulation of these protective enzymes and thereby enhancing the cell's endogenous antioxidant defenses.

Nrf2_Activation_by_Sakuranetin cluster_nucleus Nucleus Sakuranetin Sakuranetin Keap1_Nrf2 Keap1-Nrf2 Complex Sakuranetin->Keap1_Nrf2 promotes dissociation ROS Oxidative Stress (ROS) ROS->Keap1_Nrf2 induces dissociation Nrf2_free Nrf2 Keap1_Nrf2->Nrf2_free releases Nrf2_nucleus Nrf2 Nrf2_free->Nrf2_nucleus translocates to Nucleus Nucleus ARE ARE Nrf2_nucleus->ARE binds to Antioxidant_Genes Antioxidant & Cytoprotective Genes (HO-1, NQO1, GCL, etc.) ARE->Antioxidant_Genes activates transcription Cellular_Protection Enhanced Cellular Antioxidant Defense Antioxidant_Genes->Cellular_Protection leads to

Caption: Nrf2 signaling pathway activation by Sakuranetin.

Experimental_Workflow_Antioxidant_Assay Start Start: Prepare Flavonoid Solutions DPPH_Assay DPPH Assay Start->DPPH_Assay ABTS_Assay ABTS Assay Start->ABTS_Assay ORAC_Assay ORAC Assay Start->ORAC_Assay DPPH_steps Mix with DPPH Incubate Measure Absorbance @ 517nm DPPH_Assay->DPPH_steps ABTS_steps Mix with ABTS•+ Incubate Measure Absorbance @ 734nm ABTS_Assay->ABTS_steps ORAC_steps Mix with Fluorescein & AAPH Incubate @ 37°C Measure Fluorescence Decay ORAC_Assay->ORAC_steps Calculation_IC50 Calculate % Inhibition Determine IC50 DPPH_steps->Calculation_IC50 Calculation_TEAC Calculate % Inhibition Determine TEAC ABTS_steps->Calculation_TEAC Calculation_ORAC Calculate AUC Determine ORAC Value (TE) ORAC_steps->Calculation_ORAC Comparison Comparative Analysis of Antioxidant Capacity Calculation_IC50->Comparison Calculation_TEAC->Comparison Calculation_ORAC->Comparison

References

Comparative

A Comparative Guide to HPLC-UV and LC-MS/MS for the Bioanalysis of (R)-Isosakuranetin

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for the quantitative analysis of (R)-Isosakuranetin in biological matrices. The information presented is based on established analytical methodologies and performance data to assist researchers in selecting the most appropriate technique for their specific bioanalytical needs.

Introduction to (R)-Isosakuranetin Bioanalysis

(R)-Isosakuranetin, an O-methylated flavonoid found in various botanicals, has garnered significant interest for its potential therapeutic properties, including antioxidant and anti-inflammatory effects.[1] Accurate and reliable quantification of (R)-Isosakuranetin in biological samples is crucial for pharmacokinetic, toxicokinetic, and metabolism studies in drug development. Both HPLC-UV and LC-MS/MS are powerful analytical techniques widely employed for this purpose, each offering distinct advantages and limitations. This guide outlines a cross-validation approach to demonstrate the comparability and interchangeability of these two methods.

Experimental Protocols

Detailed methodologies for both HPLC-UV and LC-MS/MS are provided below. These protocols are based on validated methods for isosakuranetin (B191617) and other flavonoids and adhere to regulatory guidelines for bioanalytical method validation.[2][3][4][5][6]

Sample Preparation (Applicable to both methods)

A protein precipitation method is commonly used for the extraction of (R)-Isosakuranetin from plasma or serum samples.

  • To 100 µL of plasma/serum sample, add 200 µL of acetonitrile (B52724) containing the internal standard (IS).

  • Vortex the mixture for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Inject a portion of the reconstituted sample into the respective chromatography system.

HPLC-UV Method

This method is adapted from a validated stereospecific assay for isosakuranetin enantiomers.[7]

  • Chromatographic System: Agilent 1100 Series HPLC or equivalent.

  • Column: Chiralpak AD-RH (150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of 0.1% formic acid in water and acetonitrile (ratio adjusted for optimal separation).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Injection Volume: 20 µL.

  • UV Detection: 286 nm.[7]

LC-MS/MS Method

This is a representative high-performance method based on common practices for small molecule quantification.

  • Chromatographic System: Shimadzu Nexera X2 or equivalent UPLC system coupled to a triple quadrupole mass spectrometer.

  • Column: Waters Acquity UPLC BEH C18 (50 mm x 2.1 mm, 1.7 µm).

  • Mobile Phase:

    • A: 0.1% formic acid in water

    • B: 0.1% formic acid in acetonitrile

  • Gradient Elution: A time-programmed gradient starting with a high aqueous composition and ramping up the organic phase to ensure efficient elution and separation.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • Mass Spectrometry Detection:

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • (R)-Isosakuranetin: Precursor ion > Product ion (specific m/z values to be determined during method development).

      • Internal Standard: Precursor ion > Product ion.

Performance Data Comparison

The following tables summarize the typical performance characteristics of HPLC-UV and LC-MS/MS methods for (R)-Isosakuranetin bioanalysis. The HPLC-UV data is based on a published method[7], while the LC-MS/MS data represents expected performance for a validated assay.

Table 1: Method Validation Parameters

ParameterHPLC-UVLC-MS/MS
Linearity Range 0.5 - 100 µg/mL1 - 1000 ng/mL
Correlation Coefficient (r²) > 0.995> 0.998
Limit of Detection (LOD) ~100-200 ng/mL~0.1-0.5 ng/mL
Limit of Quantification (LOQ) 500 ng/mL[7]1 ng/mL
Selectivity/Specificity Good; potential for interference from co-eluting compounds.Excellent; high specificity from MRM transitions.
Matrix Effect Generally low.Potential for ion suppression or enhancement; requires careful evaluation.

Table 2: Accuracy and Precision

ParameterHPLC-UVLC-MS/MS
Intra-day Precision (%CV) < 15% (< 20% at LOQ)[7]< 15% (< 20% at LOQ)
Inter-day Precision (%CV) < 15% (< 20% at LOQ)[7]< 15% (< 20% at LOQ)
Accuracy (% Bias) Within ±15% (±20% at LOQ)[7]Within ±15% (±20% at LOQ)
Recovery > 85%[7]> 80%

Visualizations

Experimental Workflow

The following diagram illustrates the logical flow of a cross-validation study between HPLC-UV and LC-MS/MS methods.

G cluster_prep Sample Preparation cluster_hplc HPLC-UV Analysis cluster_lcms LC-MS/MS Analysis cluster_validation Cross-Validation Sample Biological Sample (e.g., Plasma) Spike Spike with (R)-Isosakuranetin & IS Sample->Spike Extract Protein Precipitation & Extraction Spike->Extract Reconstitute Reconstitute in Mobile Phase Extract->Reconstitute HPLC_Inject Inject into HPLC-UV Reconstitute->HPLC_Inject Aliquot 1 LCMS_Inject Inject into LC-MS/MS Reconstitute->LCMS_Inject Aliquot 2 HPLC_Data Acquire UV Chromatogram HPLC_Inject->HPLC_Data HPLC_Quant Quantify Concentration HPLC_Data->HPLC_Quant Compare Compare Results (Bland-Altman, Regression) HPLC_Quant->Compare LCMS_Data Acquire MRM Data LCMS_Inject->LCMS_Data LCMS_Quant Quantify Concentration LCMS_Data->LCMS_Quant LCMS_Quant->Compare G cluster_pathways Cellular Signaling Pathways cluster_response Cellular Response Isosakuranetin (R)-Isosakuranetin PI3K PI3K Isosakuranetin->PI3K inhibits ERK ERK1/2 Isosakuranetin->ERK inhibits Akt Akt PI3K->Akt Response Anti-inflammatory & Antioxidant Effects Akt->Response ERK->Response p38 p38 MAPK p38->Response JNK JNK JNK->Response

References

Validation

A Comparative Guide to the Pharmacokinetics of (R)-Isosakuranetin and its Glycoside Derivative Poncirin

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the pharmacokinetic profiles of the flavanone (B1672756) aglycone, (R)-Isosakuranetin, and its glycoside precur...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of the flavanone (B1672756) aglycone, (R)-Isosakuranetin, and its glycoside precursor, poncirin (B190377). Understanding the absorption, distribution, metabolism, and excretion of these compounds is crucial for their development as therapeutic agents. While a direct head-to-head pharmacokinetic study with comprehensive quantitative data is not available in the current literature, this guide synthesizes existing knowledge to present a comparative overview, including detailed experimental methodologies and visual representations of key processes.

Core Concepts: The Relationship Between Poncirin and Isosakuranetin (B191617)

Poncirin is a flavanone glycoside, meaning it is composed of the aglycone isosakuranetin attached to a sugar molecule (neohesperidose). This structural difference is the primary determinant of their distinct pharmacokinetic behaviors. In vivo, poncirin can be metabolized to (R)-Isosakuranetin, primarily by the gut microbiota.[1] This biotransformation is a critical step influencing the overall bioavailability and pharmacological activity of orally administered poncirin. Generally, the aglycone form of a flavonoid exhibits greater bioavailability than its glycoside counterpart.[1]

Poncirin Poncirin Isosakuranetin (R)-Isosakuranetin Poncirin->Isosakuranetin Metabolism by Gut Microbiota Absorption Absorption Isosakuranetin->Absorption Systemic_Circulation Systemic Circulation Absorption->Systemic_Circulation

Metabolic conversion of poncirin to (R)-Isosakuranetin.

Pharmacokinetic Data Summary

Due to the absence of a direct comparative study, the following table presents a qualitative and inferred comparison based on the general principles of flavonoid pharmacokinetics. After oral administration, poncirin is expected to have very low systemic exposure as the intact glycoside. The majority of its systemic effects are likely attributable to the absorption of its metabolite, (R)-Isosakuranetin.

Pharmacokinetic ParameterPoncirin (Glycoside)(R)-Isosakuranetin (Aglycone)General Expectation and Rationale
Oral Bioavailability Very LowHigher than PoncirinThe sugar moiety in poncirin hinders its direct absorption across the intestinal wall. Isosakuranetin, as the smaller, more lipophilic aglycone, is more readily absorbed.
Time to Peak Concentration (Tmax) N/A (for intact form)Expected to be relatively rapid post-formationThe Tmax of isosakuranetin following poncirin administration would be delayed, reflecting the time required for microbial metabolism.
Peak Plasma Concentration (Cmax) Very Low (for intact form)Expected to be significantly higher than intact poncirinThe efficient conversion of poncirin to isosakuranetin by the gut microbiota, followed by the absorption of isosakuranetin, would lead to a higher Cmax for the aglycone.
Area Under the Curve (AUC) Very Low (for intact form)Expected to be significantly higher than intact poncirinThe AUC, representing total drug exposure, would be greater for the more bioavailable aglycone, isosakuranetin.

Note: This table is illustrative and intended to highlight the expected pharmacokinetic differences. The actual quantitative values would need to be determined through a direct comparative in vivo study.

Experimental Protocols

To conduct a comprehensive pharmacokinetic comparison of (R)-Isosakuranetin and poncirin, the following experimental design is recommended, based on established methodologies for flavonoid pharmacokinetic studies in rodents.

Animal Model and Dosing
  • Animal Model: Male Sprague-Dawley rats (200-250 g) are a commonly used model for pharmacokinetic studies.

  • Housing: Animals should be housed in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle and given ad libitum access to food and water. An acclimatization period of at least one week is recommended.

  • Dosing:

    • Oral Administration: (R)-Isosakuranetin and poncirin can be administered via oral gavage at a dose of 5 mg/kg. The compounds should be suspended in a vehicle such as 0.5% (w/v) sodium carboxymethylcellulose.

    • Intravenous Administration: For determination of absolute bioavailability, a separate group of animals would receive an intravenous injection of (R)-Isosakuranetin (e.g., 1 mg/kg) in a suitable vehicle.

Blood Sampling
  • Procedure: Blood samples (approximately 0.2-0.3 mL) should be collected from the jugular vein or another appropriate site at predetermined time points (e.g., 0, 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) after dosing.

  • Sample Processing: Blood samples should be collected in heparinized tubes and immediately centrifuged (e.g., at 4000 rpm for 10 minutes at 4°C) to separate the plasma. The plasma should be stored at -80°C until analysis.

Bioanalytical Method: LC-MS/MS
  • Instrumentation: A high-performance liquid chromatography system coupled with a tandem mass spectrometer (HPLC-MS/MS) is the standard for quantifying small molecules in biological matrices.

  • Sample Preparation:

    • Thaw plasma samples on ice.

    • To 100 µL of plasma, add an internal standard (a compound with similar chemical properties, not present in the sample).

    • Perform protein precipitation by adding a solvent like acetonitrile (B52724).

    • Vortex and centrifuge to pellet the precipitated proteins.

    • Evaporate the supernatant to dryness and reconstitute in the mobile phase for injection into the LC-MS/MS system.

  • Chromatographic Conditions:

    • Column: A C18 reversed-phase column is typically used for the separation of flavonoids.

    • Mobile Phase: A gradient elution with a mixture of water (containing a small amount of formic acid to improve ionization) and an organic solvent like acetonitrile or methanol.

  • Mass Spectrometry:

    • Ionization: Electrospray ionization (ESI) in either positive or negative mode, depending on the compound's properties.

    • Detection: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for each analyte and the internal standard.

Pharmacokinetic Analysis

  • Software: Pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life (t1/2), and clearance (CL) should be calculated from the plasma concentration-time data using non-compartmental analysis with software like WinNonlin.

cluster_0 In Vivo Study cluster_1 Bioanalysis cluster_2 Data Analysis Animal_Model Animal Model (e.g., Sprague-Dawley Rats) Dosing Dosing (Oral or IV) Animal_Model->Dosing Blood_Sampling Serial Blood Sampling Dosing->Blood_Sampling Sample_Prep Plasma Sample Preparation Blood_Sampling->Sample_Prep LC_MS_MS LC-MS/MS Analysis Sample_Prep->LC_MS_MS PK_Parameters Calculation of Pharmacokinetic Parameters LC_MS_MS->PK_Parameters Comparison Comparative Analysis PK_Parameters->Comparison

Experimental workflow for a comparative pharmacokinetic study.

Conclusion

The pharmacokinetic profiles of (R)-Isosakuranetin and its glycoside, poncirin, are intrinsically linked. Orally administered poncirin acts as a prodrug, with its bioavailability and subsequent pharmacological effects being largely dependent on its conversion to the more readily absorbable aglycone, (R)-Isosakuranetin, by the gut microbiota. For researchers and drug development professionals, this highlights the importance of considering the metabolic fate of glycosidic flavonoids. Future head-to-head in vivo studies are necessary to provide the precise quantitative data needed to fully elucidate the comparative pharmacokinetics of these two related compounds and to inform their potential clinical applications.

References

Comparative

Validation of the antimicrobial spectrum of (R)-Isosakuranetin against pathogenic bacteria and fungi

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the antimicrobial performance of (R)-Isosakuranetin against a panel of pathogenic bacteria and fungi. The...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antimicrobial performance of (R)-Isosakuranetin against a panel of pathogenic bacteria and fungi. The data presented herein is a collation of available in vitro experimental findings, offering an objective evaluation of its potential as a novel antimicrobial agent. This document includes detailed experimental protocols and visual representations of its mechanism of action to support further research and development.

Executive Summary

(R)-Isosakuranetin, a flavonoid, exhibits a nuanced antimicrobial profile. While its direct bactericidal or bacteriostatic activity against some bacteria, such as Staphylococcus aureus, appears limited with a high Minimum Inhibitory Concentration (MIC) exceeding 512 µg/mL, it demonstrates significant potential as an anti-virulence agent by inhibiting key pathogenic mechanisms. Emerging evidence also points towards the antifungal properties of its stereoisomer, sakuranetin, against clinically relevant yeasts like Candida and Cryptococcus species, suggesting a promising avenue for further investigation into (R)-Isosakuranetin's efficacy in this domain.

Comparative In Vitro Efficacy

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of (R)-Isosakuranetin and standard antimicrobial agents against selected pathogenic bacteria and fungi. It is important to note that direct MIC data for (R)-Isosakuranetin against a broad spectrum of pathogens is still emerging. Where specific data for the (R)-enantiomer is unavailable, data for its stereoisomer, sakuranetin, is provided and duly noted.

Table 1: Antibacterial Activity of (R)-Isosakuranetin and Comparator Drugs

Microorganism(R)-Isosakuranetin (µg/mL)Ciprofloxacin (B1669076) (µg/mL)Vancomycin (µg/mL)
Staphylococcus aureus>5120.5 - 12.5[1][2]0.5 - 2.0[3][4][5][6][7]
Escherichia coliNo data available0.013 - 0.016[1][2]>128
Pseudomonas aeruginosaNo data available0.15[1]>128

Table 2: Antifungal Activity of Sakuranetin (Isomer) and Comparator Drugs

MicroorganismSakuranetin (µg/mL)Amphotericin B (µg/mL)Fluconazole (µg/mL)
Candida albicans3200.125 - 1.0[8]0.25 - 8.0[9][10][11][12]
Aspergillus fumigatusNo data available0.5 - 2.0[13][14]No data available
Cryptococcus neoformans80 - 3200.125 - 1.00.125 - 16.0

*Data for sakuranetin, a stereoisomer of isosakuranetin (B191617).

Mechanism of Action

(R)-Isosakuranetin's Anti-Virulence Strategy Against Staphylococcus aureus

Instead of direct bactericidal action, (R)-Isosakuranetin appears to disarm S. aureus by inhibiting its virulence factors. A key target is Sortase A (SrtA), a bacterial enzyme crucial for anchoring surface proteins involved in adhesion, invasion, and biofilm formation. By inhibiting SrtA, (R)-Isosakuranetin effectively reduces the pathogen's ability to cause infection.[15][16][17] Additionally, it has been shown to suppress the expression of α-hemolysin, a potent toxin that contributes to tissue damage.[15][16]

G Proposed Anti-Virulence Mechanism of (R)-Isosakuranetin in S. aureus Isosakuranetin (R)-Isosakuranetin SrtA Sortase A (SrtA) Isosakuranetin->SrtA Inhibits RNAIII RNAIII Isosakuranetin->RNAIII Regulates transcription VirulenceFactors Surface Virulence Factors (e.g., Fibronectin-binding proteins) SrtA->VirulenceFactors Anchors CellWall Bacterial Cell Wall VirulenceFactors->CellWall Adhesion Adhesion to Host Cells CellWall->Adhesion Biofilm Biofilm Formation CellWall->Biofilm Hla α-hemolysin (Hla) expression RNAIII->Hla Controls ToxinProduction Toxin Production Hla->ToxinProduction

Caption: Proposed anti-virulence mechanism of (R)-Isosakuranetin in S. aureus.

General Antifungal Mechanism of Flavonoids

The antifungal activity of flavonoids, including potentially (R)-Isosakuranetin, is multifaceted. These compounds are known to disrupt the fungal cell membrane's integrity and interfere with the biosynthesis of ergosterol, a crucial component of the fungal cell membrane.[18] Furthermore, flavonoids can modulate critical signal transduction pathways within the fungal cell, ultimately leading to growth inhibition.[18][19]

G General Antifungal Mechanisms of Flavonoids Flavonoid Flavonoid ((R)-Isosakuranetin) CellMembrane Fungal Cell Membrane Flavonoid->CellMembrane Disrupts integrity Ergosterol Ergosterol Biosynthesis Flavonoid->Ergosterol Inhibits Signaling Signal Transduction Pathways Flavonoid->Signaling Modulates GrowthInhibition Fungal Growth Inhibition CellMembrane->GrowthInhibition Ergosterol->GrowthInhibition Signaling->GrowthInhibition

Caption: General antifungal mechanisms attributed to flavonoids.

Experimental Protocols

The following protocols are based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) for antimicrobial susceptibility testing.

1. Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

  • Materials:

    • 96-well microtiter plates

    • Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi

    • Standardized microbial inoculum (approximately 5 x 10^5 CFU/mL)

    • (R)-Isosakuranetin and comparator antimicrobial agents

    • Incubator

  • Procedure:

    • A serial two-fold dilution of each antimicrobial agent is prepared in the appropriate broth directly in the wells of the microtiter plate.

    • Each well is inoculated with the standardized microbial suspension.

    • Control wells are included: a positive control (broth with inoculum, no drug) and a negative control (broth only).

    • The plates are incubated at 35-37°C for 18-24 hours for bacteria and for 24-48 hours for fungi.

    • The MIC is determined as the lowest concentration of the antimicrobial agent in which there is no visible turbidity (growth).

2. Experimental Workflow for MIC Determination

The following diagram illustrates the general workflow for determining the MIC values presented in this guide.

G Experimental Workflow for MIC Determination cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis A Prepare serial dilutions of antimicrobial agents C Inoculate microtiter plate wells A->C B Prepare standardized microbial inoculum B->C D Incubate plates C->D E Visually or spectrophotometrically read results D->E F Determine MIC (Lowest concentration with no growth) E->F

Caption: General workflow for determining Minimum Inhibitory Concentration (MIC).

Conclusion

(R)-Isosakuranetin presents a compelling profile as a potential antimicrobial agent, particularly through its anti-virulence mechanism against Staphylococcus aureus. While its direct antimicrobial activity may vary depending on the pathogen, its ability to interfere with key virulence pathways offers a promising alternative to traditional antibiotics, potentially reducing the selective pressure for resistance. Further research is warranted to fully elucidate its antimicrobial spectrum, particularly against a wider range of pathogenic fungi, and to explore its therapeutic potential in combination with existing antimicrobial drugs. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers and drug development professionals in this endeavor.

References

Validation

Comparative Analysis of (R)-Isosakuranetin and Quercetin in Mitigating Oxidative Stress: A Guide for Researchers

An in-depth examination of two flavonoids reveals differences in their antioxidant capabilities, with quercetin (B1663063) demonstrating robust, well-documented efficacy and (R)-Isosakuranetin showing promise in cellular...

Author: BenchChem Technical Support Team. Date: December 2025

An in-depth examination of two flavonoids reveals differences in their antioxidant capabilities, with quercetin (B1663063) demonstrating robust, well-documented efficacy and (R)-Isosakuranetin showing promise in cellular models despite a lack of extensive quantitative data.

Oxidative stress, a condition arising from an imbalance between the production of reactive oxygen species (ROS) and the body's antioxidant defenses, is a key contributor to the development of numerous chronic diseases. Flavonoids, a diverse group of plant-derived polyphenolic compounds, have garnered significant attention for their potent antioxidant properties. This guide provides a comprehensive comparison of two such flavonoids: the well-studied quercetin and the emerging (R)-Isosakuranetin. This analysis is intended for researchers, scientists, and professionals in the field of drug development to inform further investigation and potential therapeutic applications.

Quantitative Assessment of Antioxidant Potential

Direct comparison of the free-radical scavenging abilities of (R)-Isosakuranetin and quercetin is currently limited by the scarcity of published data for (R)-Isosakuranetin in standardized antioxidant assays. In contrast, quercetin has been extensively evaluated and is recognized as a highly potent antioxidant.

Table 1: In Vitro Antioxidant Activity of Quercetin

Antioxidant AssayQuercetin IC50 (µM)Reference
DPPH Radical Scavenging4.36 - 47.20[1][2]
ABTS Radical Scavenging48.0[3]

IC50 (half-maximal inhibitory concentration) is the concentration of a substance required to inhibit a biological process or response by 50%. A lower IC50 value indicates greater potency.

Efficacy in Cellular Systems

While direct chemical antioxidant data for (R)-Isosakuranetin is limited, cellular assays provide valuable insights into its biological activity.

(R)-Isosakuranetin has demonstrated protective effects in cellular models of oxidative stress. For instance, in PC12 cells, a commonly used neuronal cell line, isosakuranetin (B191617) has been shown to counteract the damaging effects of hydrogen peroxide by reducing intracellular ROS levels and enhancing the activity of the crucial antioxidant enzyme, catalase[5].

Quercetin , on the other hand, has a vast body of evidence supporting its cytoprotective effects across a wide range of cell types. It has been shown to shield cells from oxidative damage induced by various toxins and stressors, effectively lowering intracellular ROS and bolstering the endogenous antioxidant defense systems[6].

Mechanisms of Antioxidant Action

Both flavonoids employ a multi-pronged approach to combat oxidative stress, involving direct interaction with free radicals and modulation of key cellular signaling pathways.

The antioxidant activity of (R)-Isosakuranetin is believed to stem from its chemical structure, which allows it to donate hydrogen atoms to neutralize reactive oxygen species. While its influence on cellular signaling pathways is an area of active research, it is less well-characterized compared to quercetin.

Quercetin's formidable antioxidant capacity is attributed to specific structural features, particularly the catechol group on its B-ring, which readily donates electrons to scavenge free radicals. Furthermore, its mechanism of action extends to the genetic level through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Under oxidative stress, quercetin facilitates the release of Nrf2 from its inhibitor, Keap1. Subsequently, Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various genes. This binding event triggers the transcription of a suite of protective genes that encode for antioxidant and detoxification enzymes, thereby strengthening the cell's ability to combat oxidative damage.

Visualizing the Pathways and Processes

Antioxidant_Signaling_Pathways cluster_Quercetin Quercetin's Mechanism cluster_Isosakuranetin (R)-Isosakuranetin's Mechanism Quercetin Quercetin Keap1_Nrf2 Keap1-Nrf2 Complex Quercetin->Keap1_Nrf2 disrupts Nrf2 Nrf2 Keap1_Nrf2->Nrf2 releases Nucleus Nucleus Nrf2->Nucleus translocates to ARE ARE Nucleus->ARE binds to Antioxidant_Enzymes Antioxidant_Enzymes ARE->Antioxidant_Enzymes upregulates ROS ROS Isosakuranetin (R)-Isosakuranetin ROS->Isosakuranetin scavenges Cellular_Protection Cellular Antioxidant Defenses Isosakuranetin->Cellular_Protection enhances

Caption: Antioxidant signaling pathways of Quercetin and (R)-Isosakuranetin.

Experimental_Workflow cluster_invitro In Vitro Analysis cluster_cellular Cellular Analysis DPPH DPPH Assay IC50_calc IC50_calc DPPH->IC50_calc Determine IC50 ABTS ABTS Assay ABTS->IC50_calc Final_Comparison Comparative Efficacy Assessment IC50_calc->Final_Comparison Cell_Culture Cell_Culture Treatment Treatment Cell_Culture->Treatment Oxidative_Stress Oxidative_Stress Treatment->Oxidative_Stress ROS_Measurement ROS_Measurement Oxidative_Stress->ROS_Measurement Data_Analysis Data_Analysis ROS_Measurement->Data_Analysis Quantify Protection Data_Analysis->Final_Comparison Start Compound Preparation Start->DPPH Start->ABTS Start->Cell_Culture Cell-based Assays

Caption: Experimental workflow for comparative antioxidant analysis.

Detailed Experimental Protocols

For researchers seeking to replicate or build upon existing findings, the following are detailed protocols for the primary antioxidant assays discussed.

DPPH Radical Scavenging Assay

This spectrophotometric assay measures the ability of an antioxidant to neutralize the stable DPPH radical.

  • Reagents: 2,2-diphenyl-1-picrylhydrazyl (DPPH), methanol (B129727) (or ethanol), test compounds ((R)-Isosakuranetin, quercetin), and a positive control (e.g., ascorbic acid or Trolox).

  • Procedure:

    • Prepare a 0.1 mM solution of DPPH in methanol.

    • Prepare serial dilutions of the test compounds and positive control.

    • In a 96-well plate, add 100 µL of each dilution to respective wells.

    • Add 100 µL of the DPPH solution to each well.

    • Incubate the plate in the dark at room temperature for 30 minutes.

    • Measure the absorbance at 517 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of radical scavenging activity and determine the IC50 value from a dose-response curve.

ABTS Radical Cation Scavenging Assay

This assay assesses the capacity of an antioxidant to scavenge the blue-green ABTS radical cation.

  • Reagents: 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS), potassium persulfate, ethanol (B145695) (or PBS), test compounds, and a positive control.

  • Procedure:

    • Prepare the ABTS radical cation (ABTS•+) by mixing 7 mM ABTS solution with 2.45 mM potassium persulfate solution and incubating in the dark for 12-16 hours.

    • Dilute the ABTS•+ solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

    • Add 10 µL of the test compound dilutions to 190 µL of the diluted ABTS•+ solution in a 96-well plate.

    • Incubate for 6 minutes at room temperature.

    • Measure the absorbance at 734 nm.

  • Data Analysis: Calculate the percentage of inhibition and the IC50 value.

Cellular Antioxidant Activity (CAA) Assay

This cell-based assay provides a more biologically relevant measure of antioxidant efficacy.

  • Materials: HepG2 cells, cell culture medium, 2',7'-dichlorofluorescin diacetate (DCFH-DA), a pro-oxidant such as AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride), and test compounds.

  • Procedure:

    • Seed HepG2 cells in a 96-well black-walled plate and culture for 24 hours.

    • Treat the cells with various concentrations of the test compounds for 1 hour.

    • Add DCFH-DA to the wells and incubate for 1 hour.

    • Wash the cells with PBS and then add AAPH to induce oxidative stress.

    • Immediately measure the fluorescence at an excitation of 485 nm and an emission of 535 nm every 5 minutes for 1 hour.

  • Data Analysis: Calculate the area under the curve and express the antioxidant activity in quercetin equivalents.

Concluding Remarks

The available evidence strongly supports quercetin as a potent antioxidant with well-defined mechanisms of action. Its ability to directly scavenge free radicals and modulate the Nrf2 signaling pathway makes it a benchmark compound for antioxidant research. While (R)-Isosakuranetin shows promise in cellular models of oxidative stress, further research is imperative to quantify its direct antioxidant capacity and to fully elucidate its molecular targets and signaling pathways. For scientists and drug developers, quercetin remains a primary candidate for applications requiring robust antioxidant activity. Future studies focusing on generating comparative quantitative data for (R)-Isosakuranetin will be crucial in determining its relative therapeutic potential.

References

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures for (R)-Isosakuranetin

(R)-Isosakuranetin, a flavonoid compound utilized in laboratory research, is not classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2] This non...

Author: BenchChem Technical Support Team. Date: December 2025

(R)-Isosakuranetin, a flavonoid compound utilized in laboratory research, is not classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2] This non-hazardous classification simplifies its disposal, though adherence to proper laboratory safety protocols remains essential to ensure a safe and compliant work environment. This guide provides detailed, step-by-step procedures for the proper disposal of (R)-Isosakuranetin in a laboratory setting.

Hazard Assessment

Before handling and disposal, it is crucial to confirm the hazard profile of (R)-Isosakuranetin.

  • GHS Classification: This substance does not meet the criteria for classification as hazardous according to Regulation (EC) No 1272/2008.[2]

  • Labeling: Consequently, hazard labeling is not required for (R)-Isosakuranetin.[1][2]

  • Personal Protective Equipment (PPE): Standard laboratory PPE, including safety goggles with side shields and appropriate gloves, should be worn when handling the compound.[3] Ensure adequate ventilation in the work area.[3]

Summary of (R)-Isosakuranetin Properties:

PropertyValueSource
CAS Number 480-43-3[1]
Molecular Formula C₁₆H₁₄O₅[1]
GHS Hazard Classification Not classified as hazardous[1][2]
PBT/vPvB Assessment Not a PBT or vPvB substance[1][2]

Disposal Decision Workflow

The primary consideration for the disposal of (R)-Isosakuranetin is its form (solid or in solution) and the presence of any hazardous co-solvents or contaminants. The following workflow should be followed to determine the appropriate disposal route.

DisposalWorkflow cluster_start Start cluster_check Contamination Check cluster_disposal_options Disposal Path cluster_final Final Action start Assess (R)-Isosakuranetin Waste is_mixed Is it mixed with hazardous solvents or chemicals? start->is_mixed hazardous_waste Dispose as Hazardous Chemical Waste is_mixed->hazardous_waste Yes non_hazardous_solid Dispose as Non-Hazardous Solid Waste is_mixed->non_hazardous_solid No (Solid) non_hazardous_liquid Dispose as Non-Hazardous Liquid Waste is_mixed->non_hazardous_liquid No (Aqueous Solution) consult_ehs Consult Institutional EHS Guidelines & Local Regulations hazardous_waste->consult_ehs non_hazardous_solid->consult_ehs non_hazardous_liquid->consult_ehs trash_disposal Dispose in Regular Laboratory Trash consult_ehs->trash_disposal For Solids sewer_disposal Dispose Down Sanitary Sewer with Copious Amounts of Water consult_ehs->sewer_disposal For Aqueous Solutions

Caption: Disposal decision workflow for (R)-Isosakuranetin.

Step-by-Step Disposal Protocols

Based on the workflow, the following detailed protocols should be implemented.

Protocol 1: Disposal of Uncontaminated Solid (R)-Isosakuranetin

This protocol applies to pure, solid (R)-Isosakuranetin that has not been mixed with any hazardous materials.

  • Consult Local Regulations: Before proceeding, always verify your institution's specific guidelines and local regulations for the disposal of non-hazardous chemical waste. Some institutions may have policies that differ from general recommendations.

  • Container Management: Ensure the original container is empty, or if disposing of waste powder, place it in a sealed, clearly labeled container indicating "Non-Hazardous Waste: (R)-Isosakuranetin".

  • Final Disposal: Following institutional and local guidelines, uncontaminated solid (R)-Isosakuranetin can typically be disposed of in the regular laboratory trash.[1][3] Do not place chemical containers in common office trash.

Protocol 2: Disposal of (R)-Isosakuranetin in Non-Hazardous Aqueous Solutions

This protocol is for (R)-Isosakuranetin dissolved in water or other non-hazardous aqueous buffers (e.g., saline, phosphate-buffered saline) within a neutral pH range.

  • Verify Solution Composition: Confirm that no hazardous chemicals (e.g., organic solvents, heavy metals) are present in the solution.

  • Check pH: Ensure the pH of the solution is within the neutral range (typically between 5.5 and 9.5) acceptable for sewer disposal.[4]

  • Consult Local Regulations: Confirm with your institution's Environmental Health & Safety (EHS) office that sewer disposal of small quantities of this type of solution is permitted.

  • Dilution and Disposal: Pour the solution down a laboratory sink drain with a copious amount of running water (at least a 20-fold excess of water is recommended) to ensure adequate dilution.[2][4] This prevents potential accumulation in the plumbing.

Protocol 3: Disposal of (R)-Isosakuranetin Mixed with Hazardous Solvents

This protocol must be followed if (R)-Isosakuranetin is dissolved in or contaminated with hazardous organic solvents (e.g., DMSO, ethanol, methanol) or any other hazardous chemicals.

  • Do Not Dispose Down the Drain or in Regular Trash: This waste mixture is considered hazardous due to the solvent or contaminant.

  • Waste Collection: Collect the waste in a designated, properly sealed, and labeled hazardous waste container. The label must accurately list all chemical components and their approximate concentrations.

  • Follow Hazardous Waste Procedures: Adhere strictly to your institution's hazardous waste management and disposal procedures. This typically involves arranging for pickup by the EHS department or a licensed waste contractor.

By following these procedures, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of (R)-Isosakuranetin, maintaining a secure laboratory environment.

References

Handling

Personal protective equipment for handling (R)-Isosakuranetin

(R)-Isosakuranetin , a flavanone (B1672756) found in citrus fruits, is utilized by researchers, scientists, and drug development professionals for its various biological activities, including its role as a TRPM3 blocker....

Author: BenchChem Technical Support Team. Date: December 2025

(R)-Isosakuranetin , a flavanone (B1672756) found in citrus fruits, is utilized by researchers, scientists, and drug development professionals for its various biological activities, including its role as a TRPM3 blocker.[1][2] While Safety Data Sheets (SDS) for the broader compound "Isosakuranetin" indicate that it does not meet the criteria for classification as a hazardous substance, adherence to standard laboratory safety protocols is crucial to ensure personnel safety and prevent contamination.[3][4] This guide provides essential, immediate safety and logistical information for handling (R)-Isosakuranetin in a research setting.

Personal Protective Equipment (PPE)

The appropriate level of Personal Protective Equipment (PPE) is dependent on the specific task being performed. The following table summarizes the recommended PPE for handling (R)-Isosakuranetin in solid form and as a solution.

TaskMinimum Required PPERecommended Additional PPE
Weighing and Handling Solid (R)-Isosakuranetin - Nitrile gloves- Laboratory coat- Safety glasses with side shields[5][6]- Chemical splash goggles- Face shield (if not working in a fume hood)- Disposable sleeve covers[5]
Preparing and Handling (R)-Isosakuranetin Solutions - Nitrile gloves- Laboratory coat- Chemical splash goggles[5]- Chemical-resistant apron- Double gloving, particularly when working with organic solvents[5]
Procedures with Risk of Aerosolization - All PPE listed above- Work must be conducted in a certified chemical fume hood or biological safety cabinet.[5]- Appropriate respiratory protection (e.g., N95 or higher-rated respirator for powders). Consult your institution's safety officer for selection.[3][6]

Operational Plan: From Receipt to Disposal

A systematic approach to handling (R)-Isosakuranetin minimizes risks throughout the experimental process.

1. Receiving and Storage:

  • Upon receipt, carefully inspect the container for any signs of damage.

  • Store (R)-Isosakuranetin in a cool, dry, and dark place.[5] Recommended storage for the powder is at -20°C for up to 3 years.[7]

  • Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to one year or -20°C for up to one month.[1][7]

2. Handling and Preparation:

  • Engineering Controls: Always handle solid (R)-Isosakuranetin and prepare stock solutions inside a certified chemical fume hood to prevent the inhalation of fine powders.[5] Ensure adequate ventilation.[6]

  • Procedure:

    • Before beginning work, ensure the work area is clean and uncluttered.

    • Don the appropriate PPE as outlined in the table above.

    • Use dedicated spatulas and weighing boats for handling the solid powder to avoid cross-contamination.

    • Handle the powder carefully to minimize dust formation.[3]

    • When dissolving the compound, add the solvent to the powder slowly to prevent splashing.[5] (R)-Isosakuranetin is soluble in DMSO and Ethanol but insoluble in water.[7]

    • Clearly label all prepared solutions with the compound name, concentration, solvent, and date of preparation.[5]

Disposal Plan

All waste contaminated with (R)-Isosakuranetin should be treated as chemical hazardous waste. Consult with your institution's environmental health and safety department for specific local regulations.

  • Solid Waste: Collect unused (R)-Isosakuranetin powder, contaminated gloves, weighing paper, and other disposable materials in a dedicated, sealed, and clearly labeled hazardous waste container.[3][5]

  • Liquid Waste: Collect all solutions containing (R)-Isosakuranetin in a separate, sealed, and labeled hazardous liquid waste container.[3][5] Do not empty into drains.[3][4]

  • Contaminated Packaging: Handle contaminated packages in the same way as the substance itself. Completely emptied packages can be recycled.[3][4]

Experimental Workflow for Handling (R)-Isosakuranetin

G cluster_prep Preparation cluster_handling Handling cluster_disposal Disposal receipt Receive & Inspect Container storage Store in Cool, Dry, Dark Place receipt->storage ppe Don Appropriate PPE storage->ppe fume_hood Work in Chemical Fume Hood ppe->fume_hood weigh Weigh Solid (Minimize Dust) fume_hood->weigh dissolve Dissolve in Appropriate Solvent weigh->dissolve label_solution Label Solution (Name, Conc., Date) dissolve->label_solution experiment Perform Experiment label_solution->experiment solid_waste Collect Solid Waste (Gloves, Weigh Paper) experiment->solid_waste liquid_waste Collect Liquid Waste (Solutions) experiment->liquid_waste label_waste Label Hazardous Waste Containers solid_waste->label_waste liquid_waste->label_waste dispose Dispose via Institutional EHS Procedures label_waste->dispose

Caption: Workflow for the safe handling of (R)-Isosakuranetin from receipt to disposal.

References

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